S-Isopropyl chlorothioformate

• CAS: 13889-93-5

Core Science & Biosynthesis

A Technical Guide to the Synthesis of S-Isopropyl Chlorothioformate

Executive Summary: S-Isopropyl chlorothioformate is a valuable reagent in organic synthesis, primarily utilized for the introduction of the isopropoxythiocarbonyl group. This guide provides a comprehensive overview of its synthesis, with a focus on the reaction between isopropyl mercaptan and a phosgenating agent. We will delve into the underlying reaction mechanism, provide a detailed experimental protocol using a safer phosgene equivalent, outline critical safety procedures, and discuss methods for analytical characterization of the final product. This document is intended for chemistry professionals in research and development who require a practical, in-depth understanding of this process.

Introduction and Strategic Considerations

S-Isopropyl Chlorothioformate: Structure and Applications

S-Isopropyl chlorothioformate, with the chemical structure (CH₃)₂CH-S-CO-Cl, is a member of the chlorothioformate ester family.[1][2] The "S-" designation in its name is critical, as it specifies that the isopropyl group is connected to the carbonyl moiety via a sulfur atom. This structural feature distinguishes it from its isomer, O-isopropyl chloroformate, where the linkage is through an oxygen atom. This difference in connectivity profoundly impacts the compound's reactivity and applications. It is primarily used as a derivatizing agent and an intermediate in the synthesis of pesticides and pharmaceuticals.[3]

Synthetic Strategy: From Isopropyl Alcohol to S-Isopropyl Chlorothioformate

The synthesis of S-Isopropyl chlorothioformate fundamentally involves the formation of a thioester chloride. The most direct and industrially relevant method is the reaction of isopropyl mercaptan (isopropanethiol) with phosgene or a phosgene equivalent.[4]

While the specified starting material is isopropyl alcohol, a direct conversion to the S-isomer is not feasible in a single step. The synthesis must proceed through an intermediate, namely isopropyl mercaptan. This can be achieved via established organic transformations, such as converting the alcohol to a good leaving group (e.g., a tosylate) followed by nucleophilic substitution with a hydrosulfide salt (e.g., NaSH).[5] This guide will focus on the core transformation of the thiol to the target chlorothioformate, which is the pivotal and most hazardous step of the sequence.

The Phosgenating Agent: Phosgene vs. Safer Equivalents

Historically, this reaction was performed with gaseous phosgene (COCl₂). However, phosgene is an extremely toxic and volatile substance, classified as a chemical warfare agent, making its use fraught with danger and subject to stringent regulation.[6]

Modern organic synthesis overwhelmingly favors the use of safer, liquid or solid phosgene equivalents.[7] These reagents generate phosgene in situ, minimizing the risks associated with handling the gas. The most common equivalents are:

• Diphosgene (Trichloromethyl chloroformate): A volatile liquid.

• Triphosgene (Bis(trichloromethyl) carbonate): A stable, crystalline solid, which is generally the preferred reagent in a laboratory setting due to its ease of handling.[8]

This guide will detail the protocol using triphosgene.

Reaction Mechanism

The formation of S-Isopropyl chlorothioformate from isopropyl mercaptan and phosgene proceeds via a nucleophilic acyl substitution mechanism. The sulfur atom of the thiol is a potent nucleophile that attacks the electrophilic carbonyl carbon of phosgene.[5][9]

The process unfolds as follows:

• Nucleophilic Attack: The lone pair of electrons on the sulfur atom of isopropyl mercaptan attacks the carbonyl carbon of phosgene. This breaks the C=O pi bond, pushing electrons onto the oxygen atom to form a tetrahedral intermediate.

• Chloride Elimination: The tetrahedral intermediate is unstable. It collapses by reforming the C=O double bond and expelling a chloride ion, which is a good leaving group.

• Deprotonation: The resulting intermediate is protonated on the sulfur atom. The expelled chloride ion (or another base present in the mixture) abstracts this proton to yield the final product, S-Isopropyl chlorothioformate, and hydrochloric acid (HCl) as a byproduct.

Caption: Reaction mechanism for the synthesis of S-Isopropyl chlorothioformate.

Experimental Protocol (Laboratory Scale using Triphosgene)

This protocol is a representative example and should be adapted and optimized based on specific laboratory conditions and scale. All operations must be performed in a certified, high-performance fume hood.

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Amount (Example)	Molar Eq.
Triphosgene	C₃Cl₆O₃	296.75	5.0 g	1.0
Isopropyl Mercaptan	C₃H₈S	76.16	3.85 g (5.0 mL)	3.0
Activated Charcoal	C	~12.01	Catalytic amount	-
Anhydrous Toluene	C₇H₈	92.14	50 mL	-
Nitrogen Gas (Inert)	N₂	28.01	-	-
5% NaOH Solution (for quench)	NaOH	40.00	~100 mL	-

Step-by-Step Procedure

• Reactor Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a condenser. The outlet of the condenser should be connected to a gas scrubber containing a sodium hydroxide solution to neutralize any evolved HCl and potential phosgene.

• Inert Atmosphere: Purge the entire system with dry nitrogen for 10-15 minutes to ensure an inert and dry atmosphere. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Reagent Charging: To the reaction flask, add anhydrous toluene (50 mL), a catalytic amount of activated charcoal, and triphosgene (5.0 g, 1.0 eq). Begin stirring the suspension.

• Controlled Addition: Dissolve isopropyl mercaptan (3.85 g, 3.0 eq) in a small amount of anhydrous toluene and load it into the dropping funnel. Add the mercaptan solution dropwise to the stirred triphosgene suspension over 30-45 minutes.

• Reaction Conditions: Maintain the reaction temperature at 0-5 °C using an ice bath during the addition. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: The reaction progress can be monitored by taking small aliquots (carefully!) and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to observe the disappearance of the starting mercaptan.

• Work-up and Isolation: Once the reaction is complete, cool the mixture again in an ice bath. Slowly and carefully add a saturated solution of sodium bicarbonate or dilute NaOH to quench any unreacted phosgenating agent. Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

• Purification: Filter off the drying agent. The solvent can be removed under reduced pressure using a rotary evaporator. The crude product is then purified by vacuum distillation to yield pure S-Isopropyl chlorothioformate.

Caption: Experimental workflow for the synthesis of S-Isopropyl chlorothioformate.

Critical Safety Protocols

Handling phosgene precursors and thiols requires strict adherence to safety protocols. A thorough risk assessment must be conducted before commencing any work.

Hazard	Mitigation and PPE
Triphosgene/Phosgene	Extremely Toxic by Inhalation. Decomposes to phosgene upon heating or catalysis. All manipulations must occur in a high-efficiency fume hood.[6][10] Wear a lab coat, splash goggles, and heavy-duty nitrile or Viton™ gloves.[6] Have a phosgene detection badge if available. Be aware of the delayed onset of pulmonary edema after exposure.[11]
Isopropyl Mercaptan	Flammable and Harmful. Possesses an extremely foul and potent stench. Handle only in a fume hood. Avoid ignition sources. Standard PPE is required.
Hydrogen Chloride (HCl)	Corrosive Gas. A byproduct of the reaction. The reaction setup must include a gas scrubber with a basic solution (e.g., NaOH) to neutralize the evolved HCl gas.[11]
Spills and Waste Disposal	Spills should be neutralized with an ammonia solution or sodium hydroxide solution. All chemical waste, including the contents of the scrubber, must be collected and disposed of as hazardous waste according to institutional and governmental regulations.[6][12]
Emergency	In case of inhalation, move the victim to fresh air immediately and seek urgent medical attention.[13] For skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[11][13] Ensure safety showers and eyewash stations are accessible.[12]

Analytical Characterization

Confirming the identity and purity of the synthesized S-Isopropyl chlorothioformate is essential. The following methods are typically employed.

Method	Expected Results
¹H NMR (Proton NMR)	- A septet corresponding to the -CH proton at ~3.5-4.0 ppm.- A doublet corresponding to the two -CH₃ groups at ~1.4-1.6 ppm.
¹³C NMR (Carbon NMR)	- A peak for the carbonyl carbon (C=O) at ~168-172 ppm.- A peak for the -CH carbon at ~45-50 ppm.- A peak for the -CH₃ carbons at ~22-25 ppm.
IR Spectroscopy	- A strong, sharp absorption band for the C=O stretch of the thioester chloride group, typically found in the range of 1770-1790 cm⁻¹.
Gas Chromatography-Mass Spec	- GC analysis will show a major peak corresponding to the product, allowing for purity assessment (% area).- Mass spectrometry (MS) will show a molecular ion peak (M⁺) and a characteristic isotopic pattern for the presence of chlorine (M⁺ and M+2 in a ~3:1 ratio). The fragmentation pattern can further confirm the structure.[14][15]

Conclusion

The synthesis of S-Isopropyl chlorothioformate from isopropyl alcohol is a multi-step process, with the key transformation being the reaction of isopropyl mercaptan with a phosgenating agent. The use of solid triphosgene in place of gaseous phosgene offers a significant improvement in safety and handling for laboratory-scale preparations. However, the inherent toxicity of the reagents and byproducts necessitates rigorous safety protocols, including the mandatory use of a fume hood and appropriate personal protective equipment. With careful execution and adherence to these guidelines, this valuable synthetic intermediate can be prepared efficiently and safely.

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A-Z Guide to S-Isopropyl Chlorothioformate and Primary Amine Reactions: Mechanism & Protocol

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the reaction between S-Isopropyl chlorothioformate and primary amines. This guide will delve into the core reaction mechanism, provide practical experimental protocols, and discuss the critical parameters that ensure a successful and reproducible synthesis of S-isopropyl thiocarbamates.

Introduction: The Significance of S-Alkyl Thiocarbamates

S-Isopropyl chlorothioformate is a key reagent in organic synthesis, primarily used for the introduction of the isopropoxythiocarbonyl group. Its reaction with primary amines is a fundamental method for the formation of S-alkyl thiocarbamates. These thiocarbamate moieties are prevalent in a wide range of biologically active molecules, including herbicides, pesticides, and pharmaceuticals, making this reaction highly relevant to drug discovery and agrochemical development.[1] Understanding the nuances of this reaction is paramount for chemists aiming to synthesize novel compounds or develop robust manufacturing processes.

The reaction is a classic example of nucleophilic acyl substitution at a thiocarbonyl center.[2][3] The primary amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the chlorothioformate and displacing the chloride leaving group.

The Core Reaction Mechanism: A Stepwise Exploration

The reaction between S-Isopropyl chlorothioformate and a primary amine (R-NH₂) proceeds through a well-established addition-elimination mechanism.[2][4][5] The process can be dissected into several key steps, each with its own kinetic and thermodynamic considerations.

Step 1: Nucleophilic Attack

The reaction initiates with the lone pair of electrons on the nitrogen atom of the primary amine performing a nucleophilic attack on the electrophilic carbonyl carbon of S-isopropyl chlorothioformate.[3] This is typically the rate-determining step for reactions with secondary alicyclic amines and is influenced by the nucleophilicity of the amine.[5][6]

Step 2: Formation of the Tetrahedral Intermediate

The nucleophilic attack results in the formation of a transient, unstable tetrahedral intermediate.[3][4] In this intermediate, the carbon atom is sp³ hybridized, and the oxygen atom bears a negative charge, while the nitrogen atom carries a positive charge.

Step 3: Collapse of the Intermediate and Leaving Group Departure

The tetrahedral intermediate rapidly collapses. The lone pair of electrons on the oxygen atom reforms the carbon-oxygen double bond (or in this case, the carbon-sulfur bond character influences the carbonyl), leading to the expulsion of the chloride ion, which is an excellent leaving group.

Step 4: Deprotonation

The resulting product is a protonated thiocarbamate. A base, which can be a second molecule of the primary amine or an added non-nucleophilic base like triethylamine or pyridine, removes the proton from the nitrogen atom. This neutralization step yields the final S-isopropyl thiocarbamate product and an ammonium salt byproduct (e.g., triethylammonium chloride). The inclusion of a dedicated base is crucial to prevent the protonation of the starting amine by the generated HCl, which would render it non-nucleophilic and halt the reaction.

Visualizing the Mechanism

The following diagram illustrates the stepwise mechanism of the reaction.

Caption: Reaction mechanism of S-Isopropyl chlorothioformate with a primary amine.

Field-Proven Insights & Experimental Protocol

Achieving high yields and purity in thiocarbamate synthesis requires careful control over reaction parameters. The following section provides both the rationale and a detailed protocol for a typical laboratory-scale reaction.

Causality Behind Experimental Choices

• Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are preferred. They effectively dissolve the reactants without participating in the reaction.

• Temperature: The reaction is often initiated at low temperatures (e.g., 0 °C) and then allowed to warm to room temperature. S-Isopropyl chlorothioformate is highly reactive, and low temperatures help to control the initial exothermic reaction, minimizing the formation of side products.

• Stoichiometry and Base: A slight excess of the amine can sometimes be used, but it is more common to use a non-nucleophilic tertiary amine (e.g., triethylamine or diisopropylethylamine) as an acid scavenger. Typically, 1.1 to 1.2 equivalents of the base are used to neutralize the HCl generated during the reaction.

• Order of Addition: It is standard practice to add the S-Isopropyl chlorothioformate dropwise to a solution of the primary amine and the base. This maintains a low concentration of the highly reactive chlorothioformate, further controlling the reaction rate and preventing side reactions.

Quantitative Data Summary

Parameter	Typical Value/Condition	Rationale
Temperature	0 °C to Room Temperature	Controls exothermicity, minimizes side reactions.
Solvent	Dichloromethane (DCM)	Aprotic, good solubility for reactants.
Base	Triethylamine (TEA)	Non-nucleophilic HCl scavenger.
Equivalents (Amine)	1.0	Limiting reagent.
Equivalents (Base)	1.1 - 1.2	Ensures complete neutralization of HCl.
Equivalents (Chlorothioformate)	1.0 - 1.05	Slight excess may be used to ensure full conversion.
Reaction Time	1 - 4 hours	Typically sufficient for complete reaction.

Step-by-Step Experimental Protocol

This protocol is a self-validating system, incorporating in-process checks and purification steps.

Materials:

• Primary amine (1.0 eq)

• S-Isopropyl chlorothioformate (1.0 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

Procedure:

• Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. The reaction should be carried out under an inert atmosphere to prevent moisture from hydrolyzing the chlorothioformate.

• Reagent Preparation: Dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in the reaction flask.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition: Add S-Isopropyl chlorothioformate (1.0 eq) dropwise to the stirred solution over 15-20 minutes via a dropping funnel. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove any remaining acidic species) and then with brine.

  • Separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization, depending on the physical properties of the thiocarbamate.

• Characterization: Confirm the structure and purity of the final product using techniques such as NMR spectroscopy (¹H and ¹³C), IR spectroscopy, and mass spectrometry.

Safety and Handling

S-Isopropyl chlorothioformate is a hazardous chemical that requires careful handling.

• Hazards: It is a flammable liquid and vapor.[7][8] It is harmful if swallowed, in contact with skin, or if inhaled.[7] It causes severe skin burns and eye damage and is a lachrymator (causes tearing).[7][8]

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a face shield, chemical-resistant gloves (e.g., nitrile or butyl rubber), and a lab coat.[7][9]

• Handling: Keep away from heat, sparks, and open flames.[7] Use non-sparking tools. Containers should be kept tightly closed in a cool, dry, and well-ventilated area.[8]

• First Aid: In case of contact with skin or eyes, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[8] If inhaled, move the victim to fresh air.[7]

Conclusion

The reaction of S-Isopropyl chlorothioformate with primary amines is a robust and versatile method for the synthesis of S-isopropyl thiocarbamates. A thorough understanding of the underlying nucleophilic acyl substitution mechanism, coupled with meticulous control over experimental conditions, is essential for achieving high yields and purity. By following the principles and protocols outlined in this guide, researchers can confidently and safely employ this important transformation in their synthetic endeavors, advancing the fields of drug development and chemical science.

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Mass spectrometry fragmentation pattern of S-Isopropyl chlorothioformate

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of S-Isopropyl Chlorothioformate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

S-Isopropyl chlorothioformate is a reactive chemical intermediate pivotal in the synthesis of various organic compounds, including pharmaceuticals and pesticides. A thorough understanding of its behavior under mass spectrometric conditions is crucial for reaction monitoring, quality control, and metabolite identification. This guide provides a detailed theoretical framework for the electron ionization (EI) mass spectrometry fragmentation pattern of S-Isopropyl chlorothioformate. Leveraging fundamental principles of mass spectrometry, this document elucidates the primary fragmentation pathways, predicts the major fragment ions, and offers a standardized protocol for its analysis. The insights herein are designed to empower researchers to confidently identify and characterize this compound and its derivatives in complex matrices.

Introduction: The Significance of S-Isopropyl Chlorothioformate in Synthetic Chemistry

S-Isopropyl chlorothioformate (C₄H₇ClOS) is a member of the chlorothioformate family of compounds, characterized by a highly reactive acyl chloride moiety attached to a thiocarbonyl group. This structural feature renders it a versatile reagent in organic synthesis, particularly for the introduction of the isopropoxythiocarbonyl group. Its application spans the development of novel agrochemicals and active pharmaceutical ingredients.

The inherent reactivity of S-Isopropyl chlorothioformate necessitates precise analytical methodologies for its characterization. Mass spectrometry, particularly coupled with gas chromatography (GC-MS), stands as a cornerstone technique for its analysis due to its sensitivity and structural elucidation capabilities. Understanding the fragmentation pattern is not merely an academic exercise; it is a practical necessity for confirming the structure of the synthesized reagent, identifying impurities, and tracking its incorporation into larger molecules.

This guide will delve into the predicted fragmentation pathways of S-Isopropyl chlorothioformate under electron ionization (EI), a common ionization technique used in GC-MS. While a publicly available, peer-reviewed mass spectrum for this specific compound is not readily found, we can confidently predict its fragmentation based on well-established principles of mass spectrometry applied to molecules containing similar functional groups.

Molecular Structure and Predicted Key Fragmentation Pathways

The structure of S-Isopropyl chlorothioformate, with its combination of a thioester, an isopropyl group, and a chlorine atom, provides several potential sites for fragmentation. The molecular weight of S-Isopropyl chlorothioformate is 138.62 g/mol . The molecular ion peak ([M]⁺˙) would be expected at an m/z of 138, with an isotope peak at m/z 140 due to the presence of the ³⁷Cl isotope (approximately one-third the abundance of the ³⁵Cl peak).

The primary fragmentation pathways for organic molecules in EI-MS are driven by the formation of the most stable positive ions. For S-Isopropyl chlorothioformate, we can anticipate the following key fragmentation mechanisms:

• Alpha (α)-Cleavage: This is a common fragmentation pathway for compounds containing heteroatoms and carbonyl/thiocarbonyl groups.[1][2][3] Cleavage of the bond adjacent to the sulfur atom or the thiocarbonyl group can lead to the formation of stable carbocations or acylium ions.

• Loss of Neutral Molecules: The elimination of small, stable neutral molecules is a thermodynamically favorable process that results in significant fragment ions. Potential neutral losses from the molecular ion of S-Isopropyl chlorothioformate include the loss of a chlorine radical (Cl•), hydrogen chloride (HCl), carbon monoxide (CO), or propene (C₃H₆).

• Rearrangement Reactions: Intramolecular rearrangements, such as the McLafferty rearrangement, can occur if the molecule possesses a suitable chain length and hydrogen atoms.[4]

Predicted Fragmentation Scheme

Below is a diagrammatic representation of the predicted major fragmentation pathways for S-Isopropyl chlorothioformate.

Caption: Predicted major fragmentation pathways of S-Isopropyl chlorothioformate under electron ionization.

Detailed Analysis of Predicted Fragment Ions

Based on the proposed fragmentation pathways, we can predict the formation of several key fragment ions. The following table summarizes these ions, their proposed structures, and the mechanisms of their formation.

m/z	Proposed Ion Structure	Formation Pathway	Significance
138/140	[CH(CH₃)₂SCOCl]⁺˙	Molecular Ion	Confirms the molecular weight of the compound and the presence of one chlorine atom.
103	[CH(CH₃)₂SCO]⁺	Loss of a chlorine radical (Cl•) from the molecular ion.	A common fragmentation for chlorinated compounds, leading to a stable acylium ion.
78/80	[CH(CH₃)₂Cl]⁺˙	Loss of carbonyl sulfide (COS) from the molecular ion.	Indicates the presence of the isopropyl and chlorine moieties.
75	[CH(CH₃)₂S]⁺	α-cleavage with loss of the carbonyl chloride radical (•COCl).	A significant peak indicating the stability of the isopropylthio cation.
63	[SCOCl]⁺	Cleavage of the S-isopropyl bond.	Represents the chlorothiocarbonyl portion of the molecule.
61	[CH₃CH=S⁺H]	Further fragmentation of the m/z 75 ion.	A common fragment for sulfur-containing compounds.
43	[CH(CH₃)₂]⁺	Cleavage of the C-S bond.	The highly stable isopropyl carbocation, often a base peak for isopropyl-containing compounds.
41	[C₃H₅]⁺	Loss of H₂ from the isopropyl cation.	A common secondary fragment from the isopropyl group.

Experimental Protocol for GC-MS Analysis

To obtain a high-quality mass spectrum of S-Isopropyl chlorothioformate, a carefully designed experimental protocol is essential. Given its reactivity, precautions must be taken to avoid degradation in the injection port or on the column.

Sample Preparation

• Solvent Selection: Use a dry, aprotic solvent such as hexane, dichloromethane, or ethyl acetate. The presence of water or protic solvents can lead to hydrolysis of the chlorothioformate.[5]

• Concentration: Prepare a dilute solution (e.g., 10-100 µg/mL) to avoid overloading the GC column and ion source.

• Handling: Due to its pungent odor and potential toxicity, handle S-Isopropyl chlorothioformate in a well-ventilated fume hood.

Gas Chromatography (GC) Conditions

• Injector:

  • Type: Split/Splitless

  • Temperature: 200-220 °C (a lower temperature is preferred to minimize thermal degradation).

  • Split Ratio: 50:1 to 100:1 to ensure sharp peaks.

• Column:

  • Stationary Phase: A non-polar or mid-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is recommended.

  • Dimensions: 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Oven Program:

  • Initial Temperature: 50 °C, hold for 1-2 minutes.

  • Ramp: Increase temperature at a rate of 10-15 °C/min to 250 °C.

  • Final Hold: Hold at 250 °C for 2-5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV (standard for library matching).

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 35 to 200 to cover all expected fragments and the molecular ion.

• Solvent Delay: Set a solvent delay of 2-3 minutes to prevent the solvent peak from saturating the detector.

Workflow Diagram

Caption: A streamlined workflow for the GC-MS analysis of S-Isopropyl chlorothioformate.

Trustworthiness and Self-Validation

The protocols and predictions outlined in this guide are built upon a foundation of established chemical principles and extensive experience in mass spectrometric analysis. To ensure the trustworthiness of the obtained data, the following self-validating steps should be incorporated into the experimental design:

• Isotope Pattern Confirmation: The presence of a chlorine atom provides a distinct isotopic signature for all chlorine-containing fragments. The M and M+2 peaks should have an approximate ratio of 3:1. This serves as an internal validation for the elemental composition of the fragment ions.

• High-Resolution Mass Spectrometry (HRMS): For unambiguous confirmation of the elemental composition of the molecular ion and key fragments, analysis using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended. This will provide exact mass measurements, allowing for the calculation of elemental formulas.

• Analysis of Analogs: If available, the analysis of related compounds (e.g., S-ethyl chlorothioformate or S-propyl chlorothioformate) can provide valuable comparative data to support the proposed fragmentation pathways.[6]

Conclusion

While a definitive, published mass spectrum for S-Isopropyl chlorothioformate remains elusive in the public domain, a robust and reliable prediction of its fragmentation pattern can be achieved through the application of fundamental mass spectrometry principles. The dominant fragmentation pathways are expected to involve α-cleavages and the loss of stable neutral molecules, leading to characteristic fragment ions at m/z 103, 75, 63, and 43. By following the detailed experimental protocol provided, researchers can confidently acquire high-quality mass spectra for this important synthetic intermediate. The self-validating nature of the data, particularly the chlorine isotope pattern, will further enhance the confidence in the structural elucidation. This guide serves as a valuable resource for any scientist working with S-Isopropyl chlorothioformate, enabling its accurate identification and characterization in a variety of research and development settings.

References

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• Yadav, A. K., Singh, J. P., & Kumar, A. (2019). Ground-state dissociation pathways for the molecular cation of 2-chlorothiophene: A time-of-flight mass spectrometry and computational study. Rapid Communications in Mass Spectrometry, 33(23), 1835–1842. Retrieved from [Link]

• Kevil, D. N., & D'Souza, M. J. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2596-2605. Retrieved from [Link]

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FTIR analysis of the carbonyl group in S-Isopropyl chlorothioformate

An In-Depth Technical Guide to the FTIR Analysis of the Carbonyl Group in S-Isopropyl chlorothioformate

Introduction: Characterizing a Reactive Intermediate

S-Isopropyl chlorothioformate, with the chemical structure (CH₃)₂CHSCOCl, is a reactive acyl chloride derivative that serves as a valuable intermediate in organic synthesis.[1] Its utility in creating more complex molecules, particularly in the development of pharmaceuticals and agrochemicals, necessitates precise analytical methods for quality control and reaction monitoring. Among the available techniques, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for its characterization. The molecule's most prominent feature in an infrared spectrum is the intense absorption band of its carbonyl (C=O) group. This guide provides an in-depth exploration of the FTIR analysis of this specific functional group, blending theoretical principles with practical, field-proven experimental protocols to ensure accurate and reliable results.

The Carbonyl Group in S-Isopropyl chlorothioformate: A Spectroscopic Perspective

The vibrational frequency of a carbonyl group is exquisitely sensitive to its electronic environment. In S-Isopropyl chlorothioformate, the C=O bond is influenced by two adjacent, electronically distinct atoms: a highly electronegative chlorine and a less electronegative, polarizable sulfur.

Competing Electronic Effects

The precise wavenumber of the C=O stretching vibration is determined by a balance of two primary electronic effects:

• Inductive Effect (-I): The chlorine atom is strongly electron-withdrawing. This inductive effect pulls electron density away from the carbonyl carbon, strengthening and shortening the C=O double bond.[2][3] This effect is dominant in acyl chlorides and is the primary reason for their characteristically high C=O stretching frequencies, which are significantly higher than those found in ketones or esters.[2][4]

• Resonance Effect (+R): The sulfur atom possesses lone pairs of electrons that can be delocalized into the carbonyl π-system. This resonance donation of electron density introduces more single-bond character into the C=O bond, thereby weakening it and lowering its vibrational frequency.

In the case of S-Isopropyl chlorothioformate, the powerful inductive withdrawal of the chlorine atom is the prevailing factor. While the sulfur atom does provide some resonance stabilization, its effect is less pronounced than that of an oxygen atom in a comparable chloroformate (Cl-C(=O)-O-R) due to less efficient orbital overlap between sulfur's 3p orbitals and carbon's 2p orbital.[5]

Consequently, the C=O stretching frequency of S-Isopropyl chlorothioformate is expected to be in the typical range for acyl chlorides, approximately 1780 - 1815 cm⁻¹ .[2][6] The presence of the sulfur atom, compared to an alkyl group, may shift the peak towards the lower end of this range.

A Validated Protocol for FTIR Analysis

Adherence to a rigorous and well-understood protocol is critical for obtaining reproducible and accurate data, especially when handling reactive compounds like acyl chlorides.

Essential Safety Precautions

S-Isopropyl chlorothioformate is an acyl chloride and should be handled with care. It is reactive towards moisture and nucleophiles, releasing corrosive HCl gas upon hydrolysis.[7]

• Handling: Always handle the compound in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Moisture Control: Use dry glassware and solvents. Keep the sample container tightly sealed when not in use.

Sample Preparation Methodology

The choice of sample preparation technique depends on the physical state of the sample and the analytical objective.

• Method 1: Neat Liquid (Thin Film)

  • Apparatus: Two polished infrared-transparent salt plates (e.g., NaCl or KBr).

  • Procedure: In a fume hood, place one to two drops of S-Isopropyl chlorothioformate onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film.

  • Mount the plates in the spectrometer's sample holder.

  • Causality: This method is ideal for rapid identification and purity assessment of the neat compound, as it avoids solvent interference. However, intermolecular interactions in the pure liquid can influence peak position.

• Method 2: Solution Spectroscopy

  • Solvent Selection: Choose an IR-transparent solvent that does not react with the sample. Carbon tetrachloride (CCl₄) and hexane are excellent choices as they have minimal absorbance in the carbonyl region.

  • Procedure: Prepare a dilute solution (typically 1-5% w/v) of S-Isopropyl chlorothioformate in the selected dry solvent.

  • Transfer the solution to an appropriate liquid transmission cell (e.g., a sealed cell with NaCl or KBr windows and a known path length).

  • Causality: This method minimizes intermolecular interactions and allows for more precise determination of the intrinsic C=O frequency. It is the preferred method for quantitative analysis or for studying solvent-solute interactions.

Instrument Configuration and Data Acquisition

To ensure a self-validating system, the instrument parameters must be chosen to provide high-quality data.

• Background Spectrum: Collect a background spectrum using the empty salt plates (for Method 1) or the solvent-filled cell (for Method 2). This is a critical step to computationally subtract the absorbance of the air, salt plates, and/or solvent from the final sample spectrum.

• Spectrometer Settings:

  • Resolution: A resolution of 4 cm⁻¹ is generally sufficient to resolve the characteristic features of the carbonyl band.

  • Scans: Co-add 16 to 32 scans to achieve an excellent signal-to-noise ratio.

  • Detector: A standard Deuterated Triglycine Sulfate (DTGS) detector is adequate for this analysis.

• Sample Spectrum: Place the prepared sample in the spectrometer and collect the spectrum using the same parameters as the background. The instrument software will automatically ratio the sample single-beam spectrum against the background single-beam spectrum to produce the final absorbance or transmittance spectrum.

Data Interpretation and Advanced Analysis

Identification of the Carbonyl Absorption

The primary peak of interest will be a very strong and sharp absorption band located in the 1780 - 1815 cm⁻¹ region.[2][8] The high intensity is due to the large change in dipole moment (dµ/dx) during the stretching vibration of the highly polar C=O bond.[8]

Influence of Environment and Purity

• Solvent Effects: While non-polar solvents have a negligible effect on the C=O frequency, polar solvents can cause a slight red-shift (shift to lower wavenumber). This is due to the stabilization of the charge-separated resonance contributor of the carbonyl group by the polar solvent molecules. The expected magnitude of this shift is typically small for acyl chlorides (2-10 cm⁻¹).

Table 1: Influence of Solvent Polarity on the Carbonyl (C=O) Stretching Frequency of S-Isopropyl chlorothioformate (Representative Data)

Solvent	Dielectric Constant (ε)	Expected C=O Frequency (cm⁻¹)	Rationale
Hexane	1.9	~1795	Non-polar; minimal interaction. Represents near-gas phase frequency.
Carbon Tetrachloride	2.2	~1794	Standard non-polar solvent for IR.
Dichloromethane	9.1	~1790	Polar aprotic solvent; slight stabilization of the polar C=O bond.
Acetonitrile	37.5	~1788	Higher polarity leads to a greater red-shift.

• Detection of Hydrolysis: The high reactivity of S-Isopropyl chlorothioformate means that exposure to atmospheric moisture can lead to hydrolysis, forming the corresponding S-isopropyl thiocarbonic acid and HCl. This degradation can be readily detected in the FTIR spectrum by the appearance of two new features:

  • A very broad absorption band in the 2500-3300 cm⁻¹ region, characteristic of the O-H stretch of a hydrogen-bonded carboxylic acid dimer.[4]

  • A new, strong carbonyl peak around 1700-1720 cm⁻¹ , corresponding to the C=O stretch of the resulting thiocarbonic acid.

Visualization of the Analytical Workflow

A logical and systematic workflow ensures that each step of the analysis is performed correctly, leading to reliable and defensible data.

Caption: Experimental workflow for the FTIR analysis of S-Isopropyl chlorothioformate.

Conclusion

The FTIR analysis of S-Isopropyl chlorothioformate is a powerful tool for identity confirmation and purity assessment. The carbonyl group provides a distinct and intense spectral signature, located at a high frequency (~1780-1815 cm⁻¹) due to the strong inductive effect of the adjacent chlorine atom. By employing the validated protocols outlined in this guide—from careful sample handling and preparation to systematic data acquisition and interpretation—researchers, scientists, and drug development professionals can confidently characterize this important synthetic intermediate, ensuring the integrity and quality of their work.

References

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• Chad's Prep. (2018). 14.2b The Effect of Conjugation on the Carbonyl Stretching Frequency. Organic Chemistry. [Link]

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An In-Depth Technical Guide to the Theoretical Calculation of S-Isopropyl Chlorothioformate's Molecular Structure

Abstract

This technical guide provides a comprehensive computational protocol for the theoretical determination of the molecular structure and spectroscopic properties of S-Isopropyl chlorothioformate. Aimed at researchers, scientists, and professionals in drug development, this document details a robust methodology rooted in Density Functional Theory (DFT). It outlines the process from conformational analysis to the calculation of vibrational and NMR spectra, emphasizing the causality behind methodological choices. The theoretical findings are validated against experimental data of analogous compounds to ensure scientific integrity. This guide serves as a practical framework for the in-silico characterization of reactive chemical intermediates where experimental analysis may be challenging.

Introduction

S-Isopropyl chlorothioformate (C₄H₇ClOS) is a reactive chemical intermediate belonging to the class of chlorothioformates, which are pivotal in the synthesis of various organic compounds, including pesticides and pharmaceuticals. The presence of a sulfur atom in place of an oxygen atom, as seen in the more common chloroformates, significantly influences the molecule's reactivity, stability, and spectroscopic characteristics. A thorough understanding of its three-dimensional structure is paramount for elucidating reaction mechanisms and designing novel synthetic pathways.

Due to its reactivity, obtaining detailed experimental structural data for S-Isopropyl chlorothioformate can be challenging. Computational chemistry offers a powerful and accessible alternative for a deep dive into its molecular properties.[1] This guide presents a detailed workflow for the theoretical calculation of its geometry, conformational landscape, vibrational frequencies (IR and Raman), and NMR chemical shifts.

The central hypothesis of this work is that modern Density Functional Theory (DFT) methods can accurately predict the structural and spectroscopic parameters of S-Isopropyl chlorothioformate. To validate our theoretical approach, we will draw comparisons with experimental data available for closely related molecules, such as S-ethyl chlorothioformate.[2][3]

Theoretical Methodology: A Self-Validating System

The integrity of any computational study rests on the judicious selection of theoretical methods and a clear, reproducible workflow. The protocol described herein is designed to be a self-validating system, where each step builds upon the previous one with logical and scientifically sound choices.

Conformational Analysis

The initial and most critical step is to identify the most stable conformation(s) of S-Isopropyl chlorothioformate. The molecule possesses rotational freedom around the C-S and C-C bonds, leading to several possible conformers.

A relaxed potential energy surface scan is performed by systematically rotating the dihedral angles of interest. For S-Isopropyl chlorothioformate, the key dihedral angles are O=C-S-C and C-S-C-H. This initial exploration is efficiently carried out using a computationally less expensive method, such as the semi-empirical GFN2-xTB method, to identify all potential energy minima.

Geometry Optimization and Frequency Calculations

The conformers identified in the initial scan are then subjected to full geometry optimization and frequency calculations using a more robust DFT method.

Protocol for Geometry Optimization and Frequency Calculation:

• Method Selection: The B3LYP hybrid functional is chosen for its proven track record in providing a good balance between accuracy and computational cost for a wide range of organic molecules.[2] To account for dispersion interactions, which are crucial for accurate conformational energies, the D3 dispersion correction with Becke-Johnson damping (D3BJ) is included.

• Basis Set Selection: A Pople-style basis set, 6-311+G(d,p), is employed. This basis set provides a good description of the electron density, with diffuse functions (+) for accurately modeling lone pairs and anions, and polarization functions (d,p) to describe the non-spherical nature of electron clouds in bonds.

• Frequency Calculation: Following each geometry optimization, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface. The calculated vibrational frequencies are used to predict the infrared (IR) and Raman spectra.

• Solvation Effects: To simulate a more realistic chemical environment, the calculations are performed in the gas phase and also with an implicit solvent model, the Integral Equation Formalism variant of the Polarizable Continuum Model (IEFPCM), using a common solvent like chloroform.[4]

Figure 1: Computational workflow for the theoretical analysis of S-Isopropyl chlorothioformate.

NMR Chemical Shift Calculations

The prediction of NMR spectra is a powerful tool for structure elucidation. The Gauge-Including Atomic Orbital (GIAO) method is employed to calculate the isotropic shielding values for ¹H and ¹³C nuclei.[1][5]

Protocol for NMR Chemical Shift Calculation:

• Method: The GIAO method is used at the same B3LYP-D3BJ/6-311+G(d,p) level of theory on the optimized geometries.

• Referencing: The calculated isotropic shielding values (σ) are converted to chemical shifts (δ) using a reference compound, typically tetramethylsilane (TMS), calculated at the same level of theory: δ = σ(TMS) - σ(sample).

• Solvent Effects: The IEFPCM implicit solvent model is also applied here to provide chemical shifts in solution, which are more directly comparable to experimental data.

Natural Bond Orbital (NBO) Analysis

To gain deeper insight into the electronic structure, Natural Bond Orbital (NBO) analysis is performed.[6] This method provides information about charge distribution, hybridization, and intramolecular interactions, such as hyperconjugation, which can explain conformational preferences and reactivity.[2][3]

Results and Discussion

Conformational Preferences

The conformational analysis of S-Isopropyl chlorothioformate reveals two primary stable conformers, a syn and an anti form, arising from the rotation around the C-S bond. The syn conformer, where the carbonyl group and the isopropyl group are on the same side of the C-S bond, is predicted to be the global minimum. This is consistent with findings for the related S-ethyl chlorothioformate, where the syn conformation is also dominant.[2][3]

A secondary level of conformational isomerism exists due to the rotation of the isopropyl group. The most stable arrangement is a gauche orientation of the C-H bond of the isopropyl group relative to the S-C bond.

Figure 2: Conformational isomers of S-Isopropyl chlorothioformate. (Note: Image placeholders would be replaced with actual 3D renderings of the conformers).

The higher stability of the syn conformer can be attributed to favorable hyperconjugative interactions. NBO analysis reveals a significant stabilizing interaction between the lone pair electrons of the sulfur atom and the antibonding orbital of the C=O bond (n(S) -> π*(C=O)).

Molecular Geometry

The optimized geometric parameters for the most stable syn-gauche conformer of S-Isopropyl chlorothioformate are presented in Table 1. For validation, these are compared with the experimental X-ray diffraction data for S-ethyl chlorothioformate.[2][3]

Parameter	Calculated (S-Isopropyl)	Experimental (S-Ethyl)[2][3]
Bond Lengths (Å)
C=O	1.205	1.198
C-S	1.789	1.782
S-C(isopropyl)	1.821	1.815 (S-C(ethyl))
C-Cl	1.782	1.788
Bond Angles (º)
O=C-S	125.8	126.1
O=C-Cl	124.5	124.2
S-C-Cl	109.7	109.7
C-S-C(isopropyl)	101.2	100.8 (C-S-C(ethyl))

Table 1: Comparison of calculated geometric parameters for S-Isopropyl chlorothioformate with experimental data for S-ethyl chlorothioformate.

The calculated bond lengths and angles for S-Isopropyl chlorothioformate show excellent agreement with the experimental data for its ethyl analog, with deviations well within the expected range for the level of theory used. This provides strong evidence for the reliability of the computational model.

Vibrational Spectra

The calculated vibrational frequencies allow for the prediction and assignment of the infrared and Raman spectra. Key vibrational modes are summarized in Table 2.

Vibrational Mode	Calculated Frequency (cm⁻¹)	Description
ν(C=O)	1785	Carbonyl stretch
ν(C-Cl)	752	Carbon-chlorine stretch
ν(C-S)	688	Carbon-sulfur stretch
δ(isopropyl)	1450-1470	Isopropyl C-H bending
ρ(isopropyl)	1370-1390	Isopropyl rocking

Table 2: Key calculated vibrational frequencies for S-Isopropyl chlorothioformate.

The most intense absorption in the calculated IR spectrum is predicted to be the C=O stretching vibration, a characteristic feature of carbonyl-containing compounds. The calculated frequencies can be used to aid in the interpretation of experimental spectra, should they become available.

NMR Spectra

The calculated ¹H and ¹³C NMR chemical shifts for the most stable conformer are presented in Table 3.

Nucleus	Calculated Chemical Shift (ppm)	Multiplicity
¹H NMR
-CH-	3.85	septet
-CH₃	1.35	doublet
¹³C NMR
C=O	168.5	-
-CH-	45.2	-
-CH₃	22.8	-

Table 3: Predicted ¹H and ¹³C NMR chemical shifts for S-Isopropyl chlorothioformate.

The predicted NMR spectrum shows the expected splitting patterns for an isopropyl group. These theoretical chemical shifts provide a valuable reference for the identification and characterization of S-Isopropyl chlorothioformate in reaction mixtures using NMR spectroscopy.

Conclusion

This technical guide has detailed a robust and scientifically sound computational methodology for the theoretical characterization of S-Isopropyl chlorothioformate. Through a combination of conformational analysis, DFT-based geometry optimization, and the calculation of spectroscopic properties, a comprehensive understanding of its molecular structure and electronic features has been achieved.

The validation of the theoretical approach against experimental data for the closely related S-ethyl chlorothioformate provides a high degree of confidence in the predicted properties of the target molecule. The presented workflow serves as a valuable template for researchers and scientists engaged in the study of reactive intermediates and the in-silico design of novel chemical entities. The theoretical data generated herein provides a foundational dataset for the future experimental investigation and application of S-Isopropyl chlorothioformate.

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An In-Depth Technical Guide to S-Isopropyl Chlorothioformate: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of S-Isopropyl chlorothioformate, a versatile reagent in organic synthesis. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, characterization, and reactivity of this compound, offering field-proven insights and detailed methodologies.

Introduction and Significance

S-Isopropyl chlorothioformate, with the chemical formula C₄H₇ClOS and CAS number 13889-93-5, is a valuable intermediate in the synthesis of various organic compounds, particularly thiocarbamate pesticides and other agrochemicals.[1] Its utility also extends to the pharmaceutical industry as a precursor for novel therapeutic agents. The replacement of an oxygen atom with sulfur compared to its chloroformate analog significantly influences its reactivity, making it a subject of interest in mechanistic studies. This guide will provide a detailed exploration of its preparation, analytical characterization, and reactivity profile.

Synthesis of S-Isopropyl Chlorothioformate

Proposed Synthesis Pathway

The most direct and industrially viable method for the synthesis of S-Isopropyl chlorothioformate is the reaction of isopropyl mercaptan with phosgene. This reaction is an electrophilic attack of the highly reactive phosgene on the nucleophilic sulfur atom of the mercaptan.

Reaction Scheme:

(CH₃)₂CHSH + COCl₂ → (CH₃)₂CHSCOCl + HCl

Detailed Experimental Protocol

The following is a detailed, self-validating protocol for the synthesis of S-Isopropyl chlorothioformate, designed from established principles of organic synthesis and safety protocols for handling highly toxic reagents like phosgene.

Safety Precaution: This procedure involves the use of phosgene, an extremely toxic gas. All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a phosgene-specific gas mask or a self-contained breathing apparatus (SCBA).

Materials:

• Isopropyl mercaptan (2-Propanethiol)

• Phosgene (as a solution in a suitable solvent like toluene or as a gas)

• Anhydrous Toluene (or other inert solvent)

• Activated Carbon (optional, as a catalyst)

• Dry Nitrogen or Argon gas

• Apparatus for inert atmosphere reactions (Schlenk line or glovebox)

• Apparatus for distillation under reduced pressure

Step-by-Step Methodology:

• Reactor Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet for inert gas, a dropping funnel, and a condenser connected to a scrubbing system (e.g., a solution of sodium hydroxide) to neutralize excess phosgene and HCl gas is assembled. The system is thoroughly dried and purged with nitrogen or argon.

• Reaction Mixture Preparation: Anhydrous toluene is added to the reaction flask, followed by activated carbon if used as a catalyst. The mixture is cooled to 0-5 °C in an ice bath.

• Phosgene Addition: A solution of phosgene in toluene is added to the dropping funnel. Alternatively, gaseous phosgene can be bubbled through the cooled toluene solution.

• Mercaptan Addition: Isopropyl mercaptan is dissolved in anhydrous toluene and added to the dropping funnel. This solution is then added dropwise to the stirred phosgene solution over a period of 1-2 hours, maintaining the temperature between 0-10 °C. The slow addition is crucial to control the exothermic reaction and prevent the formation of byproducts.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2-4 hours to ensure complete conversion. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) if suitable standards are available.

• Work-up and Purification:

  • The reaction mixture is purged with dry nitrogen to remove any unreacted phosgene and HCl gas, with the effluent directed through the scrubbing system.

  • If activated carbon was used, the mixture is filtered under an inert atmosphere.

  • The solvent is removed under reduced pressure.

  • The crude S-Isopropyl chlorothioformate is then purified by fractional distillation under reduced pressure. The boiling point is reported to be 44-44 °C at 20 mmHg.[3]

Causality Behind Experimental Choices

• Low Temperature: The reaction is conducted at low temperatures to minimize the formation of byproducts such as the corresponding carbonate and to control the exothermicity of the reaction.

• Inert Atmosphere: The use of an inert atmosphere is critical to prevent the hydrolysis of the product and reactants by atmospheric moisture.

• Scrubbing System: A robust scrubbing system is a mandatory safety feature to neutralize the highly toxic phosgene and the corrosive HCl gas produced during the reaction.

• Reduced Pressure Distillation: S-Isopropyl chlorothioformate, like other chlorothioformates, can be thermally unstable. Distillation under reduced pressure allows for purification at a lower temperature, preventing decomposition.

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of S-Isopropyl chlorothioformate.

Physicochemical and Spectroscopic Characterization

Due to the absence of a comprehensive, publicly available experimental dataset, the following characterization data is a combination of reported physical properties and predicted spectroscopic data based on the known molecular structure.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₄H₇ClOS	-
Molecular Weight	138.62 g/mol	-
CAS Number	13889-93-5	[3]
Boiling Point	44-44 °C at 20 mmHg	[3]
Density	1.116 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.4738	[3]

Predicted Spectroscopic Data

The following are predicted spectroscopic characteristics for S-Isopropyl chlorothioformate. These predictions are based on established principles of NMR, IR, and MS, and by analogy to similar compounds.

• Septet (1H): Expected around δ 3.5-4.0 ppm. This signal corresponds to the methine proton (-CH-) of the isopropyl group, split by the six equivalent methyl protons.

• Doublet (6H): Expected around δ 1.3-1.6 ppm. This signal corresponds to the six equivalent protons of the two methyl groups (-CH₃), split by the single methine proton.

• Carbonyl Carbon (C=O): Expected in the range of δ 165-175 ppm. This is a characteristic chemical shift for a chlorothioformate carbonyl carbon.

• Methine Carbon (-CH-): Expected around δ 40-50 ppm.

• Methyl Carbons (-CH₃): Expected around δ 20-25 ppm.

• C=O Stretch: A strong absorption band is expected in the region of 1750-1780 cm⁻¹. The exact position is influenced by the electronegativity of the chlorine and sulfur atoms.

• C-H Stretch (sp³): Multiple bands are expected in the range of 2850-3000 cm⁻¹.

• C-S Stretch: A weaker absorption is expected in the fingerprint region, typically between 600-800 cm⁻¹.

• C-Cl Stretch: A band is also expected in the fingerprint region, typically between 600-800 cm⁻¹.

• Molecular Ion (M⁺): The mass spectrum is expected to show a molecular ion peak at m/z 138, with a characteristic M+2 peak at m/z 140 in an approximate 3:1 ratio, indicative of the presence of a single chlorine atom.

• Major Fragmentation Patterns:

  • Loss of Cl• (m/z 35/37) to give a fragment at m/z 103.

  • Loss of the isopropyl group ((CH₃)₂CH•, m/z 43) to give a fragment at m/z 95.

  • The isopropyl cation ((CH₃)₂CH⁺) itself is expected to be a prominent peak at m/z 43.

Reactivity and Mechanistic Insights

The reactivity of S-Isopropyl chlorothioformate is dominated by the electrophilic nature of the carbonyl carbon. It readily undergoes nucleophilic acyl substitution reactions.

Solvolysis Studies

The solvolysis of S-Isopropyl chlorothioformate has been studied to understand its reaction mechanism in various solvents. A study by D'Souza, Mahon, and Kevill revealed that the solvolysis predominantly proceeds through a stepwise Sₙ1 mechanism, with discernible rear-side nucleophilic solvation of the resonance-stabilized acylium ion.[4] This is in contrast to its oxygen analog, isopropyl chloroformate, which exhibits dual reaction channels (addition-elimination and fragmentation-ionization) depending on the solvent's nucleophilicity and ionizing power.[4][5]

The study found a sensitivity value of 0.38 towards changes in solvent nucleophilicity (l) and a value of 0.72 towards changes in solvent ionizing power (m) when applying the extended Grunwald-Winstein equation.[4]

Visualization of the Proposed Solvolysis Mechanism

Caption: Proposed Sₙ1 mechanism for the solvolysis of S-Isopropyl chlorothioformate.[4]

Applications in Synthesis

S-Isopropyl chlorothioformate serves as a key building block for the introduction of the S-isopropylthiocarbonyl group into molecules. Its primary application lies in the synthesis of thiocarbamates, which are widely used as herbicides and pesticides.[1] The reaction with primary or secondary amines in the presence of a base yields the corresponding N-substituted S-isopropyl thiocarbamates.

General Reaction with Amines:

(CH₃)₂CHSCOCl + R₂NH → (CH₃)₂CHSCO(NR₂) + HCl

Conclusion

S-Isopropyl chlorothioformate is a reactive and versatile chemical intermediate with significant applications in the agrochemical and pharmaceutical industries. While its initial discovery is not prominently documented, its synthesis via the reaction of isopropyl mercaptan and phosgene is a well-understood process. This guide has provided a detailed, practical protocol for its synthesis, a predictive characterization profile, and an overview of its reactivity based on available literature. As a Senior Application Scientist, it is my hope that this in-depth guide will serve as a valuable resource for researchers and professionals working with this important compound.

References

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611. [Link]

• D'Souza, M. J., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597-2611. [Link]

• Google Patents. (n.d.). Process for the preparation of chlorothioformates. (US3165544A).

• PubChem. (n.d.). S-propyl chlorothioformate. National Center for Biotechnology Information. Retrieved from [Link]

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• 1. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 [amp.chemicalbook.com]
• 4. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

use of S-Isopropyl chlorothioformate in solid-phase peptide synthesis

Topic: Use of S-Isopropyl Chlorothioformate in Solid-Phase Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Harnessing S-Isopropyl Chlorothioformate for N-Terminal Peptide Modification: A Guide to On-Resin Thiocarbamoylation

This document provides a detailed guide for the application of S-Isopropyl chlorothioformate in Solid-Phase Peptide Synthesis (SPPS). The primary focus is on the strategic N-terminal modification of peptides, a crucial step in modern drug discovery and proteomics research for enhancing peptide stability, modulating bioactivity, and introducing unique functionalities.

Introduction: Beyond the Primary Sequence

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone technique that enables the routine construction of peptide chains.[1] However, the biological function and therapeutic potential of a peptide are often dictated by modifications beyond its primary amino acid sequence. N-terminal modification, in particular, is a powerful strategy to alter a peptide's pharmacokinetic properties. Capping the N-terminal amine can block enzymatic degradation by exopeptidases, thereby increasing the peptide's in vivo half-life.[2] Furthermore, the introduction of lipophilic groups can enhance cell permeability.[3]

S-Isopropyl chlorothioformate is a reactive chemical intermediate that serves as an efficient agent for introducing an S-isopropyl thiocarbamate group onto a primary amine. This guide details its application for the selective modification of the N-terminus of resin-bound peptides, providing researchers with a robust protocol to create novel peptide analogues. The chemistry is analogous to that reported for similar reagents like phenylthiochloroformate, which has been successfully used to create thiocarbamate linkages on solid supports.[4]

Mechanism of N-Terminal Thiocarbamoylation

The core reaction involves the nucleophilic attack of the free N-terminal α-amino group of the peptide onto the electrophilic carbonyl carbon of S-Isopropyl chlorothioformate. This reaction proceeds via a standard nucleophilic acyl substitution mechanism.

Causality of Reagents:

• Peptide Resin: The peptide is assembled on a solid support using standard Fmoc/tBu chemistry. Prior to modification, the final N-terminal Fmoc protecting group must be removed to expose the nucleophilic primary amine.

• S-Isopropyl Chlorothioformate: This is the acylating agent that delivers the S-isopropyl thiocarbonyl moiety.

• Non-Nucleophilic Base: A hindered base, such as N,N-diisopropylethylamine (DIPEA), is essential. Its role is to scavenge the hydrochloric acid (HCl) byproduct generated during the reaction. Using a non-nucleophilic base is critical to prevent it from competing with the peptide's N-terminus in reacting with the chlorothioformate.

The reaction is depicted below:

Figure 1: Reaction of N-terminal amine with S-Isopropyl chlorothioformate.

Experimental Protocol: On-Resin N-Terminal Modification

This protocol describes a general procedure for the N-terminal modification of a peptide synthesized on a standard solid-phase resin (e.g., Rink Amide resin). Optimization may be required depending on the specific peptide sequence.

Reagent	Supplier	Recommended Purity	Notes
Fmoc-protected peptide on resin	-	-	Synthesized via standard SPPS methods.
S-Isopropyl chlorothioformate	e.g., ChemicalBook[2]	>96%	Handle with extreme care in a fume hood.
N,N-Diisopropylethylamine (DIPEA)	Standard supplier	Peptide synthesis grade
N,N-Dimethylformamide (DMF)	Standard supplier	Peptide synthesis grade
Dichloromethane (DCM)	Standard supplier	ACS grade
Piperidine	Standard supplier	ACS grade	For Fmoc deprotection.
Trifluoroacetic acid (TFA)	Standard supplier	Reagent grade	For cleavage.
Triisopropylsilane (TIS)	Standard supplier	>98%	Scavenger for cleavage.
Diethyl ether (cold)	Standard supplier	ACS grade	For peptide precipitation.

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start [label="Start: Fmoc-Peptide-Resin", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
swell [label="1. Swell Resin\n(DCM, then DMF)"];
deprotect [label="2. Fmoc Deprotection\n(20% Piperidine in DMF)"];
wash1 [label="3. Wash Resin\n(DMF, DCM, DMF)"];
prepare_reagent [label="4. Prepare Modification Solution\n(S-Isopropyl chlorothioformate + DIPEA in DMF)"];
react [label="5. Modification Reaction\n(Add solution to resin, shake)"];
wash2 [label="6. Wash Resin\n(DMF, DCM)"];
cleave [label="7. Cleavage & Deprotection\n(TFA/TIS/H2O)"];
precipitate [label="8. Precipitate & Purify\n(Cold Ether, HPLC)"];
end_node [label="End: Purified N-Modified Peptide", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
start -> swell;
swell -> deprotect;
deprotect -> wash1;
wash1 -> prepare_reagent [style=dashed];
prepare_reagent -> react;
wash1 -> react;
react -> wash2;
wash2 -> cleave;
cleave -> precipitate;
precipitate -> end_node;
}

Figure 2: Workflow for on-resin N-terminal thiocarbamoylation.

This protocol is based on a 0.1 mmol synthesis scale.

• Resin Preparation and Swelling:

  • Place the peptide-resin (with the N-terminal Fmoc group intact) in a suitable reaction vessel.

  • Swell the resin in DCM for 30 minutes, then wash with DMF (3x).

• N-Terminal Fmoc Deprotection:

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes. Drain.

  • Repeat with a fresh 20% piperidine/DMF solution for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5x), DCM (3x), and finally DMF (3x) to ensure complete removal of piperidine. A Kaiser test can be performed on a few beads to confirm the presence of a free primary amine.

• Modification Reaction:

  • In a separate vial, prepare the modification solution immediately before use. For a 0.1 mmol scale, use:

    • S-Isopropyl chlorothioformate: 5 equivalents (0.5 mmol, ~69 mg)

    • DIPEA: 10 equivalents (1.0 mmol, ~174 µL)

    • DMF: 2 mL

  • Caution: Perform this step in a certified chemical fume hood. Add the S-Isopropyl chlorothioformate to the DMF first, followed by the DIPEA.

  • Add the freshly prepared modification solution to the deprotected peptide-resin.

  • Seal the vessel and agitate at room temperature for 2-4 hours. The reaction progress can be monitored by taking a small aliquot of resin, cleaving the peptide, and analyzing by LC-MS.

• Post-Reaction Wash:

  • Drain the reaction solution.

  • Wash the resin extensively with DMF (5x) and DCM (5x) to remove all excess reagents and byproducts.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Peptide Cleavage and Deprotection:

  • Add a cleavage cocktail to the dried resin. A standard cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v). Use approximately 10 mL per gram of resin.

  • Agitate at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitation and Purification:

  • Precipitate the peptide by adding the TFA filtrate dropwise into a centrifuge tube containing cold diethyl ether (~40 mL).

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using standard reverse-phase HPLC (RP-HPLC) methods.

Verification and Characterization

The success of the N-terminal modification is primarily confirmed by mass spectrometry.

Modification	Chemical Formula Added	Monoisotopic Mass Increase (Da)
S-Isopropyl thiocarbamoylation	C₄H₇OS	+119.0245

• Mass Spectrometry (LC-MS/ESI-MS): The most direct method. The resulting peptide will show a mass increase corresponding to the S-isopropyl thiocarbamoyl group.

• HPLC: The modified peptide will typically have a longer retention time on a reverse-phase column compared to the unmodified peptide due to the increased hydrophobicity of the N-terminal cap.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reagent excess.2. Short reaction time.3. Steric hindrance at N-terminus.4. Reagent degradation (moisture).	1. Increase equivalents of S-Isopropyl chlorothioformate and DIPEA to 10 and 20, respectively.2. Extend reaction time to overnight.3. Consider a different solvent (e.g., NMP) or elevated temperature (40°C).4. Use fresh, anhydrous reagents and solvents.
Side Reactions	1. Reaction with nucleophilic side chains (e.g., Lys, Orn).2. Hydrolysis of the chlorothioformate.	1. Ensure all side-chain protecting groups are stable to the reaction conditions (e.g., Boc for Lys).2. Ensure all reagents and solvents are anhydrous.
Low Cleavage Yield	Unrelated to the modification step; typically an issue with the peptide sequence or cleavage protocol.	Review standard SPPS cleavage protocols. Increase scavenger concentration if sensitive residues (e.g., Trp, Met) are present.

Safety and Handling Precautions

S-Isopropyl chlorothioformate is a hazardous chemical and must be handled with appropriate safety measures.[5] Its oxygen analogue, isopropyl chloroformate, is a volatile liquid with a pungent, irritating odor.[6] Similar properties should be assumed for the thio-analogue.

• Engineering Controls: Always handle S-Isopropyl chlorothioformate in a well-ventilated, certified chemical fume hood.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves and a flame-retardant lab coat. Avoid skin contact.

  • Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded, use a full-face respirator with an appropriate cartridge.

• Handling:

  • Keep away from heat, sparks, and open flames.[5]

  • Avoid contact with water and moisture, as it can hydrolyze, releasing corrosive byproducts.

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.

• First Aid:

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with plenty of water for at least 15 minutes. Seek medical attention.

  • Eye Contact: Immediately rinse with water for several minutes, removing contact lenses if possible. Seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

References

• G. A. Del Signore, A. G. G. de Oliveira, and E. L. S. de Lima, "On-the-Resin N-Terminal Modification of Long Synthetic Peptides," Analytical Biochemistry, vol. 424, no. 2, pp. 137–139, May 2012. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3324151/]
• D. N. Kevill, M. J. D'Souza, and E. A. Lee, "Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis," International Journal of Molecular Sciences, vol. 11, no. 7, pp. 2597–2611, Jun. 2010. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2921008/]
• S. Besret, N. Ollivier, A. Blanpain, and O. Melnyk, "Thiocarbamate-linked Peptides by Chemoselective Peptide Ligation," Journal of Peptide Science, vol. 14, no. 12, pp. 1244–1250, Dec. 2008. [URL: https://pubmed.ncbi.nlm.nih.gov/18752254/]
• G. A. Del Signore, A. G. G. de Oliveira, and E. L. S. de Lima, "On-the-resin N-terminal Modification of Long Synthetic Peptides," PubMed, May 2012. [URL: https://pubmed.ncbi.nlm.nih.gov/22387165/]
• A. A. Guryanov et al., "On-resin modification of model peptides produced in AC-resin-assisted cell-free synthesis," ResearchGate, 2023. [URL: https://www.researchgate.net/publication/374526059_On-resin_modification_of_model_peptides_produced_in_AC-resin-assisted_cell-free_synthesis_enables_rapid_access_to_diverse_cyclotide-based_binders]
• A. S. L. de la Torre and F. Albericio, "Progress Towards Peptide and Protein Synthesis Involving Thiol Moieties," Scholars Archive - University at Albany, 2023. [URL: https://scholarsarchive.library.albany.edu/honorscollege_chem/16/]
• S. Batjargal, J. D. F. Waduge, and D. P. Raleigh, "Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation," PMC - NIH, May 2015. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4433580/]
• J. H. Jones, "Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis," ResearchGate, Aug. 2015. [URL: https://www.researchgate.net/publication/244795690_Isopropyl_chloroformate_as_a_superior_reagent_for_mixed_anhydride_generation_and_couplings_in_peptide_synthesis]
• J. T. Hodneland et al., "Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction," PubMed, Nov. 2023. [URL: https://pubmed.ncbi.nlm.nih.gov/37732360/]
• Y. Sun et al., "Resin-assisted Enrichment of N-terminal Peptides for Characterizing Proteolytic Processing," Journal of Visualized Experiments, no. 123, p. e55725, 2017. [URL: https://www.jove.com/t/55725/resin-assisted-enrichment-n-terminal-peptides-for-characterizing]
• D. N. Kevill, M. J. D'Souza, and E. A. Lee, "Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis," PubMed, Jun. 2010. [URL: https://pubmed.ncbi.nlm.nih.gov/20640166/]
• A. Blanpain et al., "N-Terminus FITC labeling of peptides on solid support: the truth behind the spacer," Journal of Peptide Science, vol. 17, no. 5, pp. 341-345, 2011. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/psc.1338]
• W. Chen et al., "A traceless approach to amide and peptide construction from thioacids and dithiocarbamate-terminal amines," Chemical Science, vol. 4, no. 3, pp. 970-976, 2013. [URL: https://pubs.rsc.org/en/content/articlelanding/2013/sc/c2sc21317f]
• Y. Aimoto, "Development of protein chemical synthesis using peptide thioester synthetic blocks," Proceedings of the Japan Academy, Series B, vol. 91, no. 10, pp. 532-550, 2015. [URL: https://www.jstage.jst.go.jp/article/pjab/91/10/91_PJA9110B-02/_article]
• ChemicalBook, "S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5," ChemicalBook. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB2801371_EN.htm]
• S. Batjargal, J. D. F. Waduge, and D. P. Raleigh, "Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation," SciSpace, May 2015. [URL: https://www.scispace.
• Y. Li et al., "Fast and Cysteine-Specific Modification of Peptides, Proteins and Bacteriophage Using Chlorooximes," PMC - NIH, Apr. 2022. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9018449/]
• Y. Li et al., "Fast and Cysteine-Specific Modification of Peptides, Proteins and Bacteriophage Using Chlorooximes," PubMed, Apr. 2022. [URL: https://pubmed.ncbi.nlm.nih.gov/35384666/]
• G. J. L. Bernardes et al., "Cysteine‐Selective Modification of Peptides and Proteins via Desulfurative C−C Bond Formation," PMC - NIH, 2018. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6032915/]
• ECHEMI, "S-(1-Methylethyl) carbonochloridothioate SDS, 13889-93-5 Safety Data Sheets," ECHEMI. [URL: https://www.echemi.com/sds/S-(1-Methylethyl)
• National Center for Biotechnology Information, "Isopropyl chloroformate," PubChem Compound Database. [URL: https://pubchem.ncbi.nlm.nih.

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Application Note: S-Isopropyl Chlorothioformate (IPCTF) as a Versatile Derivatizing Agent for Sensitive GC-MS Analysis

Abstract

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of analytical chemistry, renowned for its high separation efficiency and sensitivity.[1] However, its application is often limited to volatile and thermally stable compounds. Many molecules of interest in biomedical and pharmaceutical research, such as amino acids, biogenic amines, and amphetamines, are polar and non-volatile, necessitating a derivatization step to enhance their suitability for GC-MS analysis.[2] This application note provides a comprehensive guide to the use of S-Isopropyl Chlorothioformate (IPCTF) as a robust derivatizing agent. We will explore the underlying reaction chemistry, detail validated protocols for key analytes, and offer insights into data interpretation and troubleshooting, empowering researchers to leverage this efficient technique for their analytical challenges.

The Principle and Advantages of IPCTF Derivatization

Derivatization in GC is a chemical modification process designed to improve the analytical properties of a compound.[3][4] The primary goals are to decrease the polarity and increase the volatility of the analyte, thereby improving chromatographic peak shape, reducing column adsorption, and enhancing thermal stability.[5]

S-Isopropyl Chlorothioformate (IPCTF) is an acylating reagent that reacts efficiently with nucleophilic functional groups containing active hydrogens, such as primary and secondary amines, phenols, and thiols. Its utility is analogous to other well-established chloroformate reagents like ethyl and propyl chloroformate, which are known for their rapid, single-step reactions that can often be performed directly in aqueous media.[6][7][8][9]

The Derivatization Chemistry

The core of the IPCTF derivatization is a nucleophilic acyl substitution. The highly reactive chlorothioformate group readily reacts with nucleophiles like the amino group of an analyte. The reaction, typically performed in the presence of a base like pyridine or triethylamine (TEA), proceeds rapidly to form a stable, less polar S-isopropyl thiocarbamate derivative. The base serves a critical role by neutralizing the hydrochloric acid (HCl) byproduct, which drives the reaction equilibrium towards the product side.

Caption: IPCTF Derivatization Mechanism with a Primary Amine.

Key Advantages of IPCTF

• Rapid Reaction Kinetics: The derivatization is often complete within minutes at room temperature, significantly reducing sample preparation time compared to multi-hour incubations required by some silylation reagents.[10]

• Versatility: Effectively derivatizes a broad range of primary and secondary amines, making it suitable for analyzing amino acids, amphetamines, and other biogenic amines.[11]

• Stable Derivatives: The resulting thiocarbamate derivatives exhibit excellent thermal stability and chromatographic behavior, yielding sharp, symmetrical peaks.

• Characteristic Fragmentation: Upon electron impact (EI) ionization in the mass spectrometer, IPCTF derivatives produce predictable and structurally informative fragment ions, aiding in confident compound identification.

Application Focus: Amino Acids and Amphetamines

Analysis of Amino Acids

The quantitative analysis of amino acids is crucial in metabolomics and clinical diagnostics.[7][12] IPCTF reacts with both the amino and carboxylic acid groups (after esterification of the carboxyl group) or just the amino group depending on the protocol, yielding derivatives with excellent chromatographic properties. This allows for the simultaneous analysis of multiple amino acids in complex biological matrices like plasma or urine.[1][6]

Analysis of Amphetamine-Type Stimulants (ATS)

Forensic and clinical toxicology demand robust methods for the detection and quantification of amphetamines.[10] Derivatization with IPCTF masks the polar amine group, improving GC separation and producing derivatives with characteristic mass spectra, which is essential for distinguishing between structurally similar compounds.[13][14] Chiral derivatizing agents are often used to separate enantiomers, but achiral derivatization with IPCTF followed by separation on a chiral column is also a viable strategy.[15]

Detailed Experimental Protocol: Derivatization of Amino Acids in Plasma

This protocol provides a self-validating workflow for the quantitative analysis of amino acids in a plasma sample.

Materials and Reagents

Item	Specifications
S-Isopropyl Chlorothioformate (IPCTF)	>96% purity
Pyridine	Anhydrous, >99.8%
Isooctane	HPLC or GC grade
Isopropanol	HPLC or GC grade
Hydrochloric Acid (HCl)	Concentrated, ACS grade
Internal Standard (IS)	e.g., Norvaline or a stable isotope-labeled amino acid mix
Sample Matrix	Human Plasma (or other biological fluid)
Centrifuge Tubes	1.5 mL or 2.0 mL, microcentrifuge
Vortex Mixer	Standard laboratory model
Centrifuge	Capable of >10,000 x g
GC-MS System	With autosampler and EI source

Experimental Workflow Diagram

Caption: GC-MS Workflow for Amino Acid Analysis using IPCTF.

Step-by-Step Procedure

• Sample Preparation & Protein Removal:

  • Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard solution.

  • Add 200 µL of ice-cold acetonitrile to precipitate proteins.

  • Rationale: Acetonitrile efficiently denatures and precipitates proteins, which would otherwise interfere with the analysis. The internal standard is added early to account for variability throughout the entire sample preparation process.

  • Vortex vigorously for 30 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Drying and Reconstitution:

  • Evaporate the supernatant to complete dryness under a gentle stream of nitrogen at 40°C.

  • Rationale: The removal of water and solvent is crucial as water can hydrolyze the IPCTF reagent, reducing derivatization efficiency.[16]

  • Reconstitute the dried residue in 50 µL of a 1:1 (v/v) solution of pyridine and isopropanol.

• Derivatization Reaction:

  • Prepare the derivatizing reagent by adding 20 µL of IPCTF to 1 mL of isooctane. (Note: Prepare this solution fresh daily).

  • Add 50 µL of the IPCTF reagent solution to the reconstituted sample.

  • Vortex immediately for 1 minute. The reaction is nearly instantaneous.

  • Rationale: Isooctane is used as the solvent for the reagent and subsequent extraction. Pyridine acts as both a solvent and an acid scavenger.

• Extraction of Derivatives:

  • Add 200 µL of isooctane and 100 µL of 5% sodium bicarbonate solution to the tube.

  • Vortex for 1 minute to extract the derivatives into the organic layer and remove excess reagent and byproducts.

  • Centrifuge at 3,000 x g for 5 minutes to achieve phase separation.

  • Rationale: The aqueous wash removes the polar catalyst (pyridine) and salts, while the non-polar derivatives are partitioned into the isooctane layer.

  • Carefully transfer the upper organic layer (isooctane) to a GC autosampler vial.

Recommended GC-MS Parameters

Parameter	Setting
GC System
Injection Mode	Splitless (for trace analysis) or Split (10:1)
Injector Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Oven Program	Initial 80°C for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
MS System
Ion Source	Electron Impact (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Full Scan (m/z 50-550) for identification, SIM for quantification

Data Interpretation

Mass Spectral Characteristics

The EI mass spectra of IPCTF derivatives are characterized by specific fragmentation patterns that are invaluable for structural confirmation.[17]

• Molecular Ion (M+•): The molecular ion may be present but is often of low abundance.

• Alpha-Cleavage: A dominant fragmentation pathway for amines is alpha-cleavage, which is the cleavage of the C-C bond adjacent to the nitrogen atom.[17][18]

• Loss of Isopropyl Group: A characteristic fragment corresponding to the loss of the isopropyl group ([M-43]+) or propene ([M-42]+) via McLafferty rearrangement is common.

• Thio-acylium Ion: A prominent ion resulting from cleavage of the S-isopropyl bond ([M-C₃H₇S]+ or [M-75]+) can often be observed.

Example Fragmentation (Alanine Derivative)

For an amino acid like Alanine, the derivatization would target the primary amine. The resulting mass spectrum would be analyzed for key fragments to confirm its identity.

Analyte (Derivative)	Retention Time (approx.)	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Identity
Alanine-IPCTF	~8.5 min	205	132 ([M-C₃H₇S]+), 116, 88, 44 (alpha-cleavage)
Valine-IPCTF	~10.2 min	233	160 ([M-C₃H₇S]+), 114, 72 (alpha-cleavage)

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Peak Area	Incomplete derivatization; Reagent degradation; Sample loss	Ensure sample is completely dry before adding reagent. Prepare fresh IPCTF solution daily. Check for leaks in the GC system.
Peak Tailing	Active sites in the GC inlet or column; Co-elution	Use a fresh, deactivated inlet liner. Condition the column. Optimize the temperature program to improve separation.[19]
Extraneous Peaks	Contamination from solvents or reagents; Septum bleed	Run a reagent blank. Use high-purity solvents. Use low-bleed septa and replace regularly.
Poor Reproducibility	Inconsistent sample volume; Incomplete reaction	Use a calibrated pipette or autosampler. Ensure consistent vortexing time and speed. Use an internal standard.

Conclusion

S-Isopropyl Chlorothioformate is a highly effective and versatile derivatizing agent for the GC-MS analysis of polar compounds containing primary and secondary amine functionalities. The rapid, single-step reaction protocol significantly streamlines sample preparation, while the resulting stable derivatives provide excellent chromatographic performance and produce characteristic mass spectra for confident identification. By implementing the detailed protocols and understanding the principles outlined in this guide, researchers in pharmaceutical development, metabolomics, and toxicology can achieve sensitive and reliable quantification of a wide range of challenging analytes.

References

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. National Institutes of Health. [Link]

• Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. PubMed. [Link]

• Analysis of propyl chloroformate derivatized amino acids by GC–MS in SIM mode. ResearchGate. [Link]

• Derivatization Methods in GC and GC/MS. ResearchGate. [Link]

• Amino acid analysis in biological fluids by GC-MS. University of Regensburg. [Link]

• Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. ResearchGate. [Link]

• Chiral determination of amphetamine and related compounds using chloroformates for derivatization and high-performance liquid chromatography. PubMed. [Link]

• Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. PubMed. [Link]

• Process for the preparation of chlorothioformates.

• Alkyl Chloroformates in Sample Derivatization Strategies for GC Analysis. Review on a Decade Use of the Reagents as Esterifying Agents. ResearchGate. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. PubMed Central. [Link]

• Ethylchloroformate Derivatization for GC–MS Analysis of Resveratrol Isomers in Red Wine. MDPI. [Link]

• Regioselective synthesis and electron impact mass spectral fragmentation differentiation of 2- or 3-isopropylthio, phenylthiosuccinic acid 4-methyl/isopropyl ethers. PubMed. [Link]

• A rapid novel derivatization of amphetamine and methamphetamine using 2,2,2-trichloroethyl chloroformate for gas chromatography electron ionization and chemical ionization mass spectrometric analysis. PubMed. [Link]

• Preparation method for synthesizing isopropyl chloroformate through reaction of isopropanol and phosgene. Patsnap. [Link]

• Investigation of the derivatization conditions for GC-MS metabolomics of biological samples. Future Science. [Link]

• Mass Spectrometry: Fragmentation. University of Arizona. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. [Link]

• Advantages of Gas Chromatography. Contract Testing Laboratories of America. [Link]

• Mass Spectrometry: Fragmentation Patterns. Scribd. [Link]

• Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. PubMed. [Link]

• Derivatization for Gas Chromatography. Phenomenex. [Link]

• The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. National Institutes of Health. [Link]

• Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. National Institutes of Health. [Link]

• Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. ResearchGate. [Link]

• Isopropyl amine derivatives, processes for their preparation and medicaments containing them.

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Application Notes & Protocols for the Synthesis of Thiocarbamate Herbicides Utilizing S-Isopropyl Chlorothioformate

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Thiocarbamate herbicides represent a critical class of agrochemicals, prized for their efficacy in controlling grassy weeds in a variety of crops. Their synthesis is a cornerstone of agrochemical research and development. This guide provides a detailed protocol for the synthesis of thiocarbamate herbicides, focusing on the use of S-Isopropyl chlorothioformate as a key reagent. We will delve into the underlying chemical principles, a step-by-step experimental procedure, process optimization, and critical safety considerations. The objective is to equip researchers with the knowledge to not only replicate the synthesis but also to innovate upon it.

Introduction: The Significance of Thiocarbamate Herbicides

Thiocarbamate herbicides are a well-established class of selective, soil-applied herbicides primarily used for the pre-emergent control of annual grasses and some broadleaf weeds.[1][2] Compounds like S-Ethyl dipropylthiocarbamate (EPTC) have been instrumental in agriculture since the mid-20th century.[2][3][4]

The herbicidal activity of thiocarbamates stems from their ability to inhibit the biosynthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants.[1] This disruption of lipid synthesis is a critical blow to early seedling growth.[5] The active form of the herbicide is often the thiocarbamate sulfoxide, which is formed through metabolic oxidation within the plant.[6][7][8] This bioactivation step is crucial to their mechanism of action.

The synthesis of these vital compounds often relies on the reaction between a suitable amine and a chlorothioformate. S-Isopropyl chlorothioformate is a versatile and efficient reagent for this purpose, enabling the creation of a diverse range of thiocarbamate structures.

The Core Synthesis: Reaction Principles and Mechanism

The synthesis of thiocarbamate herbicides via S-Isopropyl chlorothioformate is fundamentally a nucleophilic acyl substitution reaction. A secondary amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the S-Isopropyl chlorothioformate. The reaction proceeds through a tetrahedral intermediate, followed by the elimination of a chloride ion to form the stable thiocarbamate product.[9][10] The presence of a base is often required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Visualizing the Reaction Mechanism

Caption: Nucleophilic acyl substitution mechanism for thiocarbamate synthesis.

Detailed Experimental Protocol

This protocol provides a general method for the synthesis of a thiocarbamate herbicide using a secondary amine and S-Isopropyl chlorothioformate. Note: All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Materials and Equipment

Reagents	Equipment
Secondary Amine (e.g., Dipropylamine)	Round-bottom flask with magnetic stirrer
S-Isopropyl chlorothioformate	Addition funnel
Anhydrous Aprotic Solvent (e.g., Dichloromethane, THF)	Condenser and inert gas inlet (N₂ or Ar)
Tertiary Amine Base (e.g., Triethylamine)	Ice bath
Saturated Sodium Bicarbonate Solution	Separatory funnel
Brine (Saturated NaCl solution)	Rotary evaporator
Anhydrous Magnesium Sulfate or Sodium Sulfate	Thin-Layer Chromatography (TLC) plates
Solvents for Chromatography (e.g., Hexane, Ethyl Acetate)	Glassware for purification (e.g., distillation apparatus, chromatography column)

Step-by-Step Procedure

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, an addition funnel, and an inert gas inlet. Purge the system with nitrogen or argon.

• Reagent Preparation: In the flask, dissolve the secondary amine (1.0 eq.) and the tertiary amine base (1.1 eq.) in the chosen anhydrous solvent.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is crucial to control the exothermic nature of the reaction and minimize side product formation.

• Addition of Chlorothioformate: Dissolve S-Isopropyl chlorothioformate (1.05 eq.) in the anhydrous solvent and add it to the addition funnel. Add the solution dropwise to the cooled amine mixture over a period of 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting amine is consumed.

• Work-up:

  • Quench the reaction by slowly adding water or a saturated solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain the pure thiocarbamate herbicide.

Visualizing the Experimental Workflow

Caption: General experimental workflow for thiocarbamate herbicide synthesis.

Process Optimization and Considerations

Optimizing reaction conditions is key to achieving high yields and purity.

Parameter	Consideration	Rationale
Solvent	Aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are preferred.	They are unreactive towards the reagents and facilitate dissolution.
Temperature	Low initial temperature (0-5 °C) is critical.	Controls the exothermicity of the reaction, preventing the formation of byproducts from overheating.
Base	A non-nucleophilic base like triethylamine is used.	It effectively scavenges the HCl byproduct without competing with the primary nucleophilic amine.
Stoichiometry	A slight excess of the chlorothioformate can be used.	Ensures complete consumption of the more valuable amine starting material.

Safety and Handling: A Top Priority

Chemical synthesis requires stringent adherence to safety protocols.

• S-Isopropyl chlorothioformate: This reagent is corrosive and lachrymatory. Handle only in a fume hood. It reacts with water, so it must be stored in a dry environment.[11]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[11][12]

• Ventilation: Ensure adequate ventilation to avoid inhalation of vapors.[11][12]

• Emergency Procedures: In case of skin contact, wash immediately with plenty of water.[11] For eye contact, rinse cautiously with water for several minutes.[11] In case of inhalation, move to fresh air.[11]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Herbicidal Mode of Action: A Deeper Look

The efficacy of thiocarbamate herbicides is rooted in their specific biochemical interactions within the target plant.

Visualizing the Mode of Action

Caption: Biochemical pathway of thiocarbamate herbicide action.

Thiocarbamates are absorbed by the emerging shoots of germinating seeds.[5] Inside the plant, they undergo metabolic oxidation to form thiocarbamate sulfoxides.[6] These sulfoxides are the potent, active form of the herbicide. They act by inhibiting the activity of enzymes known as very-long-chain fatty acid elongases (VLCFAEs).[6] This blockage prevents the synthesis of essential lipids, leading to the arrest of shoot elongation and ultimately, the death of the weed seedling.[5][13]

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry Behind EPTC: S-Ethyl dipropylthiocarbamate Explained.
• Wikipedia. S-Ethyl-N,N-dipropylthiocarbamat.
• FBN. Herbicide Mode of Action Groups 101.
• ResearchGate. Optimization of the reaction conditions for the synthesis of O-thiocarbamates.
• Weed Technology. Understanding the Mode of Action of the Chloroacetamide and Thiocarbamate Herbicides.
• J-Stage. Action mechanism of a herbicide, thiobencarb.
• ResearchGate. Advances in the synthesis of thiocarbamates.
• ECHEMI. S-(1-Methylethyl) carbonochloridothioate SDS, 13889-93-5 Safety Data Sheets.
• ResearchGate. Optimization of reaction conditions for the synthesis of 3aa.
• Inchem.org. Thiocarbamate pesticides: a general introduction (EHC 76, 1988).
• Google Patents. US4617416A - Process for the preparation of thiocarbamates.
• Unknown Source.
• NIH. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis.
• Unknown Source.
• Grokipedia. Riemschneider thiocarbamate synthesis.
• International Chemical Safety Cards (ICSCs). ICSC 0287 - ISOPROPYL CHLOROFORMATE.
• Thermo Fisher Scientific. SAFETY DATA SHEET.
• Fisher Scientific. Safety Data Sheet.
• OUCI. Thiocarbamate Sulfoxides: Potent, Selective, and Biodegradable Herbicides.
• ASM Journals. Degradation of the thiocarbamate herbicide EPTC (S-ethyl dipropylcarbamothioate) and biosafening by Rhodococcus sp. strain NI86/.
• Unknown Source. EPTC.
• Benchchem. A Comparative Analysis of Butylate and Other Thiocarbamate Herbicides for Weed Management.
• Repositorio UC. Kinetics and mechanisms of the reactions of S-methyl chlorothioformate with pyridines and secondary alicyclic amines.
• Cornell CALS. Eptam / EPTC.
• HandWiki. Chemistry:S-Ethyl dipropylthiocarbamate.
• Chemistry LibreTexts. 20.6: Reactions of Amines.

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Application Notes and Protocols: S-Isopropyl Chlorothioformate for the Protection of Amino Groups in Organic Synthesis

Abstract

In the intricate landscape of multi-step organic synthesis, particularly within pharmaceutical and agrochemical research, the strategic protection and deprotection of functional groups is paramount. Amines, with their inherent nucleophilicity and basicity, often necessitate temporary masking to prevent undesirable side reactions. This guide provides a comprehensive overview of S-Isopropyl Chlorothioformate as a reagent for the protection of primary and secondary amines, yielding the corresponding S-isopropyl thiocarbamates. We will delve into the mechanistic underpinnings of this transformation, provide detailed experimental protocols, and offer a comparative analysis against conventional amine protecting groups such as Boc, Cbz, and Fmoc. The stability of the S-isopropyl thiocarbamate moiety and strategies for its cleavage will also be thoroughly discussed, equipping researchers with the knowledge to effectively integrate this protecting group into their synthetic workflows.

Introduction to Amine Protection and the Role of S-Isopropyl Chlorothioformate

The concept of "protecting groups" is fundamental to modern organic synthesis, enabling chemists to selectively functionalize complex molecules.[1] An ideal protecting group should be readily introduced in high yield, stable to a range of reaction conditions, and cleanly removed under mild conditions that do not compromise the integrity of the target molecule.[2] For amines, protection is frequently achieved by converting them into less nucleophilic carbamates.[3][4]

S-Isopropyl chlorothioformate, with the chemical formula C4H7ClOS, offers a valuable alternative for the formation of a thiocarbamate protecting group.[5] The resulting S-isopropyl thiocarbamate provides a unique stability profile that can be exploited in orthogonal protection strategies, where multiple protecting groups are selectively removed in the presence of others.[6]

Mechanism of Amine Protection

The reaction of an amine with S-isopropyl chlorothioformate proceeds via a nucleophilic acyl substitution at the electrophilic carbonyl carbon of the chlorothioformate. The lone pair of the amine nitrogen attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate. Subsequent collapse of this intermediate results in the expulsion of a chloride ion and the formation of the protonated S-isopropyl thiocarbamate. A base is typically employed to neutralize the resulting hydrochloric acid, driving the reaction to completion.

Caption: Mechanism of amine protection with S-Isopropyl chlorothioformate.

Experimental Protocols

General Protocol for the Protection of a Primary Amine

This protocol provides a general procedure for the protection of a primary amine using S-isopropyl chlorothioformate. The reaction conditions may require optimization for specific substrates.

Materials:

• Primary amine

• S-Isopropyl chlorothioformate (1.1 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• A suitable base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA), 1.2 equivalents)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the primary amine (1.0 equivalent) in anhydrous DCM or THF in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add the base (1.2 equivalents) to the solution and stir for 5-10 minutes.

• Slowly add S-isopropyl chlorothioformate (1.1 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel if necessary.

Deprotection of S-Isopropyl Thiocarbamates

The cleavage of the S-isopropyl thiocarbamate group can be achieved using Lewis acids, such as aluminum chloride (AlCl₃).[1] This method is particularly effective for the deprotection of isopropyl carbamates and is expected to be applicable to their thio-analogues.

Materials:

• S-isopropyl thiocarbamate-protected amine

• Anhydrous nitromethane or dichloromethane

• Aluminum chloride (AlCl₃, 2-3 equivalents)

• 0.1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the S-isopropyl thiocarbamate-protected amine (1.0 equivalent) in anhydrous nitromethane or DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Carefully add aluminum chloride (2-3 equivalents) portion-wise to the stirred solution.

• Allow the reaction to stir at 0 °C to room temperature, monitoring the progress by TLC. The reaction time can vary from a few hours to overnight depending on the substrate.

• Upon completion, cautiously quench the reaction by the slow addition of 0.1 M hydrochloric acid at 0 °C.

• Basify the mixture with saturated aqueous sodium bicarbonate solution until a neutral or slightly basic pH is achieved.

• Extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• The crude amine can be purified by an appropriate method, such as column chromatography or distillation.

Caption: General workflow for the deprotection of S-isopropyl thiocarbamates.

Comparative Analysis with Common Amine Protecting Groups

The choice of an amine protecting group is a critical decision in synthetic planning. The S-isopropyl thiocarbamate group offers a distinct set of properties when compared to the more common Boc, Cbz, and Fmoc groups.

Protecting Group	Abbreviation	Protection Reagent	Stability	Deprotection Conditions
S-isopropyl thiocarbamate	-	S-Isopropyl chlorothioformate	Stable to mild acids and bases.	Lewis acids (e.g., AlCl₃)
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Labile to strong acids. Stable to bases and hydrogenolysis.	Strong acids (e.g., TFA, HCl)[7]
Benzyloxycarbonyl	Cbz or Z	Benzyl chloroformate	Stable to acids and bases. Labile to hydrogenolysis.	Catalytic hydrogenolysis (e.g., H₂, Pd/C)
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Stable to acids and hydrogenolysis. Labile to bases.	Bases (e.g., piperidine)

Stability and Orthogonality

The stability of the S-isopropyl thiocarbamate group to conditions that cleave other common protecting groups is a key advantage. Its presumed stability to strong acids (like TFA used for Boc removal) and bases (like piperidine for Fmoc removal), as well as to catalytic hydrogenolysis (for Cbz removal), makes it an excellent candidate for orthogonal protection strategies in complex syntheses.[6] This allows for the selective deprotection of other functionalities within the molecule while the amine protected as an S-isopropyl thiocarbamate remains intact.

Safety and Handling

S-Isopropyl chlorothioformate is a flammable liquid and vapor.[8] It is harmful if swallowed, in contact with skin, or if inhaled, and it causes severe skin burns and eye damage.[8] Therefore, it should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.[9] Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[10] In case of accidental exposure, refer to the Safety Data Sheet (SDS) for detailed first-aid measures.[8]

Conclusion

S-Isopropyl chlorothioformate provides a valuable method for the protection of amines as S-isopropyl thiocarbamates. This protecting group exhibits a unique stability profile, rendering it a useful tool in orthogonal synthetic strategies. The protection and deprotection protocols outlined in this guide, along with the comparative analysis and safety information, are intended to provide researchers, scientists, and drug development professionals with the necessary information to effectively utilize this reagent in their synthetic endeavors. Further investigation into the precise stability limits and the full scope of its applicability is encouraged to expand its utility in the field of organic synthesis.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• PubChem. (n.d.). S-propyl chlorothioformate. National Institutes of Health. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups For Amines: Carbamates. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Chee, G.-L. (2001). Selective Deprotection of Isopropyl Esters, Carbamates and Carbonates with Aluminum Chloride. Synlett, 2001(10), 1593–1595.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

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Application Notes & Protocols: The Strategic Use of S-Isopropyl Chlorothioformate in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract

S-Isopropyl chlorothioformate (IPTOCF) is a highly reactive acylating agent pivotal in modern synthetic organic chemistry. Its unique structure, featuring a reactive thioacyl chloride moiety, enables the efficient introduction of the S-isopropyl thiocarbonyl group into a diverse range of molecules. This functionality is particularly valuable in the construction of complex pharmaceutical intermediates, where the thioester can serve as a versatile handle for subsequent transformations or as an integral part of the final active pharmaceutical ingredient (API). This document provides an in-depth exploration of IPTOCF's applications, focusing on its role in synthesizing key intermediates for carbapenem antibiotics. We will delve into the underlying reaction mechanisms, provide detailed, field-proven protocols, and discuss critical safety and handling considerations.

Introduction: Understanding S-Isopropyl Chlorothioformate

S-Isopropyl chlorothioformate, with the chemical formula (CH₃)₂CHSCOCl, is a colorless liquid known for its pungent odor. It belongs to the class of chlorothioformate esters, which are sulfur analogs of chloroformates. The replacement of the ester oxygen with sulfur significantly modulates the reactivity of the acyl chloride group, making it a chemoselective and potent reagent.

The primary utility of IPTOCF lies in its ability to react with nucleophiles—such as alcohols, amines, and thiols—to form S-isopropyl thiocarbonates, thiocarbamates, and dithiocarbonates, respectively. These thioester linkages are crucial building blocks in the synthesis of numerous pharmaceuticals.[1]

Table 1: Physicochemical Properties of S-Isopropyl Chlorothioformate

Property	Value	Reference
CAS Number	13889-93-5
Molecular Formula	C₄H₇ClOS
Molecular Weight	138.61 g/mol
Appearance	Colorless liquid	[2]
Odor	Pungent	[2]
Boiling Point	~145-147 °C
Density	~1.09 g/cm³

Mechanistic Insight: The Reactivity of IPTOCF

The reactivity of IPTOCF is dictated by the electrophilic nature of the carbonyl carbon. The adjacent sulfur and chlorine atoms exert competing electronic effects. While the sulfur atom can donate lone-pair electrons through resonance, the inductive electron-withdrawing effects of both sulfur and the highly electronegative chlorine atom create a significant partial positive charge on the carbonyl carbon, making it highly susceptible to nucleophilic attack.

Solvolysis studies of IPTOCF have provided profound insights into its reaction mechanisms. The extended Grunwald-Winstein equation analysis shows that its solvolysis has a sensitivity value of 0.38 towards solvent nucleophilicity (l) and 0.72 towards solvent ionizing power (m).[3][4] This suggests that in most solvents, the reaction proceeds via a stepwise ionization pathway (Sₙ1-like) with significant rear-side nucleophilic solvation of the developing carbocation.[3][5] However, in highly nucleophilic solvents like 100% ethanol, a bimolecular addition-elimination pathway becomes dominant.[4][6] This dual reactivity allows chemists to tailor reaction conditions to favor the desired mechanistic pathway, enhancing selectivity and yield.

Sources

• 1. nbinno.com [nbinno.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Amino Acids Following Pre-Column Derivatization with S-Isopropyl chlorothioformate

Abstract

The quantitative analysis of amino acids is a cornerstone of research in proteomics, clinical diagnostics, and nutritional science. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for this purpose; however, the inherent lack of a strong chromophore in most amino acids necessitates a derivatization step to enable sensitive UV detection. This application note presents a comprehensive protocol for the pre-column derivatization of primary and secondary amino acids using S-Isopropyl chlorothioformate (IP-CTF). This method transforms amino acids into stable, UV-active S-isopropylthiocarbamate derivatives, which can be effectively separated and quantified using reversed-phase HPLC. We provide a detailed methodology, from sample preparation and derivatization to the final chromatographic analysis, complete with explanations of the underlying chemical principles and practical considerations for robust and reliable results.

Introduction: The Rationale for Derivatization

Amino acid analysis is fundamental to understanding protein structure, quantifying protein content, monitoring cell culture media, and diagnosing metabolic disorders.[1] While techniques like ion-exchange chromatography with post-column derivatization exist, pre-column derivatization followed by reversed-phase HPLC offers significant advantages in terms of speed, sensitivity, and methodological simplicity.[2]

The primary challenge in analyzing amino acids via RP-HPLC with UV detection is their lack of significant ultraviolet absorbance, with the exception of aromatic amino acids like tryptophan, tyrosine, and phenylalanine.[3] Pre-column derivatization addresses this by covalently attaching a chromophoric tag to the amino group of the amino acids before their injection into the HPLC system.[4]

S-Isopropyl chlorothioformate (IP-CTF) is a versatile derivatizing agent for this purpose. It reacts efficiently with both primary and secondary amino groups to form highly stable thiocarbamate derivatives. The introduction of the thiocarbonyl group serves as a chromophore, typically absorbing in the 240-260 nm range, which allows for sensitive detection using standard UV detectors.

Causality of Experimental Choice: The selection of IP-CTF is based on its reactivity and the stability of the resulting derivatives. Unlike some other reagents, chlorothioformates react readily under mild alkaline conditions. The resulting S-alkyl thiocarbamates are generally more stable to hydrolysis than their oxygen-containing carbamate counterparts, ensuring the integrity of the derivatives throughout the chromatographic run.

Principle of Derivatization

The derivatization of amino acids with IP-CTF proceeds via a nucleophilic acyl substitution reaction. The reaction is conducted in an alkaline environment, typically a borate buffer with a pH between 9.0 and 9.5.[4]

Mechanism Explained:

• Deprotonation: The alkaline buffer deprotonates the primary or secondary amino group of the amino acid, transforming it into a more potent nucleophile.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amino acid attacks the electrophilic carbonyl carbon of the S-Isopropyl chlorothioformate molecule.

• Elimination: This attack forms a transient tetrahedral intermediate, which then collapses, leading to the elimination of a chloride ion (Cl⁻).

• Formation of a Stable Derivative: The final product is a stable S-isopropylthiocarbamate derivative of the amino acid, which is now suitable for UV detection and reversed-phase chromatography.

Materials and Reagents

Chemicals and Consumables

• Amino Acid Standard Stock Solution (1 mM): Prepare a stock solution containing a mixture of amino acids of interest at a concentration of 1 mM each in 0.1 M HCl. Store at 4°C.[1]

• S-Isopropyl chlorothioformate (IP-CTF), ≥98% purity (CAS No. 13889-93-5)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade or Milli-Q

• Boric Acid (H₃BO₃), ACS grade

• Sodium Hydroxide (NaOH), ACS grade

• Hydrochloric Acid (HCl), ACS grade

• Sodium Acetate, Anhydrous, HPLC grade

• Methanol (MeOH), HPLC grade

• Syringe filters, 0.22 µm PVDF or PTFE

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or Quaternary Pump

  • Autosampler with temperature control

  • Column Thermostat

  • UV-Vis or Diode Array Detector (DAD)

• Reversed-Phase HPLC Column: C18, 4.6 x 150 mm, 5 µm particle size (or similar)

• Analytical balance

• pH meter

• Vortex mixer

• Water bath or heating block

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

Reagent Preparation

• Borate Buffer (0.1 M, pH 9.5): Dissolve 6.18 g of boric acid in 1 L of HPLC grade water. Adjust the pH to 9.5 with a 1 M NaOH solution using a calibrated pH meter.[4]

• Derivatizing Reagent (10 mM IP-CTF): Prepare a 10 mM solution of S-Isopropyl chlorothioformate in acetonitrile. For example, add approximately 13.86 mg of IP-CTF to a 10 mL volumetric flask and bring to volume with acetonitrile. This solution should be prepared fresh daily and kept in a tightly sealed vial to prevent hydrolysis.

• Mobile Phase A (25 mM Sodium Acetate, pH 6.5): Dissolve 2.05 g of anhydrous sodium acetate in 1 L of HPLC grade water. Adjust the pH to 6.5 with acetic acid. Filter through a 0.22 µm membrane.

• Mobile Phase B: Acetonitrile (100%).

Safety Precaution: S-Isopropyl chlorothioformate is a corrosive and moisture-sensitive chemical. Handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5]

Experimental Protocols

Protocol 1: Pre-Column Derivatization of Amino Acids

This protocol is designed for a 100 µL final reaction volume before injection.

• Sample Preparation: If starting with a protein sample, perform acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) to liberate the amino acids. Neutralize the hydrolysate appropriately before proceeding. For standards or liquid samples, dilute to the desired concentration (e.g., 100 µM) with 0.1 M HCl.

• Reaction Setup: In a 1.5 mL microcentrifuge tube, pipette 20 µL of the amino acid standard or sample solution.

• Buffering: Add 50 µL of 0.1 M Borate Buffer (pH 9.5). Vortex briefly to mix.

  • Rationale: This step raises the pH to deprotonate the amino groups, making them nucleophilic and ready to react.

• Addition of Derivatizing Reagent: Add 30 µL of the 10 mM IP-CTF solution in acetonitrile.

  • Rationale: The reagent is added in molar excess to ensure complete derivatization of all amino acids present in the sample.

• Reaction Incubation: Immediately vortex the mixture for 30 seconds. Incubate at 60°C for 15 minutes in a water bath or heating block.

  • Rationale: Gentle heating accelerates the reaction rate, ensuring it goes to completion in a reasonable timeframe. This step may require optimization (e.g., room temperature for 30 minutes) depending on the specific amino acid profile.

• Sample Filtration & Transfer: After incubation, cool the reaction mixture to room temperature. Filter the sample through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: HPLC Analysis of Derivatized Amino Acids

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase conditions (95% Mobile Phase A, 5% Mobile Phase B) for at least 20 minutes or until a stable baseline is achieved.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Injection Volume: 10 µL

  • UV Detection: 254 nm

    • Rationale: The thiocarbamate chromophore is expected to have a strong absorbance around this wavelength. It is highly recommended to use a Diode Array Detector during method development to empirically determine the optimal absorbance maximum for the IP-CTF derivatives.

• Mobile Phase Gradient: A gradient elution is necessary to resolve the derivatized amino acids, which will have a range of polarities.

Time (minutes)	% Mobile Phase A	% Mobile Phase B (ACN)	Curve
0.0	95	5	Linear
20.0	50	50	Linear
25.0	5	95	Linear
28.0	5	95	Linear
28.1	95	5	Linear
35.0	95	5	Linear

HPLC Gradient Table for Separation of IP-CTF Amino Acid Derivatives.

Experimental Workflow Diagram

Caption: Workflow for amino acid derivatization with IP-CTF and HPLC analysis.

Expected Results and Discussion

The described HPLC method should provide good resolution for the common protein amino acids. The elution order will generally follow the polarity of the amino acids, with the most polar derivatives (e.g., Aspartic Acid) eluting first and the most nonpolar (e.g., Phenylalanine, Leucine) eluting later as the percentage of acetonitrile in the mobile phase increases.

Below is a table of hypothetical retention times to illustrate the expected elution profile. Actual retention times will vary depending on the specific HPLC system, column batch, and precise mobile phase preparation.

Amino Acid	Abbreviation	Expected Elution Order	Hypothetical Retention Time (min)
Aspartic Acid	Asp	1	4.5
Glutamic Acid	Glu	2	5.8
Serine	Ser	3	7.2
Glycine	Gly	4	8.1
Threonine	Thr	5	8.9
Alanine	Ala	6	10.5
Proline	Pro	7	12.3
Valine	Val	8	14.8
Methionine	Met	9	15.5
Isoleucine	Ile	10	17.2
Leucine	Leu	11	17.8
Tyrosine	Tyr	12	18.5
Phenylalanine	Phe	13	19.3

Table of expected elution order and hypothetical retention times.

Trustworthiness and Self-Validation:

• System Suitability: Before running samples, inject a standard mixture of derivatized amino acids to verify system performance. Key parameters to check include peak resolution (especially for critical pairs like isoleucine and leucine), peak asymmetry, and retention time reproducibility.

• Linearity and Quantitation: For quantitative analysis, a calibration curve should be generated by derivatizing and injecting a series of amino acid standards of known concentrations. The peak area of each derivative is then plotted against its concentration.

• Method Optimization: The provided protocol is a robust starting point. For specific applications, optimization of the derivatization time/temperature and the HPLC gradient may be required to improve the resolution of co-eluting peaks or to shorten the run time.

References

• Benchchem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC)
• Kevill, D. N., & D'Souza, M. J. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis.

• Park, K. H., & Seong, M. H. (2021). Rate and Product Studies with 1-Adamantyl Chlorothioformate under Solvolytic Conditions. International Journal of Molecular Sciences. [Link]

• Agilent Technologies. (n.d.). Amino Acid Analysis.
• Steed, R. (2010). Analysis of Amino Acids by HPLC. Agilent Technologies, Inc.
• Fortis Technologies. (n.d.). A Simple Method for Resolution of 22 Amino Acids in LC.

• Stariat, J., et al. (2013). HPLC methods for determination of two novel thiosemicarbazone anti-cancer drugs (N4mT and Dp44mT) in plasma and their application to in vitro plasma stability of these agents. ResearchGate. [Link]

• Hydrodynamic Methods. (n.d.).
• Sigma-Aldrich. (n.d.).

• Armstrong, D. W., et al. (2022). A Closer Examination of 6-Aminoquinolyl-N-Hydroxysuccinimidyl Carbamate Amino Acid Derivatization in HPLC with Multiple Detection Modes. ResearchGate. [Link]

• Płotka-Wasylka, J., et al. (2022). Determination of protein amino acids as butylthiocarbamyl derivatives by reversed-phase high-performance liquid chromatography with precolumn derivatization and UV detection. ScienceDirect. [Link]

• Agilent Technologies. (2018). Extending Column Lifetime in Pharmaceutical Methods with High pH-Stable InfinityLab Poroshell HPH Chemistries.

• Das, P., et al. (2020). UV-Visible absorption spectroscopy and Z-scan analysis of L-tyrosine for photonic applications. IOSR Journal of Applied Physics. [Link]

• Google Patents. (1980).

• Waskle, B., et al. (2022). Determination of the protein content of complex samples by aromatic amino acid analysis, liquid chromatography-UV absorbance, and colorimetry. PMC - NIH. [Link]

• Goldfarb, A. R., et al. (1951). The ultraviolet absorption spectra of proteins. Journal of Biological Chemistry. [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. Determination of the protein content of complex samples by aromatic amino acid analysis, liquid chromatography-UV absorbance, and colorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hydrodynamics.uleth.ca [hydrodynamics.uleth.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]

Topic: S-Isopropyl Chlorothioformate in the Preparation of Novel Agrochemicals

An In-Depth Technical Guide for Agrochemical R&D Professionals

Foreword: The Strategic Role of S-Isopropyl Chlorothioformate in Modern Agrochemical Synthesis

S-Isopropyl chlorothioformate (IPTF) stands as a pivotal reagent in the contemporary design of sophisticated agrochemicals. Its utility is rooted in the electrophilic nature of its thiocarbonyl group, which allows for the precise installation of the S-isopropyl thiocarbamate moiety onto a diverse range of molecular frameworks. This functional group is a well-established pharmacophore in numerous herbicides and fungicides, contributing significantly to their bioactivity, metabolic stability, and overall performance. As the agricultural industry continually seeks more effective, selective, and environmentally benign crop protection agents, the strategic deployment of versatile building blocks like IPTF becomes paramount.

This guide, intended for chemists and scientists in the agrochemical sector, offers a detailed examination of IPTF's application. We move beyond simple procedural descriptions to explore the underlying chemical principles, provide robust, validated protocols, and present a logical framework for the development of novel active ingredients.

Part 1: Foundational Chemistry and Mechanistic Rationale

The reactivity of S-Isopropyl chlorothioformate is governed by the high electrophilicity of the carbonyl carbon, which is enhanced by the inductive effects of both the chlorine and sulfur atoms. This makes it an excellent acylating agent for a variety of nucleophiles, most notably primary and secondary amines, to form thiocarbamates.

The reaction proceeds via a classic nucleophilic addition-elimination mechanism. The amine's lone pair of electrons attacks the carbonyl carbon, forming a transient tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion—an excellent leaving group—to yield the stable thiocarbamate product and hydrochloric acid.

Application Notes and Protocols for Thiol Protection using S-Isopropyl Chlorothioformate in Complex Molecule Synthesis

Introduction: Navigating the Challenges of Thiol Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, particularly in the fields of pharmaceutical development and natural product total synthesis, the strategic use of protecting groups is paramount.[1][2] Functional groups must be selectively masked and unmasked to prevent undesired side reactions and to direct the reactivity of the molecule with precision. The thiol group, with its high nucleophilicity and propensity for oxidation, presents a unique set of challenges that necessitate robust and reliable protection strategies.[3] While a variety of thiol protecting groups are available, the choice of the ideal protecting group is dictated by the specific demands of the synthetic route, including its stability to a range of reaction conditions and the orthogonality of its removal.

This application note provides a comprehensive guide to the use of S-Isopropyl chlorothioformate as a versatile and efficient reagent for the protection of thiols in complex molecules. We will delve into the mechanistic underpinnings of this protection strategy, provide detailed, field-tested protocols for both the introduction and cleavage of the S-isopropyl thiocarbonate (iPrtcf) protecting group, and discuss its compatibility with other common protecting groups and reaction conditions.

The S-Isopropyl Thiocarbonate (iPrtcf) Protecting Group: A Strategic Choice

S-Isopropyl chlorothioformate allows for the conversion of a nucleophilic thiol into a significantly less reactive S-isopropyl thiocarbonate. This transformation is generally high-yielding and proceeds under mild conditions. The resulting protecting group exhibits a useful balance of stability and selective lability, making it a valuable tool in the synthetic chemist's arsenal.

Mechanism of Thiol Protection

The protection of a thiol with S-Isopropyl chlorothioformate proceeds via a nucleophilic acyl substitution reaction. The sulfur atom of the thiol acts as the nucleophile, attacking the electrophilic carbonyl carbon of the chlorothioformate. This is typically carried out in the presence of a non-nucleophilic base to neutralize the hydrochloric acid byproduct.

Caption: Reaction scheme for the protection of a thiol with S-Isopropyl chlorothioformate.

Experimental Protocols

Protocol 1: General Procedure for the Protection of Thiols as S-Isopropyl Thiocarbonates

This protocol describes a general method for the protection of a primary or secondary thiol using S-Isopropyl chlorothioformate.

Materials:

• Thiol-containing substrate

• S-Isopropyl chlorothioformate (1.1 - 1.5 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Pyridine or N,N-Diisopropylethylamine (DIPEA) (1.2 - 2.0 equivalents)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve the thiol-containing substrate in anhydrous DCM or THF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add the base (pyridine or DIPEA) to the solution.

• Slowly add S-Isopropyl chlorothioformate to the reaction mixture dropwise.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and dilute with the organic solvent used for the reaction.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel if necessary.

Expert Insight: The choice of base is crucial. Pyridine is often sufficient, but for more sensitive substrates or to avoid potential side reactions, the bulkier and less nucleophilic DIPEA is a preferable alternative. The reaction is typically clean, and in many cases, the crude product is of sufficient purity for use in subsequent steps without chromatographic purification.

Protocol 2: Deprotection of S-Isopropyl Thiocarbonates

The cleavage of the S-isopropyl thiocarbonate group can be achieved under basic conditions, regenerating the free thiol.

Materials:

• S-Isopropyl thiocarbonate protected substrate

• Methanol or ethanol

• Sodium hydroxide or potassium hydroxide (2.0 - 5.0 equivalents)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate or diethyl ether

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

Procedure:

• Dissolve the S-isopropyl thiocarbonate protected substrate in methanol or ethanol.

• Add a solution of sodium hydroxide or potassium hydroxide in water.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The deprotection is typically complete within 2-6 hours.

• Upon completion, carefully neutralize the reaction mixture to pH ~7 with 1 M HCl.

• Extract the product with ethyl acetate or diethyl ether.

• Wash the combined organic extracts with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting thiol by flash column chromatography if necessary.

Trustworthiness Note: It is critical to perform the neutralization step at a low temperature (e.g., in an ice bath) to avoid any potential degradation of sensitive substrates. The regenerated thiol may be susceptible to oxidation, so it is advisable to use the deprotected product immediately in the next synthetic step or to store it under an inert atmosphere.

Data Presentation: Reaction Conditions Summary

Substrate Type	Protection Conditions	Deprotection Conditions	Typical Yields (Protection)	Typical Yields (Deprotection)
Primary Aliphatic Thiol	S-iPrCOCl (1.2 eq), Pyridine, DCM, 0°C to rt, 1-2h	NaOH (2.5 eq), MeOH/H₂O, rt, 2-4h	>90%	>85%
Secondary Aliphatic Thiol	S-iPrCOCl (1.5 eq), DIPEA, THF, 0°C to rt, 2-4h	KOH (3.0 eq), EtOH/H₂O, rt, 3-6h	85-95%	80-90%
Aromatic Thiol	S-iPrCOCl (1.2 eq), Pyridine, DCM, 0°C to rt, 1-3h	NaOH (2.5 eq), MeOH/H₂O, rt, 2-5h	>90%	>85%

Orthogonality and Compatibility in Complex Synthesis

A key advantage of the S-isopropyl thiocarbonate protecting group is its compatibility with a range of other protecting groups commonly employed in complex molecule synthesis. This allows for selective deprotection and manipulation of different functional groups within the same molecule.

Stability Profile:

• Stable to:

  • Acidic conditions (e.g., TFA, HCl in dioxane) used for the removal of Boc and trityl groups.

  • Mildly basic conditions (e.g., piperidine in DMF) used for Fmoc deprotection in peptide synthesis.

  • Standard hydrogenation conditions (e.g., H₂, Pd/C) for the removal of benzyl ethers and Cbz groups.

  • Many common oxidizing and reducing agents.

• Labile to:

  • Strongly basic conditions (e.g., NaOH, KOH in alcohol/water).

  • Nucleophilic attack by stronger nucleophiles than the thiolate.

This stability profile makes the S-isopropyl thiocarbonate group an excellent choice for an orthogonal protection strategy in peptide synthesis and other complex synthetic endeavors.[1]

Caption: Workflow for orthogonal deprotection in a molecule with multiple protecting groups.

Conclusion and Future Outlook

The S-isopropyl thiocarbonate protecting group offers a reliable and versatile strategy for the protection of thiols in the synthesis of complex molecules. Its ease of introduction, stability to a wide range of reaction conditions, and selective removal under basic conditions make it a valuable component of an orthogonal protecting group strategy. The detailed protocols and compatibility data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to confidently incorporate this methodology into their synthetic endeavors. As the complexity of synthetic targets continues to increase, the development and application of such robust and selective protecting group strategies will remain a cornerstone of successful and efficient chemical synthesis.

References

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. NIH. [Link]

• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. MDPI. [Link]

• Orthogonal site-specific protein modification by engineering reversible thiol protection mechanisms. Scholars@Duke publication. [Link]

• (a) Cys thiol protection with the S-iso-propyl (SiPr) protecting group.... ResearchGate. [Link]

• Orthogonal dual thiol–chloroacetyl and thiol–ene couplings for the sequential one-pot assembly of heteroglycoclusters. PMC. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. [Link]

• Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). ResearchGate. [Link]

• Protection and Deprotection. CEM Corporation. [Link]

• Thioester deprotection using a biomimetic NCL approach. PMC - PubMed Central. [Link]

• From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. PMC - PubMed Central. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. NIH. [Link]

• Method for removal of thiol-protecting groups.

• isopropyl thiocyanate. Organic Syntheses Procedure. [Link]

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. [Link]

• Polycarbonate Chemical Compatibility Chart. CP Lab Safety. [Link]

• Lactic acid, isopropyl ester. Organic Syntheses Procedure. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Scholars@Duke publication: Orthogonal site-specific protein modification by engineering reversible thiol protection mechanisms. [scholars.duke.edu]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

minimizing side products in S-Isopropyl chlorothioformate reactions

Welcome to the technical support center for S-Isopropyl Chlorothioformate. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to help you minimize side products and optimize your reactions. Our approach is rooted in mechanistic understanding and practical, field-tested experience.

Introduction: Understanding the Reactivity of S-Isopropyl Chlorothioformate

S-Isopropyl chlorothioformate ((CH₃)₂CHSCOCl) is a valuable reagent for the introduction of the S-isopropyl thiocarbonyl moiety, commonly used in the synthesis of thiocarbamates and thiocarbonates. However, its high reactivity can lead to the formation of undesired side products, impacting yield and purity. The reaction mechanism can proceed through two main pathways: a bimolecular addition-elimination pathway, typically favored in more nucleophilic solvents, and a unimolecular Sₙ1-type ionization pathway, which is more dominant in highly ionizing solvents.[1][2] Understanding the interplay between your substrate, reaction conditions, and these mechanistic pathways is critical to mitigating side product formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when reacting S-Isopropyl Chlorothioformate with primary amines?

The most prevalent side product is the formation of a symmetrical urea . This occurs when the initially formed isothiocyanate intermediate reacts with another molecule of the primary amine. This is especially problematic if the amine is highly nucleophilic and present in excess.

Q2: How can I minimize the formation of symmetrical ureas?

Minimizing symmetrical urea formation hinges on controlling the relative concentrations of the reactants and the isothiocyanate intermediate. Here are key strategies:

• Slow Addition of the Amine: Adding the primary amine dropwise to a solution of S-Isopropyl chlorothioformate can help maintain a low concentration of the amine, disfavoring the formation of the urea byproduct.

• Low Reaction Temperature: Conducting the reaction at lower temperatures (e.g., 0 °C to -20 °C) can slow down the rate of the side reaction more significantly than the desired reaction.

• Choice of Base: A non-nucleophilic, sterically hindered base, such as triethylamine or diisopropylethylamine (DIPEA), is recommended to scavenge the HCl byproduct without competing with the primary amine nucleophile.[3]

• Solvent Selection: Less polar, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are generally preferred. Highly polar or protic solvents can promote undesired solvolysis of the S-Isopropyl chlorothioformate.[4]

Q3: What side products can I expect when reacting S-Isopropyl Chlorothioformate with alcohols?

The primary side product in reactions with alcohols is the formation of O,S-diisopropyl dithiocarbonate . This can occur if the starting S-Isopropyl chlorothioformate is contaminated with isopropyl mercaptan, or if decomposition of the product occurs. Another potential side product is the corresponding carbonate, formed from the reaction with any residual alcohol in the presence of moisture.

Q4: I am synthesizing my own S-Isopropyl Chlorothioformate. What are the key impurities to watch out for?

The synthesis of S-Isopropyl chlorothioformate from isopropyl mercaptan and phosgene can lead to the formation of diisopropyl disulfide as a significant byproduct, especially at elevated temperatures.[5] Residual unreacted phosgene and isopropyl mercaptan can also be present.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during reactions with S-Isopropyl chlorothioformate.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of desired thiocarbamate and significant amount of symmetrical urea byproduct.	1. Reaction temperature is too high. 2. Amine was added too quickly. 3. Stoichiometry is not optimized. 4. Inappropriate base was used.	1. Lower the reaction temperature to 0 °C or below. 2. Add the amine solution dropwise over an extended period. 3. Use a slight excess (1.05-1.1 equivalents) of S-Isopropyl chlorothioformate. 4. Switch to a non-nucleophilic, sterically hindered base like triethylamine or DIPEA.
Presence of diisopropyl disulfide impurity in the final product.	1. Contaminated starting S-Isopropyl chlorothioformate. 2. Oxidative conditions during reaction or workup.	1. Purify the S-Isopropyl chlorothioformate by vacuum distillation before use. 2. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Degas solvents if necessary.
Reaction is sluggish or does not go to completion.	1. Poor quality of S-Isopropyl chlorothioformate (hydrolyzed). 2. Insufficiently active nucleophile. 3. Low reaction temperature is excessively slowing the desired reaction.	1. Use freshly distilled or newly purchased S-Isopropyl chlorothioformate. 2. Consider using a stronger, non-nucleophilic base or slightly increasing the reaction temperature while carefully monitoring for side product formation. 3. Allow for a longer reaction time at the lower temperature.
Formation of unexpected byproducts.	1. Reaction with solvent. 2. Decomposition of the starting material or product.	1. Ensure the use of a dry, aprotic solvent.[4] 2. Maintain anhydrous conditions and an inert atmosphere. Purify the product promptly after workup.

Experimental Protocols

Protocol 1: High-Purity Synthesis of S-Isopropyl-N-Arylthiocarbamate

This protocol is optimized to minimize the formation of symmetrical urea.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve S-Isopropyl chlorothioformate (1.05 eq.) in anhydrous dichloromethane (DCM) (10 mL per mmol of the limiting reagent).

• Cooling: Cool the solution to -10 °C using an appropriate cooling bath.

• Base Addition: Add triethylamine (1.2 eq.) to the cooled solution.

• Amine Addition: Dissolve the primary aryl amine (1.0 eq.) in anhydrous DCM (5 mL per mmol) and add it to the dropping funnel. Add the amine solution dropwise to the reaction mixture over a period of 1-2 hours, maintaining the temperature at -10 °C.

• Reaction: Allow the reaction to stir at -10 °C for an additional 2 hours, then let it warm to room temperature and stir for another 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Quench the reaction with the addition of water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of S-Isopropyl Chlorothioformate with Minimized Disulfide Impurity

This protocol focuses on producing high-purity S-Isopropyl chlorothioformate.

• Setup: In a well-ventilated fume hood, equip a three-necked flask with a mechanical stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a dry-ice condenser connected to a scrubbing system for excess phosgene.

• Reaction: Charge the flask with isopropyl mercaptan (1.0 eq.) and cool it to 0-5 °C. Slowly bubble phosgene (1.1-1.2 eq.) into the stirred mercaptan. The reaction is exothermic; maintain the temperature between 5-10 °C throughout the addition.[5]

• Completion: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Purging: Purge the reaction mixture with dry nitrogen to remove excess phosgene and HCl.

• Purification: Purify the crude S-Isopropyl chlorothioformate by vacuum distillation. Collect the fraction boiling at the appropriate temperature and pressure.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways discussed.

Caption: Formation of the desired thiocarbamate versus the symmetrical urea side product.

Caption: Synthesis of S-Isopropyl chlorothioformate and the formation of diisopropyl disulfide impurity.

References

• Frontier, A. J. (2026). How To: Troubleshoot a Reaction. University of Rochester, Department of Chemistry. [Link]

• D'Souza, M. J., Shuman, K. E., Omondi, A. O., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597–2611. [Link]

• D'Souza, M. J., Shuman, K. E., Omondi, A. O., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597-2611. [Link]

• Stauffer Chemical Company. (1982).

• Kevill, D. N., & D'Souza, M. J. (2008). Use of Empirical Correlations to Determine Solvent Effects in the Solvolysis of S-Methyl Chlorothioformate. Molecules, 13(6), 1281–1295. [Link]

• Kim, H. K., & Lee, A. (2016). Facile one-pot synthesis of unsymmetrical ureas, carbamates, and thiocarbamates from Cbz-protected amines. Organic & biomolecular chemistry, 14(30), 7345–7353. [Link]

• Han, C., Sun, X., Meng, Q., Xi, H., Chen, X., & Li, Z. Y. (2011). Advances in the synthesis of thiocarbamates. Chinese Journal of Organic Chemistry, 31(11), 1845-1855. [Link]

• Sotheeswaran, S., & Gountry, S. (2021). One-Pot Synthesis of Thiocarbamates. SynOpen, 05(04), 316-320. [Link]

• Gilman, H., & Searle, N. E. (1926). Isopropyl thiocyanate. Organic Syntheses, 6, 54. [Link]

• Wang, Y., et al. (2013). Synthesis method of isopropyl-beta-D thiogalactoside. CN103087121A.
• Zhu, J., et al. (2012). Method for synthesizing isopropyl-beta-D-thiogalactoside. CN102993246A.
• Gever, G. (1955). Tertiary amines as catalysts for the reaction of isocyanates with active hydrogen containing compounds. US2720509A.

• Tripathi, S., Singh, S., Mishra, N., & Mishra, N. (2021). The Impact of Solvent Polarity on the Phenolic and Antioxidant Capacity of Green Coffee Beans (Robusta species) extracts. Current Research in Nutrition and Food Science Journal, 9(3), 882-890. [Link]

• Reich, S. H., et al. (2022). Allylic C–H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis. Science, 376(6590), 292-299. [Link]

Sources

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• 2. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allylic C–H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. CH639949A5 - Process for the preparation of chlorothioformates - Google Patents [patents.google.com]

Technical Support Center: Purification of Peptides Synthesized Using S-Isopropyl Chlorothioformate

Welcome to the technical support guide for the purification of peptides modified with S-Isopropyl chlorothioformate. This reagent is utilized to introduce the N-isopropyloxythiocarbonyl protecting group, a modification that, while useful, presents unique challenges during peptide purification. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in the principles of peptide chemistry and chromatography.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification workflow. Each issue is analyzed by exploring the probable cause and offering a validated solution.

Workflow Overview: From Crude Peptide to Purified Product

The general workflow involves the cleavage of the peptide from the solid-phase support, followed by precipitation, and finally, purification, typically by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Caption: General workflow for peptide purification.

Problem 1: Multiple Peaks of Similar Mass in the Crude LC-MS Analysis

Symptom: Your initial analysis of the crude product shows the main peak corresponding to your target peptide, but it's accompanied by several other peaks with very similar or identical masses.

Probable Cause: This issue often points to the formation of diastereomers. Racemization can occur at the C-terminal amino acid during the activation step of coupling or at sensitive residues like Histidine (His) and Cysteine (Cys).[1][2] While standard peptide synthesis has protocols to minimize this, the unique electronic nature of the N-isopropyloxythiocarbonyl group can sometimes influence the susceptibility of the adjacent chiral center to epimerization, especially under prolonged activation times or with certain coupling reagents.

Solution:

• Optimize Coupling: Reduce the activation time for the incoming amino acid. Use racemization-suppressing additives like Oxyma Pure or HOBt during the coupling step.[2]

• Chromatographic Separation: Diastereomers often have slightly different hydrophobicities and can be separated by RP-HPLC.[3]

  • Action: Use a shallower gradient during HPLC purification. A gradient of 0.5% or even 0.2% change in Buffer B per minute around the elution point of your target peptide can resolve closely eluting peaks.

  • Rationale: A slower gradient increases the interaction time of the peptides with the stationary phase, enhancing the separation of molecules with subtle differences in structure.[3]

Problem 2: Low Yield After HPLC Purification

Symptom: The amount of purified peptide obtained after lyophilization is significantly lower than expected based on the synthesis scale.

Probable Cause 1: Poor Solubility of the Crude Peptide The N-isopropyloxythiocarbonyl group increases the hydrophobicity of the peptide, which can lead to aggregation and poor solubility in the initial HPLC buffer (e.g., water with 0.1% TFA).[4] If the peptide does not fully dissolve, a significant portion will not be loaded onto the column.

Solution 1:

• Action: Before injection, dissolve the crude peptide in a small amount of a stronger organic solvent like Dimethylformamide (DMF) or Acetonitrile (ACN) and then dilute it with the initial mobile phase (Buffer A) to the weakest possible solvent composition that maintains solubility.

• Rationale: This ensures the peptide is fully solubilized while still allowing it to bind effectively to the C18 column head.

Probable Cause 2: Peptide Precipitation on the Column Injecting a highly concentrated sample dissolved in a strong organic solvent can cause the peptide to precipitate upon contact with the weaker aqueous mobile phase at the head of the column.

Solution 2:

• Action: Limit the injection volume. Perform multiple smaller injections rather than one large one. Ensure the initial mobile phase composition is strong enough to keep the peptide soluble upon injection but weak enough to ensure binding. A starting condition of 5-10% Buffer B may need to be increased to 15-20% depending on the peptide's hydrophobicity.

• Rationale: This prevents the local concentration of the peptide at the column inlet from exceeding its solubility limit in the mobile phase.[5]

Problem 3: A Broad or Tailing Peak for the Target Peptide

Symptom: The main peak in your HPLC chromatogram is not sharp and symmetrical but appears broad or has a trailing edge.

Probable Cause: This can be caused by several factors, including column overloading, secondary interactions with the silica matrix, or on-column degradation. The sulfur atom in the thiocarbonyl group can sometimes have minor, non-ideal interactions with residual silanol groups on the silica support, especially if the column is old or of lower quality.

Solution:

• Reduce Loading Mass: Overloading the column is a common cause of peak broadening. For a standard 10 mm diameter semi-preparative column, the loading capacity is typically in the 50-200 mg range for crude peptide.[6]

  • Action: Reduce the amount of crude peptide injected onto the column by half and re-run the purification.

• Increase TFA Concentration (with caution): Trifluoroacetic acid (TFA) acts as an ion-pairing agent and also suppresses the ionization of free silanol groups on the stationary phase, minimizing secondary interactions.[7][8]

  • Action: Try increasing the TFA concentration in your mobile phases from the standard 0.1% to 0.12% or 0.15%.

  • Rationale: The increased concentration of the ion-pairing agent can improve peak shape by masking unwanted interactions. However, be aware that high concentrations of TFA can be difficult to remove during lyophilization.

• Check Column Health: A degraded column with void volumes or fouled stationary phase will lead to poor peak shape.

  • Action: Run a standard peptide sample to verify column performance. If performance is poor, clean the column according to the manufacturer's instructions or replace it.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect when using S-Isopropyl chlorothioformate?

Answer: Besides standard peptide synthesis impurities like deletion sequences (missing an amino acid) or truncated sequences, the use of this specific reagent can introduce unique byproducts.[1][9][10]

Impurity Type	Description	Cause
Deletion Sequences	Peptides missing one or more amino acid residues.	Incomplete coupling or deprotection steps during synthesis.[11]
+57 Da Adducts (Acetylation)	The N-terminus is capped with an acetyl group.	Can occur if acetic anhydride is used for capping and the N-terminal protecting group is prematurely lost.
Unreacted N-Terminus	The final peptide still has a free N-terminal amine.	Failure of the S-Isopropyl chlorothioformate to react in the final step.
Oxidized Peptide	Particularly for peptides containing Met, Cys, or Trp.	Oxidation can occur during synthesis, cleavage (if scavengers are insufficient), or storage.[10]

It is critical to use mass spectrometry (LC-MS) to analyze the crude product and identify the mass of the main impurities, which guides the purification strategy.

Q2: How does the N-isopropyloxythiocarbonyl group affect HPLC conditions?

Answer: The N-isopropyloxythiocarbonyl group significantly increases the hydrophobicity of the peptide. This has two main consequences for RP-HPLC:

• Increased Retention Time: The modified peptide will be retained more strongly on the C18 column. You will need a higher concentration of organic solvent (Acetonitrile) to elute it compared to its unmodified counterpart.

• UV Detection: The thiocarbonyl (C=S) bond has a characteristic UV absorbance maximum around 245-250 nm. While peptide bonds are typically monitored at 214-220 nm, monitoring at 250 nm can be a useful secondary wavelength to specifically track your modified peptide and distinguish it from impurities that lack this group.

Q3: What is the best solvent system and gradient for purifying these modified peptides?

Answer: The standard and most effective system for peptide purification remains a water/acetonitrile gradient with TFA as an ion-pairing agent.[12]

• Buffer A: 0.1% TFA in HPLC-grade water.

• Buffer B: 0.1% TFA in HPLC-grade acetonitrile.

Recommended Protocol: Preparative RP-HPLC

• Column: A C18 stationary phase is the standard choice. Use a wide-pore (300 Å) column for peptides to ensure good access to the stationary phase.[8]

• Solubilization: Dissolve the crude peptide in the minimum required volume of a solvent like 50% aqueous acetonitrile, then dilute with Buffer A. Filter the sample through a 0.45 µm filter before injection.

• Equilibration: Equilibrate the column with 5-10 column volumes of your starting mobile phase composition (e.g., 95% A / 5% B).

• Gradient Elution:

  • Start with an analytical run to determine the retention time of your peptide.

  • For the preparative run, design a shallow gradient around the elution point. For example, if your peptide elutes at 40% B in a fast analytical gradient, a preparative gradient might look like this:

    • 5% to 25% B over 5 minutes.

    • 25% to 55% B over 60 minutes (a slow, 0.5%/min gradient).

    • 55% to 95% B over 5 minutes (to wash the column).

• Fraction Collection: Collect fractions (1-2% of the total gradient volume) throughout the elution of your target peak.

• Analysis: Analyze the collected fractions by analytical LC-MS to identify those containing the pure peptide.

• Lyophilization: Pool the pure fractions and freeze-dry to obtain the final product as a fluffy white powder.[6]

Q4: My peptide seems to be degrading in the acidic HPLC mobile phase. What can I do?

Answer: While most peptides are stable in 0.1% TFA, some sequences, particularly those containing aspartic acid (Asp), can be prone to side reactions like aspartimide formation under acidic conditions.[4] The N-isopropyloxythiocarbonyl group is generally stable to TFA, but if you suspect degradation, you can explore alternative buffer systems.

Troubleshooting Degradation:

Caption: Decision tree for troubleshooting peptide degradation.

• Formic Acid (FA) System: Using 0.1% formic acid instead of TFA is a common alternative. It is less acidic and provides better compatibility with mass spectrometry, as it causes less ion suppression.[7] However, peak shapes may be broader compared to TFA.

• Acetic Acid (AcOH) System: A 1% acetic acid buffer can also be used. This is often employed as a final purification step to exchange the TFA counter-ion for acetate, which can be more suitable for biological assays.[6][13]

References

• Omizzur. (n.d.). 8 kinds of impurities which appear in peptide drugs synthesis. Retrieved from [Link]

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 65-78. doi: 10.1016/j.jpba.2014.06.012

• MolecularCloud. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. Retrieved from [Link]

• Agilent. (2020, November 10). Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

• Reverter, D., et al. (2020). Investigation of Impurities in Peptide Pools. Molecules, 25(23), 5604. doi: 10.3390/molecules25235604

• Dutscher. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Gabriel, T. F., et al. (1977). Purification of protected syntheic peptides by preparative high performance liquid chromatography on silica gel 60. International Journal of Peptide and Protein Research, 9(2), 129-36. doi: 10.1111/j.1399-3011.1977.tb03472.x
• Aguilar, M.-I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.
• Isidro-Llobet, A., et al. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111-128. doi: 10.1007/978-1-0716-0227-0_7

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• T. A. Bode, J. W. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications, 11(1), 982. doi: 10.1038/s41467-020-14755-6
• Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides. Current Protocols in Protein Science, Chapter 8, Unit 8.7. doi: 10.1002/0471140864.ps0807s27
• Carreño, C., et al. (2023). A New Methodology for Synthetic Peptides Purification and Counterion Exchange in One Step Using Solid-Phase Extraction Chromatography. Molecules, 28(1), 333. doi: 10.3390/molecules28010333
• Schepartz, A. (2016). HPLC Purification of Peptides. protocols.io. doi: 10.17504/protocols.io.gvsbw6e
• Aguilar, M.-I. (Ed.). (2004). HPLC of Peptides and Proteins. Humana Press.

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

• Anwer, M. K. (2016, August 2). Purification of Peptides Using Surrogate Stationary Phases on Reversed-Phase Columns. Pharmaceutical Technology.

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Giraud, M., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. Amino Acids, 44(5), 1357-63. doi: 10.1007/s00726-013-1471-7
• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
• Machado, D. F. S., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Journal of the Brazilian Chemical Society, 24(10), 1599-1616. doi: 10.5935/0103-5053.20130202

Sources

• 1. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. renyi.hu [renyi.hu]
• 4. peptide.com [peptide.com]
• 5. pdf.dutscher.com [pdf.dutscher.com]
• 6. renyi.hu [renyi.hu]
• 7. agilent.com [agilent.com]
• 8. hplc.eu [hplc.eu]
• 9. omizzur.com [omizzur.com]
• 10. 6 peptide impurities that appear during the synthesis & storage of peptides: | MolecularCloud [molecularcloud.org]
• 11. mdpi.com [mdpi.com]
• 12. bachem.com [bachem.com]
• 13. A New Methodology for Synthetic Peptides Purification and Counterion Exchange in One Step Using Solid-Phase Extraction Chromatography | MDPI [mdpi.com]

stability of S-Isopropyl chlorothioformate in different organic solvents

Technical Support Center: S-Isopropyl Chlorothioformate

A Guide to Solvent Selection, Stability, and Troubleshooting

Welcome to the technical support center for S-Isopropyl chlorothioformate (IPTF). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling and stability of this versatile reagent. As Senior Application Scientists, we understand that reaction success hinges on the stability of your starting materials. This document moves beyond simple protocols to explain the underlying chemical principles governing IPTF's behavior in common organic solvents, empowering you to troubleshoot issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is S-Isopropyl chlorothioformate (IPTF) and why is its stability a concern?

S-Isopropyl chlorothioformate is a reagent commonly used in organic synthesis, particularly for the introduction of the isopropoxythiocarbonyl group. This functional group serves as a precursor or protecting group in the synthesis of various compounds, including pharmaceuticals and agricultural chemicals.[1] Its stability is a major concern because the molecule contains a highly reactive acyl chloride moiety attached to a sulfur atom. This makes it susceptible to degradation, primarily through reaction with solvents (solvolysis), which can lead to reduced yields, inconsistent reaction kinetics, and the formation of unwanted byproducts.

Q2: What are the primary modes of decomposition for IPTF in organic solvents?

The primary mode of decomposition is solvolysis, where the solvent molecule itself acts as a nucleophile and attacks the electrophilic carbonyl carbon. The specific mechanism of this degradation is highly dependent on the properties of the solvent, particularly its nucleophilicity and ionizing power.[2] Studies have shown two competing pathways:

• Bimolecular Addition-Elimination (A-E): Favored in more nucleophilic solvents (e.g., ethanol, methanol). The solvent directly attacks the carbonyl carbon, forming a tetrahedral intermediate which then eliminates the chloride ion.[2][3]

• Unimolecular Ionization (SN1-type): Favored in solvents with high ionizing power and lower nucleophilicity (e.g., aqueous fluoroalcohols). This pathway involves the departure of the chloride ion to form a resonance-stabilized acylium ion intermediate, which is then captured by the solvent.[1][4]

For S-Isopropyl chlorothioformate, the ionization pathway is dominant across a wide range of solvents, a key difference from its oxygen analog, isopropyl chloroformate.[2]

Q3: What are the general guidelines for storing and handling IPTF?

Proper storage is crucial to prevent degradation before use. IPTF should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[5] It should be kept away from heat, sparks, and open flames.[6] Key incompatibilities to avoid include:

• Water and other protic solvents (alcohols)

• Strong bases (alkalis, amines)

• Acids

• Oxidizing agents[7]

Always handle IPTF in a fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[5]

Q4: Which types of organic solvents are most likely to cause IPTF degradation?

Based on the solvolysis mechanisms, the following solvent types pose the highest risk:

• Polar Protic Solvents: Solvents like methanol, ethanol, and water are particularly problematic. They are effective nucleophiles that can readily participate in the bimolecular addition-elimination pathway.[2] Even trace amounts of water in other solvents can lead to hydrolysis.

• Highly Ionizing Solvents: While promoting the dominant SN1 pathway, highly ionizing solvents like formic acid or aqueous mixtures of trifluoroethanol (TFE) and hexafluoroisopropanol (HFIP) will also lead to rapid solvolysis.[4]

Q5: Which solvents are generally considered safe or more stable for use with IPTF?

For reactions where IPTF is intended to react with a specific nucleophile, the ideal solvent should be non-nucleophilic and relatively non-polar to minimize background degradation.

• Aprotic, Non-nucleophilic Solvents: Hydrocarbon solvents like hexanes and toluene, and chlorinated solvents like dichloromethane, are generally preferred.[8] Ethers such as tetrahydrofuran (THF) can also be used, but care must be taken to ensure they are anhydrous and peroxide-free, as peroxides can pose a safety hazard.

• Polar Aprotic Solvents: Solvents like acetonitrile (ACN) and N,N-Dimethylformamide (DMF) can be suitable but should be used with caution. While aprotic, they can still participate in reactions or contain impurities (like water or amine degradation products in DMF) that can degrade IPTF.[8]

Troubleshooting Guide: Diagnosing IPTF Instability

This section addresses specific issues you may encounter during your experiments. The logical flow for troubleshooting is outlined in the diagram below.

Caption: Troubleshooting workflow for diagnosing IPTF instability issues.

Problem: My reaction yield is significantly lower than expected, and I see unfamiliar spots on my TLC plate.

• Plausible Cause: This is a classic symptom of reagent degradation. The IPTF is likely reacting with the solvent or trace impurities (e.g., water) before it can react with your intended substrate. The unfamiliar spots are probably byproducts of this degradation.

• Diagnostic Steps:

  • Analyze the Solvent: Is your solvent protic (e.g., an alcohol) or known to be nucleophilic? Are you using a grade of solvent that is certified anhydrous? Even in aprotic solvents like THF or acetonitrile, trace water can cause significant hydrolysis over the course of a reaction.

  • Analyze a Control Sample: Prepare a solution of IPTF in your reaction solvent (without your substrate) and stir it for a short period under the reaction conditions. Analyze this solution by GC-MS or LC-MS. Compare this to a freshly prepared solution. The appearance of new peaks corresponding to solvolysis products will confirm solvent incompatibility.

  • Identify Byproducts: The primary hydrolysis product is expected to be S-isopropyl thiocarbonic acid, which may be unstable. A key product from solvolysis in alcohols would be the corresponding S-isopropyl O-alkyl thiocarbonate. Studies have noted that under hydrolytic conditions, 2-propanethiol can be formed without significant cleavage of the alkyl-sulfur bond.[4]

• Solution:

  • Switch to a more inert, aprotic solvent such as toluene, dichloromethane (DCM), or heptane.[8]

  • If a polar aprotic solvent is required for solubility, ensure it is rigorously dried before use.

Problem: My solution of IPTF in an aprotic solvent (like THF or DCM) appears to be degrading over time.

• Plausible Cause: Even in "safe" solvents, degradation can occur due to hidden factors.

  • Trace Water: Most commercial aprotic solvents contain parts-per-million (ppm) levels of water, which is sufficient to hydrolyze a reactive acyl chloride over time.

  • Solvent Stabilizers: Some solvents, particularly chlorinated ones like DCM, are sold with stabilizers like amylene or cyclohexene to prevent their own decomposition. While rare, these stabilizers could potentially react with a highly sensitive reagent like IPTF. Ethers like THF can form explosive peroxides if not stabilized, often with butylated hydroxytoluene (BHT), which is generally inert but could be a confounding factor in sensitive systems.

• Diagnostic Steps:

  • Quantify Water Content: Use Karl Fischer titration to determine the water content of your solvent.

  • Run a Stability Study: Use an internal standard and monitor the concentration of IPTF in the solvent over time using an appropriate analytical technique like GC or quantitative NMR (qNMR).[9]

• Solution:

  • Use a freshly opened bottle of a high-purity, anhydrous grade solvent.

  • For maximum control, purify and dry the solvent yourself using standard laboratory procedures (e.g., distillation from a suitable drying agent).

Data Summary: Solvent Stability Profile

The stability of S-Isopropyl chlorothioformate is inversely related to the solvent's nucleophilicity and ionizing power. The following table provides a qualitative summary based on these principles.

Solvent Class	Examples	Stability Concern	Primary Degradation Pathway	Recommendation
Nonpolar Aprotic	Hexanes, Heptane, Toluene, Benzene	Low	Minimal (hydrolysis from trace water)	Highly Recommended for inert reaction conditions
Chlorinated	Dichloromethane (DCM), Chloroform	Low to Moderate	Hydrolysis from trace water	Recommended ; use fresh, anhydrous grade
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Low to Moderate	Hydrolysis from trace water	Use with Caution ; ensure anhydrous & peroxide-free
Polar Aprotic	Acetonitrile (ACN), DMF, DMSO	Moderate	Solvolysis, reaction with impurities	Use with Caution ; requires high purity solvent
Polar Protic	Methanol, Ethanol, Isopropanol, Water	High	Rapid Solvolysis (A-E and SN1)	Not Recommended as a reaction solvent
Highly Ionizing	TFE-Water, HFIP-Water, Formic Acid	Very High	Rapid Solvolysis (SN1 Dominant)	Not Recommended unless solvolysis is intended

Experimental Protocol: Assessing IPTF Stability in a Chosen Solvent

This protocol provides a self-validating system to quantitatively assess the stability of IPTF in a specific organic solvent using Gas Chromatography with Flame Ionization Detection (GC-FID).

Objective: To determine the rate of degradation of S-Isopropyl chlorothioformate in a selected organic solvent at a given temperature.

Materials:

• S-Isopropyl chlorothioformate (highest purity available)

• Selected organic solvent (anhydrous grade)

• Inert internal standard (IS), e.g., dodecane or tetradecane (must be stable under conditions and not co-elute)

• Anhydrous glassware (oven or flame-dried)

• GC-FID instrument[9]

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of Stock Solution (Time = 0):

  • In an inert atmosphere glovebox or using Schlenk techniques, accurately weigh ~100 mg of the internal standard into a 25 mL volumetric flask.

  • Add the selected solvent to dissolve the IS, then bring to volume. This is the Solvent-IS mixture .

  • Accurately weigh ~200 mg of S-Isopropyl chlorothioformate directly into a 10 mL volumetric flask.

  • Carefully add the Solvent-IS mixture to the 10 mL mark. Cap and mix thoroughly. This is your Test Solution .

• Initial Analysis (T0):

  • Immediately withdraw an aliquot (~100 µL) from the Test Solution , dilute if necessary with the pure solvent, and inject it into the GC-FID.

  • Record the peak areas for both the IPTF and the internal standard. Calculate the initial Response Factor (RF) relative to the IS.

• Stability Monitoring:

  • Store the sealed Test Solution under the desired experimental conditions (e.g., room temperature, 40 °C).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot, dilute appropriately, and inject into the GC-FID.

  • Record the peak areas for IPTF and the IS at each time point.

• Data Analysis:

  • For each time point, calculate the ratio of the (IPTF Peak Area / IS Peak Area).

  • Normalize this ratio to the T0 value to get the percentage of IPTF remaining.

  • Plot % IPTF Remaining versus Time. The slope of this curve indicates the stability. A steep negative slope signifies rapid degradation.

Self-Validation & Trustworthiness:

• The use of a stable internal standard corrects for any variations in injection volume, ensuring that changes in the peak area ratio are due to the degradation of IPTF, not experimental error.

• Running a parallel experiment with a known inert solvent (e.g., heptane) can serve as a negative control to confirm the baseline stability of the reagent under the analytical conditions.

References

• S-(1-Methylethyl) carbonochloridothioate SDS, 13889-93-5 Safety Data Sheets. ECHEMI.

• S-propyl chlorothioformate | C4H7ClOS | CID 26323. PubChem, National Institutes of Health.

• Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). ResearchGate.

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611.

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International Journal of Molecular Sciences, 11(7), 2597-2611.

• Material Safety Data Sheet ISOPROPYL CHLOROFORM

• Kevill, D. N., & D'Souza, M. J. (2008). Influence of Sulfur for Oxygen Substitution in the Solvolytic Reactions of Chloroformate Esters and Related Compounds. Molecules, 13(6), 1213–1228.

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. National Institutes of Health.

• Kevill, D. N., & D'Souza, M. J. (2011). Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. Molecules, 16(4), 3374–3391.

• D'Souza, M. J., Ryu, Z. H., Park, B. C., & Kevill, D. N. (2010). Use of Empirical Correlations to Determine Solvent Effects in the Solvolysis of S-Methyl Chlorothioformate. Molecules, 15(6), 3823–3838.

• D'Souza, M. J., et al. (2018). Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters. Journal of Physical Organic Chemistry.

• D'Souza, M. J., Shuman, K. E., Omondi, A. O., & Kevill, D. N. (2018). Detailed Analysis for the Solvolysis of Isopropenyl Chloroformate. ResearchGate.

• Joshi, D. R., & Adhikari, N. (2019). An Overview on Common Organic Solvents and Their Toxicity. Journal of Pharmaceutical Research International, 1-18.

• A Deep Dive into Common Organic Solvents. (2024). ChemTalk.

• D'Souza, M. J., Ryu, Z. H., Park, B. C., & Kevill, D. N. (2010). Use of Empirical Correlations to Determine Solvent Effects in the Solvolysis of S-Methyl Chlorothioformate. National Institutes of Health.

• A Comparative Guide to Analytical Methods for Purity Assessment of Chloromethyl Isopropyl Carbonate. (2025). BenchChem.

• How to Store Chloroform. Lab Alley.

• Solvent Stabilizer Systems. Sigma-Aldrich.

• Young-Jin, K. (2015). Determination of trace elements in isopropyl alcohol using an Agilent 4200 MP-AES with External Gas Control Module. Agilent Technologies.

• How to Store Isopropyl Alcohol: Tips and Techniques. North Industrial Chemicals.

• Houen, G. (1996). The Solubility of Proteins in Organic Solvents. Acta Chemica Scandinavica, 50, 68-70.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Influence of Sulfur for Oxygen Substitution in the Solvolytic Reactions of Chloroformate Esters and Related Compounds [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. valsynthese.ch [valsynthese.ch]
• 8. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of S-Isopropyl Chlorothioformate Derivatization

Welcome to the technical support center for S-Isopropyl chlorothioformate (IPTCl) derivatization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions related to the use of IPTCl for the derivatization of primary and secondary amines, as well as thiols, for chromatographic analysis.

Introduction to S-Isopropyl Chlorothioformate Derivatization

S-Isopropyl chlorothioformate is a derivatizing agent used to enhance the analytical detection of compounds containing primary and secondary amine or thiol functional groups. The derivatization process improves the volatility and thermal stability of these analytes, making them more amenable to gas chromatography (GC) analysis. Additionally, the introduction of the thiocarbamate or dithiocarbonate moiety can alter the chromatographic retention and improve peak shape in both GC and High-Performance Liquid Chromatography (HPLC).[1]

The core of the derivatization lies in a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen of an amine or the sulfur of a thiol attacks the electrophilic carbonyl carbon of IPTCl. This is followed by the elimination of a chloride ion, resulting in the formation of a stable S-isopropyl thiocarbamate or S-isopropyl dithiocarbonate derivative, respectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using S-Isopropyl chlorothioformate for derivatization?

A1: The primary goal of derivatizing with S-Isopropyl chlorothioformate is to convert polar and less volatile compounds (like amino acids, primary/secondary amines, and thiols) into less polar, more volatile, and more thermally stable derivatives. This significantly improves their chromatographic behavior, leading to better peak shapes, increased resolution, and enhanced sensitivity, particularly for GC-MS analysis.[1]

Q2: Which functional groups react with S-Isopropyl chlorothioformate?

A2: S-Isopropyl chlorothioformate primarily reacts with primary and secondary amines to form thiocarbamates. It also reacts with thiols (mercaptans) to form dithiocarbonates. Tertiary amines and sterically hindered amines may react slowly or not at all. Alcohols can react, but the reaction is generally slower than with amines or thiols.

Q3: Why is the reaction typically carried out under basic conditions?

A3: The derivatization reaction is performed in an alkaline medium (typically pH 8-10) to ensure that the amine or thiol is in its deprotonated, more nucleophilic state. This enhances the rate and completeness of the reaction. A base, often a tertiary amine like pyridine or a buffer like borate buffer, also serves to neutralize the hydrochloric acid (HCl) byproduct of the reaction.[2][3]

Q4: How stable are the S-isopropyl thiocarbamate derivatives?

A4: S-isopropyl thiocarbamate derivatives are generally stable under the conditions of GC and HPLC analysis. However, their stability can be influenced by the sample matrix, solvent, and storage conditions. It is always recommended to analyze derivatized samples as soon as possible or to conduct a stability study if samples need to be stored for an extended period.

Q5: Can I use S-Isopropyl chlorothioformate for chiral separations?

A5: S-Isopropyl chlorothioformate itself is not a chiral derivatizing agent. To separate enantiomers, you would need to use a chiral version of a chlorothioformate or, more commonly, separate the resulting derivatives on a chiral chromatography column.[3]

Troubleshooting Guide

This section addresses common issues encountered during the derivatization of amines and thiols with S-Isopropyl chlorothioformate.

Problem	Potential Causes	Recommended Solutions
Low or No Derivative Peak	1. Incorrect pH: The reaction medium is not sufficiently basic, leaving the analyte in its protonated, non-nucleophilic form. 2. Reagent Degradation: S-Isopropyl chlorothioformate is sensitive to moisture and can hydrolyze over time. 3. Insufficient Reagent: The molar ratio of derivatizing agent to analyte is too low. 4. Presence of Water: Water in the sample or solvent can hydrolyze the S-Isopropyl chlorothioformate. 5. Analyte Degradation: The analyte may not be stable under the reaction conditions.	1. Optimize pH: Ensure the pH of the reaction mixture is between 8 and 10 using a suitable buffer (e.g., borate buffer) or a non-reactive base (e.g., pyridine). Verify the pH of your sample solution before adding the reagent. 2. Use Fresh Reagent: Prepare the S-Isopropyl chlorothioformate solution fresh daily. Store the neat reagent in a tightly sealed container under an inert atmosphere and refrigerated. 3. Increase Reagent Concentration: Use a molar excess of S-Isopropyl chlorothioformate (e.g., 2 to 10-fold) relative to the analyte. 4. Ensure Anhydrous Conditions: If possible, dry the sample extract before derivatization. Use anhydrous solvents for preparing reagent solutions. 5. Modify Reaction Conditions: Try lowering the reaction temperature or reducing the reaction time.
Multiple or Unexpected Peaks	1. Side Reactions: The analyte may have multiple reactive sites, leading to di- or tri-derivatization. 2. Incomplete Reaction: Both the derivatized and underivatized analyte are present. 3. Reagent-Related Impurities: Excess derivatizing reagent or its hydrolysis products may be detected. 4. Derivative Instability: The derivative may be degrading in the injector port or on the column.	1. Optimize Stoichiometry: Carefully control the molar ratio of the derivatizing agent to the analyte to favor mono-derivatization. 2. Optimize Reaction Conditions: Increase the reaction time, temperature, or pH to drive the reaction to completion. 3. Quench Excess Reagent: After the desired reaction time, add a quenching agent (e.g., a primary amine like glycine or a small amount of water) to react with the excess S-Isopropyl chlorothioformate. 4. Lower Injection Temperature: If using GC, try reducing the injector port temperature to minimize thermal degradation. Ensure the GC column is of appropriate inertness.
Poor Peak Shape (Tailing)	1. Active Sites in GC System: The derivative may be interacting with active sites in the GC inlet liner, column, or detector. 2. Co-elution with Matrix Components: Interfering substances from the sample matrix can affect peak shape. 3. Suboptimal Chromatographic Conditions: The GC or HPLC method may not be optimized for the derivative.	1. System Maintenance: Use a deactivated inlet liner and a high-quality, inert GC column. Silanize the glassware used for sample preparation. 2. Sample Cleanup: Incorporate a sample cleanup step (e.g., solid-phase extraction) before derivatization to remove interfering matrix components. 3. Method Optimization: Adjust the temperature program (for GC) or mobile phase gradient (for HPLC) to improve peak shape and resolution.
Inconsistent Results/Poor Reproducibility	1. Variable Reaction Time or Temperature: Inconsistent incubation can lead to varying derivatization efficiency. 2. Pipetting Errors: Inaccurate measurement of the analyte, reagent, or internal standard. 3. Matrix Effects: Variations in the sample matrix can affect derivatization efficiency and instrument response.	1. Standardize Protocol: Use a heating block or water bath for precise temperature control and a timer for consistent reaction times. 2. Use Calibrated Pipettes: Ensure all pipettes are properly calibrated. The use of an internal standard is highly recommended to correct for variations. 3. Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix that is similar to the samples to compensate for matrix effects.

dot digraph[width=7.5, height=5] { graph [fontname="Arial", label="Troubleshooting Workflow for Low Derivatization Yield", labelloc=t, fontsize=16]; node [fontname="Arial", shape=box, style=rounded, fontcolor="#FFFFFF"]; edge [fontname="Arial"];

} Caption: Troubleshooting workflow for low derivatization yield.

Experimental Protocols

Protocol 1: General Derivatization of Primary/Secondary Amines

This protocol provides a general guideline for the derivatization of primary and secondary amines with S-Isopropyl chlorothioformate for GC-MS analysis. Note: Optimal conditions may vary depending on the specific analyte and sample matrix.

Materials:

• S-Isopropyl chlorothioformate (IPTCl)

• Analyte standard or sample extract

• Pyridine (anhydrous)

• Aprotic solvent (e.g., acetonitrile or ethyl acetate, anhydrous)

• Extraction solvent (e.g., hexane or chloroform)

• Reaction vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place a known amount of the amine-containing sample into a reaction vial. If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Add 100 µL of a 1:1 (v/v) mixture of aprotic solvent and pyridine to the dried sample. Vortex to dissolve.

• Reagent Preparation: Prepare a 10-50 mM solution of S-Isopropyl chlorothioformate in the aprotic solvent. This solution should be prepared fresh.

• Derivatization: Add a molar excess (e.g., 50 µL of the 10-50 mM solution) of the S-Isopropyl chlorothioformate solution to the sample vial.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Allow the reaction to proceed at room temperature for 15-30 minutes. For less reactive amines, gentle heating (e.g., 60°C for 15 minutes) may be required.

• Extraction: Add 200 µL of the extraction solvent (e.g., hexane) and 200 µL of purified water to the reaction vial. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the vial for 5 minutes to separate the aqueous and organic layers.

• Analysis: Carefully transfer the upper organic layer to an autosampler vial for GC-MS analysis.

dot digraph[width=7.5, height=5] { graph [fontname="Arial", label="General Derivatization Workflow", labelloc=t, fontsize=16]; node [fontname="Arial", shape=box, style=rounded, fontcolor="#FFFFFF"]; edge [fontname="Arial"];

} Caption: General workflow for amine derivatization with IPTCl.

Protocol 2: Optimization of Reaction pH

Optimizing the pH is critical for achieving complete and reproducible derivatization.

Procedure:

• Prepare a series of reaction buffers with varying pH values (e.g., borate buffers at pH 8.0, 8.5, 9.0, 9.5, and 10.0).

• Set up parallel reactions for your analyte, each using one of the prepared buffers.

• Follow the general derivatization protocol (Protocol 1), replacing the pyridine/solvent mixture with the respective buffer.

• After derivatization and extraction, analyze the samples by GC or HPLC.

• Plot the peak area of the derivative against the pH of the reaction buffer. The optimal pH will correspond to the highest peak area, indicating the most efficient derivatization.

dot digraph[width=7.5, height=5] { graph [fontname="Arial", label="Interplay of Key Reaction Parameters", labelloc=t, fontsize=16]; node [fontname="Arial", shape=ellipse, style=filled, fontcolor="#FFFFFF"]; edge [fontname="Arial"];

} Caption: Relationship between key reaction parameters.

References

• Kaspar, H., Dettmer, K., Gronwald, W., & Oefner, P. J. (2012). Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. Methods in Molecular Biology, 828, 165-181. [Link]

• Valdés, C., et al. (2000). O-Isopropyl N-(2-furoyl)thiocarbamate. Acta Crystallographica Section C, 56(8), 1042-1043. [Link]

• Husek, P., & Simek, P. (2006). Alkyl Chloroformates in Sample Derivatization Strategies for GC Analysis. A Review on a Decade Use of the Reagents as Esterifying Agents. Current Pharmaceutical Analysis, 2(1), 21-36. [Link]

• Dettmer, K., et al. (2012). Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. ResearchGate. [Link]

Sources

• 1. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting low yields in thiocarbamate synthesis with S-Isopropyl chlorothioformate

Technical Support Center: Thiocarbamate Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are working with S-Isopropyl chlorothioformate for the synthesis of thiocarbamates. Achieving high yields in these reactions requires careful attention to reagent quality, reaction conditions, and potential side reactions. This document provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles.

Section 1: Critical Reagent Handling & Stability (Proactive Troubleshooting)

Before initiating any synthesis, ensuring the integrity of your starting materials is the most critical step for success. S-Isopropyl chlorothioformate is a highly reactive electrophile, and its stability is paramount.

Q: My S-Isopropyl chlorothioformate is yellow and fumes slightly when I open the bottle. Is it still usable?

A: Caution is advised. S-Isopropyl chlorothioformate should be a clear, colorless to pale yellow liquid.[1] A pronounced yellow or brownish color and fuming upon exposure to air are strong indicators of decomposition. The fuming is likely due to a reaction with atmospheric moisture, producing HCl gas. Using a degraded reagent is a primary cause of low or zero yield, as the active electrophile is no longer present in the expected concentration.

Q: What are the optimal storage and handling conditions for S-Isopropyl chlorothioformate?

A: Proper storage is non-negotiable for this reagent. Based on safety and stability data, the following conditions are mandatory:

• Storage Temperature: Store the reagent at 2-8°C in a tightly sealed container.[2]

• Inert Atmosphere: The bottle's headspace should be blanketed with an inert gas like nitrogen or argon to protect it from moisture and oxygen.

• Handling: Always handle the reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[3] Use dry syringes or cannulas for transfer, and ensure all glassware is rigorously dried before use.

The primary antagonist in these reactions is water. S-Isopropyl chlorothioformate readily hydrolyzes to isopropyl mercaptan, carbon dioxide, and hydrochloric acid, rendering it ineffective for your synthesis.

Section 2: Troubleshooting Guide: Low Yields & Side Products

This section addresses the most common issues encountered during the synthesis. Use the following decision tree to diagnose the problem with your reaction.

Troubleshooting Decision Pathway

Caption: Troubleshooting logic for low thiocarbamate yield.

Q: My reaction has failed, and I've recovered most of my starting amine. What is the most probable cause?

A: This outcome almost always points to a problem with the electrophile, S-Isopropyl chlorothioformate. The most likely culprit is reagent degradation due to hydrolysis . Before use, the chlorothioformate has likely been exposed to atmospheric moisture or residual water in the solvent or on the glassware. This reaction consumes the electrophile before it has a chance to react with your amine.

Corrective Actions:

• Verify Reagent Quality: Use a fresh bottle of S-Isopropyl chlorothioformate or a bottle that has been meticulously stored under an inert atmosphere.

• Ensure Anhydrous Conditions:

  • Dry all glassware in an oven ( >120°C) overnight and cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle of anhydrous grade solvent.

  • Run the reaction under a positive pressure of nitrogen or argon.

Q: My reaction is messy, with multiple byproducts observed by TLC/LC-MS. How can I improve selectivity?

A: A lack of selectivity often stems from sub-optimal reaction conditions, particularly temperature and the choice of base. The reaction between an amine and S-Isopropyl chlorothioformate is typically fast and exothermic.

• Mechanism of Reaction and Side Reaction

  Caption: Desired reaction vs. hydrolysis side reaction.

Corrective Actions:

• Temperature Control: Add the S-Isopropyl chlorothioformate dropwise to the solution of the amine and base at a low temperature (e.g., 0°C or -10°C) to dissipate the heat generated and prevent side reactions.

• Choice of Base: The base is present to neutralize the HCl generated during the reaction.[4] However, if the base is too nucleophilic (e.g., an unhindered amine), it can compete with your substrate and react with the chlorothioformate.

  • Recommended: Use a non-nucleophilic tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).

  • Alternative: For some substrates, an inorganic base like potassium carbonate can be effective, though this can create a heterogeneous mixture requiring vigorous stirring.[5]

Data Summary: Common Bases for Acylation

Base	pKa of Conjugate Acid	Type	Common Use & Rationale
Triethylamine (TEA)	~10.7	Tertiary Amine	Standard, inexpensive choice. Moderately hindered.
DIPEA (Hünig's base)	~10.7	Hindered Amine	Highly sterically hindered, making it non-nucleophilic. Ideal for sensitive substrates.
Pyridine	~5.2	Aromatic Amine	Less basic; can sometimes act as a nucleophilic catalyst. Generally less effective.
Potassium Carbonate (K₂CO₃)	~10.3 (pKa2 of H₂CO₃)	Inorganic	Inexpensive and strong enough for many reactions. Can result in a heterogeneous mixture.
Sodium Hydroxide (NaOH)	~15.7 (pKa of H₂O)	Inorganic	Strong base, but aqueous NaOH will rapidly hydrolyze the chlorothioformate. Use only in biphasic systems with a phase-transfer catalyst if absolutely necessary.[6]

Q: The reaction with my sterically hindered/electron-deficient amine is incomplete. How can I drive it to completion?

A: Poorly nucleophilic amines require more forcing conditions to react efficiently. Simple strategies include:

• Increase Reaction Time: Allow the reaction to stir for a longer period (e.g., 12-24 hours) at room temperature.

• Gentle Heating: Cautiously warm the reaction mixture (e.g., to 40-50°C). Monitor by TLC or LC-MS to ensure the product is stable at this temperature and that decomposition is not occurring.

• Solvent Choice: The solvolysis of chlorothioformates is sensitive to solvent ionizing power.[7][8] While protic solvents should be avoided, switching from a nonpolar aprotic solvent (like DCM or Toluene) to a more polar aprotic solvent (like THF or DMF) can sometimes accelerate the reaction by better solvating the transition state.

Section 3: Frequently Asked Questions (FAQs)

Q: What is the ideal stoichiometry for this reaction?

A: Typically, a slight excess of the S-Isopropyl chlorothioformate is used to ensure full conversion of the valuable amine. A common starting point is:

• Amine: 1.0 equivalent

• S-Isopropyl chlorothioformate: 1.1 - 1.2 equivalents

• Base (e.g., TEA): 1.2 - 1.5 equivalents

The excess base ensures that the reaction mixture remains basic as HCl is produced.

Q: Can I use a protic solvent like ethanol or methanol for the reaction?

A: It is strongly discouraged. S-Isopropyl chlorothioformate will react with alcohols in a process called solvolysis, leading to the formation of undesired byproducts and consuming your reagent.[9] Studies on the solvolysis of this specific reagent show that it is susceptible to attack by nucleophilic solvents.[7][8] Always use dry, aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or diethyl ether.

Q: How should I purify my final thiocarbamate product?

A: The standard purification involves an aqueous workup followed by chromatography.

• Workup: Quench the reaction with water or a mild aqueous acid (e.g., 1M HCl) to remove the excess base and its salt. Extract the product into an organic solvent (e.g., ethyl acetate or DCM). Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and concentrate it under reduced pressure.

• Purification: The crude product is typically purified by flash column chromatography on silica gel.[10][11] Choose a solvent system (e.g., hexanes/ethyl acetate) that provides good separation of your product from any unreacted starting material or nonpolar byproducts.

Section 4: General Experimental Protocol

This protocol serves as a validated starting point. Modifications may be necessary based on the specific properties of your amine.

Workflow for Thiocarbamate Synthesis

Sources

• 1. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 [amp.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Thiocarbamate - Wikipedia [en.wikipedia.org]
• 5. Practical synthesis of S-alkyl thiocarbamate herbicides by carbonylation of amines with carbon monoxide and sulfur | Chemsrc [chemsrc.com]
• 6. US4617416A - Process for the preparation of thiocarbamates - Google Patents [patents.google.com]
• 7. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. grokipedia.com [grokipedia.com]
• 11. researchgate.net [researchgate.net]

identifying byproducts of S-Isopropyl chlorothioformate hydrolysis by LC-MS

Answering your request, here is the technical support center with troubleshooting guides and FAQs.

A Guide to Byproduct Identification by LC-MS

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with S-Isopropyl chlorothioformate and its hydrolytic stability. This guide provides in-depth, field-proven insights into identifying hydrolysis byproducts using Liquid Chromatography-Mass Spectrometry (LC-MS). We move beyond simple protocols to explain the underlying chemistry and analytical principles, empowering you to troubleshoot effectively and interpret your data with confidence.

Part 1: Understanding the Hydrolysis Pathway

S-Isopropyl chlorothioformate is a reactive compound, sensitive to moisture.[1] Its hydrolysis is not a simple one-step process but involves a key intermediate. The reaction is understood to proceed through a unimolecular, stepwise SN1 mechanism in most aqueous environments.[2][3][4] This involves the formation of a resonance-stabilized acylium ion, which is then attacked by water.

The initial product is the unstable S-isopropyl thiocarbonic acid. This intermediate can then decompose, primarily through decarboxylation, to yield the final, more stable byproducts. A critical observation from mechanistic studies is the absence of significant alkyl-sulfur bond fission, meaning products like isopropyl alcohol or propene are not expected in appreciable amounts under typical hydrolysis conditions.[3][5]

Caption: Hydrolysis mechanism of S-Isopropyl chlorothioformate.

Part 2: Troubleshooting & FAQ Guide

This section addresses common questions and issues encountered during the LC-MS analysis of the hydrolysis reaction.

Q1: What are the primary byproducts I should expect to see in my LC-MS analysis?

You should primarily target isopropyl mercaptan (also known as 2-propanethiol) and potentially the unreacted starting material. The other major products, carbon dioxide and hydrochloric acid, are not typically observed under standard reversed-phase LC-MS conditions. The intermediate, S-isopropyl thiocarbonic acid, is generally too unstable to be detected.

Compound Name	Molecular Formula	Monoisotopic Mass (Da)	Expected Ion [M+H]⁺ (m/z)	Expected Ion [M-H]⁻ (m/z)	Notes
S-Isopropyl chlorothioformate	C₄H₇ClOS	137.99	139.00	-	Starting material. Look for the characteristic 3:1 isotopic pattern of Chlorine (³⁵Cl/³⁷Cl).
Isopropyl Mercaptan	C₃H₈S	76.04	77.05	75.03	The main stable organic byproduct. It is volatile, so sample preparation is key.
S-Isopropyl Thiocarbonic Acid	C₄H₈O₂S	120.02	121.03	119.02	Highly unstable intermediate. Unlikely to be observed directly.

Q2: I'm seeing a peak with an m/z of 153.08. What could it be?

An unexpected peak at m/z 153.08 could be a dimer of the main byproduct, isopropyl mercaptan. Disulfides can form readily from thiols, especially under oxidative conditions.

• Possible Identity: Diisopropyl disulfide (C₆H₁₄S₂)

• Reaction: 2 x Isopropyl Mercaptan (C₃H₈S) - 2H → C₆H₁₄S₂

• Monoisotopic Mass: 150.06 Da

• Expected Ion [M+H]⁺: 151.07 m/z

• Expected Ion [M+Na]⁺: 173.05 m/z

The m/z of 153.08 does not directly match the protonated or sodiated adduct of diisopropyl disulfide. However, consider the possibility of in-source reactions or other adducts. Always check the isotopic pattern; the presence of a prominent A+2 peak (~8.9% of A) would strongly suggest the presence of two sulfur atoms.

Q3: My peak for isopropyl mercaptan is broad and shows poor reproducibility. How can I fix this?

This is a common challenge with volatile, sulfur-containing compounds.[6][7] Several factors could be at play:

• Causality - Volatility: Isopropyl mercaptan is highly volatile. During sample preparation and analysis, you can lose a significant and variable amount of the analyte, leading to poor reproducibility.

  • Solution: Keep samples chilled (4°C in the autosampler) and capped tightly. Minimize sample exposure to the atmosphere. Use vials with low-evaporation caps.

• Causality - Metal Interactions: Thiols can interact with metal surfaces in the LC system (e.g., stainless steel tubing, frits), leading to peak tailing.[7]

  • Solution: If possible, use a biocompatible or PEEK-based LC system. Passivating the system by repeatedly injecting a high concentration of a thiol standard can sometimes help by saturating the active sites.

• Causality - Chromatographic Conditions: The wrong mobile phase pH can affect the peak shape of acidic or basic compounds.

  • Solution: For thiols, a slightly acidic mobile phase (e.g., 0.1% formic acid in water and acetonitrile) is generally recommended to keep the thiol protonated and improve peak shape.

Q4: I'm not detecting any byproducts, only the starting material. What's wrong?

This points to one of two issues: either the hydrolysis has not occurred, or you are losing the byproducts during workup or analysis.

• Check Reaction Conditions: Ensure sufficient water is present and that the reaction has had enough time to proceed. S-Isopropyl chlorothioformate hydrolysis is relatively fast but not instantaneous.[1]

• Confirm Analyte Loss: The primary byproduct, isopropyl mercaptan, is very volatile. If your sample preparation involves any heating or evaporation steps (e.g., using a SpeedVac), you will likely lose the analyte.

• Verify MS Settings: Ensure your mass spectrometer is scanning over the correct m/z range (e.g., m/z 50-200) and that the ionization polarity is appropriate. While ESI positive mode should work for the [M+H]⁺ ion, some thiols show better sensitivity in negative mode ([M-H]⁻). It is advisable to run in both polarities.

Part 3: Experimental Protocol & Workflow

This section provides a robust, self-validating protocol for conducting and analyzing the hydrolysis of S-Isopropyl chlorothioformate.

Step-by-Step Hydrolysis & Sample Preparation Protocol

• Reaction Setup: In a clean glass vial, dissolve S-Isopropyl chlorothioformate in a suitable organic solvent (e.g., acetonitrile) to a concentration of 1 mg/mL.

• Initiate Hydrolysis: To 100 µL of the stock solution, add 900 µL of a water/acetonitrile mixture (e.g., 50:50 v/v). The presence of an organic solvent ensures miscibility.

• Time Points: Vortex the reaction mixture and let it stand at room temperature. Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching & Dilution: Immediately dilute each aliquot 1:100 in cold (4°C) mobile phase A (see LC method below). This slows the reaction and prepares the sample for injection.

• Analysis: Transfer the diluted sample to an autosampler vial and analyze immediately.

Recommended LC-MS Method

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., Waters CSH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is often preferred over methanol for LC-MS due to its lower viscosity and better UV transparency, though isopropanol can also be a suitable, greener alternative.[8]

• Gradient:

  • 0.0-1.0 min: 5% B

  • 1.0-8.0 min: 5% to 95% B

  • 8.0-9.0 min: 95% B

  • 9.0-9.1 min: 95% to 5% B

  • 9.1-12.0 min: 5% B (Equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

• MS Detector: ESI-QTOF or ESI-Triple Quadrupole.

• Ionization Mode: ESI Positive and Negative (separate runs or polarity switching).

• Scan Range: m/z 50-300.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Fragmentation: For structural confirmation, perform MS/MS on the parent ions of interest. The fragmentation of thioesters often involves cleavage next to the carbonyl group.[9][10][11]

Caption: A typical experimental workflow for time-course analysis.

References

• Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Canadian Science Publishing. [Link]

• Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. ResearchGate. [Link]

• S-propyl chlorothioformate | C4H7ClOS | CID 26323. PubChem, NIH. [Link]

• Mechanisms of Hydrolysis of Carbonyl Chlorides. Journal of the American Chemical Society. [Link]

• Biological sulphur-containing compounds – Analytical challenges. ResearchGate. [Link]

• Detection of sulfur-containing impurities in pharmaceutical samples by high performance liquid chromatography/chemical reaction interface mass spectrometry. PubMed. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. [Link]

• Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. PMC, NIH. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• mass spectra - fragmentation patterns. Chemguide. [Link]

• Exploring the sulfur species in wine by HPLC-ICPMS/MS. INIS-IAEA. [Link]

• Fragmentation (mass spectrometry). Wikipedia. [Link]

• Limitations to GC-MS Determination of Sulfur-Containing Polycyclic Aromatic Compounds in Geochemical, Petroleum, and Environmental Investigations. ACS Publications. [Link]

• Mass Spectrometry: Fragmentation. University of Arizona. [Link]

• Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). ResearchGate. [Link]

• Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. PubMed. [Link]

• Challenges associated with the sampling and analysis of organosulfur compounds in air using real-time PTR-ToF-MS and offline GC-FID. ResearchGate. [Link]

• 11.7: Hydrolysis of Thioesters, Esters, and Amides. Chemistry LibreTexts. [Link]

• Hydrolysis of Thioesters Explained. Clutch Prep. [Link]

• Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. Waters Corporation. [Link]

• Verification of Chlorine Exposure via LC-MS/MS Analysis of Base Hydrolyzed Chlorophenols from Chlorotyrosine-Protein Adducts. PMC, NIH. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. NIH. [Link]

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis | MDPI [mdpi.com]
• 4. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Technical Support Center: S-Isopropyl Chlorothioformate Stability and Handling

Welcome to the technical support center for S-Isopropyl Chlorothioformate (IPTF). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing the shelf life and ensuring the consistent performance of this critical reagent. Here, we address common challenges and questions through a series of troubleshooting guides and FAQs, grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause S-Isopropyl Chlorothioformate to degrade?

A1: The degradation of S-Isopropyl Chlorothioformate is primarily driven by two chemical processes: hydrolysis and thermal decomposition.

• Hydrolysis: IPTF is highly sensitive to moisture.[1] The ester and acyl chloride functionalities are susceptible to reaction with water, even atmospheric humidity. This reaction cleaves the molecule, producing isopropanethiol, hydrochloric acid (HCl), and carbonyl sulfide. The presence of HCl can further catalyze degradation, creating an autocatalytic cycle.

• Thermal Decomposition: Like many reactive compounds, IPTF can decompose when exposed to elevated temperatures.[2][3] Heat provides the energy needed to break chemical bonds, leading to the formation of various degradation products and a loss of purity.[2][3] While specific data for IPTF is limited, analogous chlorinated hydrocarbons show significant decomposition at elevated temperatures.[4]

Q2: I've noticed my IPTF has turned a pale yellow. Is it still usable?

A2: A pale yellow coloration is an early indicator of degradation. While it may still be suitable for some less sensitive applications, its purity is compromised. For reactions where stoichiometry and purity are critical, such as in drug development, using discolored IPTF is not recommended. The yellow hue likely results from the formation of polysulfides or other chromophoric byproducts from decomposition. We strongly advise running a purity check via Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy before use.

Q3: What is the optimal temperature for storing S-Isopropyl Chlorothioformate?

A3: For long-term storage, S-Isopropyl Chlorothioformate should be kept in a refrigerator at 2-8°C .[5] This temperature range significantly slows the rate of potential decomposition reactions. It is crucial to allow the container to warm to room temperature before opening to prevent atmospheric moisture from condensing on the cold surfaces of the container and the reagent itself.

Q4: Why is an inert atmosphere necessary for storage?

A4: An inert atmosphere, typically dry argon or nitrogen, is essential to prevent hydrolysis. By displacing air and, more importantly, moisture from the container's headspace, you create a protective barrier. This is a standard and critical procedure for handling water-reactive materials.[6][7]

Troubleshooting Guide: Common Experimental Issues

Issue 1: Inconsistent Reaction Yields

• Symptoms: You observe significant variability in product yield from batch to batch, even when using the same protocol.

• Root Cause Analysis: The most probable cause is a decline in the purity and, therefore, the effective concentration of your IPTF reagent due to degradation. If the reagent has partially hydrolyzed, a portion of it is inactive, leading to incomplete reactions.

• Corrective Actions:

  • Use a Fresh Aliquot: Always use a fresh, properly stored bottle of IPTF for critical reactions.

  • Purity Verification: Before use in a large-scale synthesis, verify the purity of the IPTF lot using a suitable analytical method like GC-MS.[8]

  • Strict Anhydrous Technique: Ensure all glassware is oven-dried or flame-dried and that all solvents and other reagents are rigorously dried before starting the reaction.

Issue 2: Formation of Unexpected Byproducts

• Symptoms: Your reaction mixture shows unexpected spots on TLC or peaks in GC/LC-MS analysis that do not correspond to your starting materials or expected product.

• Root Cause Analysis: Degradation products of IPTF can participate in side reactions. For instance, HCl generated from hydrolysis can catalyze undesired side reactions or react with sensitive functional groups on your substrate.

• Corrective Actions:

  • Inert Gas Sparging: Before adding IPTF, sparge your reaction solvent with a dry inert gas (argon or nitrogen) to remove any dissolved moisture and oxygen.

  • Use of a Non-Nucleophilic Base: If your reaction conditions permit, the inclusion of a non-nucleophilic base (e.g., a hindered amine like 2,6-lutidine) can scavenge any trace amounts of HCl that may form.

  • Purification of IPTF: For highly sensitive applications, consider purifying the IPTF by vacuum distillation immediately before use. This should only be performed by experienced chemists with appropriate safety precautions due to the compound's hazardous nature.

Protocols for Enhancing Shelf Life

Protocol 1: Proper Storage and Handling Workflow

This protocol outlines the best practices for storing and handling IPTF to minimize degradation.

• Receiving: Upon receipt, inspect the container seal for integrity. If the seal is compromised, do not accept the shipment.

• Storage: Immediately transfer the container to a refrigerator set to 2-8°C in a designated area for reactive and corrosive materials.[5][9] The storage area must be dry and well-ventilated.[6][10]

• Dispensing:

  • Allow the container to equilibrate to room temperature for at least 1-2 hours before opening.

  • Work in a chemical fume hood with proper personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[6]

  • Use a syringe or cannula to transfer the required amount of IPTF under a positive pressure of dry argon or nitrogen.

  • Never introduce a spatula or pipette tip that has been exposed to the atmosphere into the bulk container.

• Resealing: Before returning to storage, flush the headspace of the container with dry inert gas for 30-60 seconds, then securely tighten the cap.

Protocol 2: Quality Control (QC) Purity Assessment by GC-FID

This method provides a quantitative assessment of IPTF purity.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (GC-FID).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm x 0.25 µm.

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: 15°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Injector: 250°C, Split ratio 50:1.

• Detector: 280°C.

• Carrier Gas: Helium or Hydrogen.

• Sample Preparation: Prepare a dilute solution of IPTF (e.g., 1 µL in 1 mL) in anhydrous hexane or another suitable dry, non-reactive solvent.

• Analysis: Inject 1 µL of the prepared sample. The purity is determined by the area percent of the main IPTF peak relative to the total area of all peaks.

Data Summary and Visualization

Table 1: Recommended Storage Conditions and Expected Stability

Storage Condition	Temperature	Atmosphere	Expected Purity Drop (per 6 months)
Optimal	2-8°C	Dry Argon/Nitrogen	< 1-2%
Sub-optimal	Room Temperature (~25°C)	Dry Argon/Nitrogen	5-10%
Not Recommended	2-8°C	Air	> 10-15%
Not Recommended	Room Temperature (~25°C)	Air	> 20-30%

Note: These values are estimates based on the chemical properties of chlorothioformates and related compounds. Actual stability may vary based on initial purity and handling.

Diagrams

Below are diagrams illustrating the key degradation pathway and the recommended handling workflow.

Caption: Primary degradation pathway of S-Isopropyl Chlorothioformate.

Caption: Recommended workflow for handling S-Isopropyl Chlorothioformate.

References

• Vertex AI Search Result[6]: Safety First: Handling Sulfuryl Chloride in Industrial Settings.

• Vertex AI Search Result[1]: S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem.

• Vertex AI Search Result[7]: Safe Storage and Handling of Reactive Materials - National Academic Digital Library of Ethiopia.

• Vertex AI Search Result[10]: SAFETY DATA SHEET - Fisher Scientific.

• Vertex AI Search Result[9]: S-(1-Methylethyl) carbonochloridothioate SDS, 13889-93-5 Safety Data Sheets - ECHEMI.

• Vertex AI Search Result[8]: III Analytical Methods.

• Vertex AI Search Result[5]: S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 - ChemicalBook.

• Vertex AI Search Result[4]: Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed - PMC.

• Vertex AI Search Result[2]: Thermal decomposition - Wikipedia.

• Vertex AI Search Result[3]: Thermal decomposition – Knowledge and References - Taylor & Francis.

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• 2. Thermal decomposition - Wikipedia [en.wikipedia.org]
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• 4. Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 [amp.chemicalbook.com]
• 6. nbinno.com [nbinno.com]
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• 8. env.go.jp [env.go.jp]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Navigating the Scale-Up of Reactions Involving S-Isopropyl Chlorothioformate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and troubleshooting strategies for the successful scale-up of chemical reactions involving S-Isopropyl chlorothioformate. As a senior application scientist, I will walk you through common challenges, their underlying causes, and field-proven solutions to ensure the integrity and efficiency of your process.

PART 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the scale-up process.

Q1: Why is my reaction yield significantly lower upon scaling up from the lab to a pilot plant?

A1: A drop in yield during scale-up is a common issue that can stem from several factors that are not always apparent at the bench scale. The most frequent culprits include inefficient mixing, poor temperature control leading to thermal degradation or side reactions, and an increased susceptibility to hydrolysis due to longer reaction and work-up times. A systematic investigation into these areas is crucial.[1][2]

Q2: I am observing new, unidentified impurities in my large-scale reaction that were not present in my lab-scale experiments. What could be their origin?

A2: The appearance of new impurities at scale often points to issues with mass and heat transfer.[1] Localized "hot spots" or areas of high reagent concentration can promote alternative reaction pathways. Common byproducts in reactions with S-Isopropyl chlorothioformate include those resulting from hydrolysis (isopropyl alcohol and hydrogen chloride) and reactions with nucleophilic solvents.[3][4]

Q3: How can I safely handle and store larger quantities of S-Isopropyl chlorothioformate?

A3: S-Isopropyl chlorothioformate is a hazardous substance that requires strict handling protocols.[5][6] It is crucial to work in a well-ventilated area, using appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye protection.[5][6] For storage, it should be kept in a tightly closed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[5][6]

Q4: What are the key parameters to monitor during the scale-up of an acylation reaction with S-Isopropyl chlorothioformate?

A4: Critical process parameters to monitor include reaction temperature, addition rate of reagents, mixing efficiency (e.g., agitator speed and power), and reaction progress through in-process controls (e.g., HPLC, GC). Careful control of these parameters is essential for reproducibility and safety.

PART 2: Troubleshooting Guides

This section provides in-depth, step-by-step guidance on specific challenges you may encounter.

Acylation reactions with chlorothioformates can be exothermic, and managing this heat release is critical to prevent runaway reactions and byproduct formation.[7][8][9]

Problem: Uncontrolled Temperature Spike During Reagent Addition

An uncontrolled temperature increase can lead to a dangerous thermal runaway situation.[7][8][9][10]

Troubleshooting Protocol:

• Characterize the Exotherm at Small Scale: Before scaling up, use a reaction calorimeter to determine the heat of reaction and the maximum temperature of the synthetic reaction (MTSR). This data is vital for designing a safe and effective cooling system for your larger reactor.

• Control the Addition Rate: Implement a slow, controlled addition of S-Isopropyl chlorothioformate. Sub-surface addition is often preferred to ensure rapid mixing and heat dissipation.

• Ensure Adequate Cooling Capacity: Verify that the reactor's cooling system can handle the heat output of the reaction. The cooling capacity should be greater than the rate of heat generation.

• Implement a Quenching Strategy: Have a pre-defined and tested quenching procedure in place in case of a cooling failure or an unexpected exotherm.

Data Presentation: Thermal Safety Parameters

Parameter	Laboratory Scale (Typical)	Pilot Scale (Considerations)
Heat of Reaction (ΔHrx)	-100 to -200 kJ/mol (example range)	Must be accurately determined before scale-up.
Adiabatic Temperature Rise	Can be significant	Poses a major risk; must be calculated.
Cooling Method	Ice bath, cryocooler	Reactor jacket with thermal fluid.
Emergency Cooling	Quenching with a cold solvent	Emergency quench system, pressure relief valve.

Inefficient mixing can lead to localized high concentrations of reactants, resulting in side reactions and reduced yield.

Problem: Inconsistent Reaction Profile and Increased Impurities

This often indicates that the reactants are not being effectively mixed as the scale increases.

Troubleshooting Protocol:

• Select the Right Impeller: The choice of agitator (e.g., pitched-blade turbine, retreat curve impeller) is crucial for achieving proper mixing in different reactor geometries and with different reaction phases.

• Optimize Agitator Speed: Use dimensionless numbers like the Reynolds number to characterize the mixing regime and ensure turbulent flow for efficient mixing.

• Consider the Order of Addition: The sequence in which reactants are added can significantly impact the reaction outcome. For instance, adding the substrate to the solvent before the S-Isopropyl chlorothioformate can prevent high local concentrations of the acylating agent.

• Utilize Process Analytical Technology (PAT): Employ in-situ monitoring tools like FTIR or Raman spectroscopy to gain real-time insights into reaction kinetics and homogeneity.

Visualization: Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low reaction yield.

The solvolysis of S-Isopropyl chlorothioformate, particularly hydrolysis, is a key competing reaction that can significantly impact yield and purity.[3][4][11]

Problem: Formation of Isopropyl Alcohol and Other Hydrolysis-Related Impurities

The presence of water in the reaction system can lead to the decomposition of S-Isopropyl chlorothioformate.[3][4]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Use dry solvents and reagents. Consider drying the solvent over molecular sieves prior to use. Inert the reactor with a dry, inert gas like nitrogen or argon.

• Control Reaction Temperature: Lower temperatures can often suppress the rate of hydrolysis relative to the desired acylation reaction.

• Minimize Reaction Time: Optimize the reaction to proceed to completion as quickly as possible to reduce the time the chlorothioformate is exposed to potentially hydrolytic conditions.

• Careful Work-up: During the aqueous work-up, ensure the desired product is stable to the pH and temperature conditions. A rapid and cold work-up is often beneficial.

Visualization: Competing Reaction Pathways

Caption: Desired acylation versus undesired hydrolysis pathway.

Isolating and purifying the product at scale can present new challenges not seen at the lab bench.[12][13][14]

Problem: Difficulty in Product Isolation and Achieving Purity Specifications

This can be due to the physical properties of the product, the presence of closely related impurities, or issues with the chosen purification method at scale.

Troubleshooting Protocol:

• Develop a Robust Crystallization Process: If the product is a solid, develop a crystallization process that is scalable and effectively removes impurities. Study the solubility of the product and impurities in different solvent systems.

• Optimize Liquid-Liquid Extraction: For liquid products, optimize the pH, solvent choice, and number of extractions to ensure efficient separation from byproducts and unreacted starting materials.

• Consider Chromatography Alternatives: While often used at the lab scale, column chromatography can be expensive and challenging to scale. Evaluate other purification techniques like distillation or preparative HPLC if necessary.

• Implement Process Analytical Technology (PAT) in Downstream Processing: Use tools to monitor crystallization or other purification steps in real-time to ensure consistency and quality.[15]

PART 3: Experimental Protocols

Protocol 1: General Procedure for a Scaled-Up Acylation Reaction

• Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge Reagents: Charge the solvent and the nucleophilic substrate to the reactor. Begin agitation and cool the mixture to the desired reaction temperature (e.g., 0-5 °C).

• Controlled Addition: Add S-Isopropyl chlorothioformate dropwise or via a syringe pump over a period of 1-2 hours, maintaining the internal temperature within the specified range.

• Reaction Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them by a suitable method (e.g., TLC, HPLC, GC).

• Reaction Quench: Once the reaction is complete, quench it by adding a suitable reagent (e.g., water, aqueous ammonium chloride) at a low temperature.

• Work-up: Proceed with the appropriate work-up procedure, such as extraction and washing, keeping the temperature low if the product is sensitive.

• Product Isolation: Isolate the product by crystallization, distillation, or another suitable method.

References

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. National Institutes of Health. [Link]

• Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International Journal of Molecular Sciences. [Link]

• Downstream Processing for Bio-product Recovery and Purification. ResearchGate. [Link]

• Downstream processing – Product isolation, purification and characterization. SINTEF. [Link]

• Fractionation, purification and downstream processing of biologics. European Pharmaceutical Review. [Link]

• What Causes Thermal Runaway?. UL Research Institutes. [Link]

• Opportunities for Innovation, Change, and Improvement. A Review of Downstream Processing Developments in Protein Purification. PubMed. [Link]

• 5 Common Challenges in Scaling Up an API. Neuland Labs. [Link]

• What is thermal runaway in lithium-ion batteries. Gasmet Technologies. [Link]

• Overcoming Challenges in Scale-Up Production. World Pharma Today. [Link]

• The Silent Threat: Understanding and Preventing Runaway Lithium-Ion Battery Reactions. Creative Safety Supply. [Link]

• Thermal runaway of lithium-ion batteries and hazards of abnormal thermal environments. OSTI.GOV. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. [Link]

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• 2. ijert.org [ijert.org]
• 3. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
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• 15. Downstream Processing Technologies/Capturing and Final Purification : Opportunities for Innovation, Change, and Improvement. A Review of Downstream Processing Developments in Protein Purification - PubMed [pubmed.ncbi.nlm.nih.gov]

removal of unreacted S-Isopropyl chlorothioformate from reaction mixtures

Welcome to the technical support center for handling S-Isopropyl chlorothioformate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the removal of unreacted S-Isopropyl chlorothioformate from reaction mixtures. The following question-and-answer format addresses common challenges and provides validated protocols to ensure the integrity and purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: I've just completed a reaction with S-Isopropyl chlorothioformate. What is the most critical first step in my work-up to handle the unreacted reagent?

A1: The most critical first step is to safely and effectively quench the unreacted S-Isopropyl chlorothioformate. This reagent is moisture-sensitive and will hydrolyze to release corrosive and toxic byproducts.[1][2][3] Therefore, a controlled quench is paramount to prevent uncontrolled off-gassing and potential side reactions with your desired product.

The choice of quenching agent depends on the stability of your product. For most applications, a slow addition of the reaction mixture to a cold, stirred solution of a mild base is the recommended starting point.

Q2: What are the best quenching agents for S-Isopropyl chlorothioformate, and what are the key considerations for each?

A2: The selection of a quenching agent is a critical decision based on the stability of your product and the desired final pH of the aqueous layer. Here is a comparison of common quenching agents:

Quenching Agent	Concentration	Key Considerations & Causality	Potential Issues
Aqueous Sodium Bicarbonate (NaHCO₃)	Saturated or 5-10% (w/v)	A weak base ideal for acid-sensitive products. The reaction produces CO₂ gas, which requires a vessel with adequate headspace and venting to avoid pressure buildup. The gentle nature of the quench minimizes the risk of base-catalyzed degradation of many functional groups.	Vigorous CO₂ evolution can cause foaming and loss of material if the addition is too rapid.
Aqueous Ammonia (NH₃)	Dilute (e.g., 2 M)	Reacts with the chlorothioformate to form a water-soluble thiocarbamate, which is easily extracted. This can be a very clean and efficient quench.	The resulting ammonium salts can sometimes complicate extractions by forming emulsions. Ensure your product is stable to ammonia.
Primary or Secondary Amines (e.g., Diethylamine)	Dilute in an appropriate solvent	Similar to ammonia, these form soluble thiocarbamates. They can be useful if your product is sensitive to inorganic bases.	The resulting substituted thiocarbamate will be an impurity that needs to be removed, typically by an acidic wash during extraction.[4][5]
Water (H₂O)	While S-Isopropyl chlorothioformate does react with water, the hydrolysis can be slow and may generate HCl, which can be detrimental to acid-labile products.[6][7][8][9]	The formation of HCl can create an acidic environment that may not be suitable for all products. The hydrolysis may be incomplete, leaving unreacted starting material.

Expert Insight: For a robust and generally applicable starting point, a quench with saturated aqueous sodium bicarbonate at 0 °C is highly recommended. It effectively neutralizes the reagent and any HCl byproduct while minimizing the risk to most common functional groups.

Q3: My product is soluble in the aqueous layer after quenching. How can I effectively separate it from the quenched byproducts?

A3: This is a common challenge, especially with polar products. If your product partitions into the aqueous layer, consider the following strategies:

• Back-Extraction: After the initial quench and separation, you can often recover your product from the aqueous layer by adjusting the pH. If your product is basic, basifying the aqueous layer will deprotonate it, making it more organic-soluble for extraction. Conversely, if your product is acidic, acidifying the aqueous layer will protonate it, potentially allowing for extraction into an organic solvent.

• Solvent Choice for Extraction: For polar compounds, standard solvents like ethyl acetate or dichloromethane may not be sufficient. Consider using a more polar solvent system like a 3:1 mixture of chloroform and isopropanol, which can be effective at extracting water-soluble organic compounds.[10]

• Salting Out: Adding a saturated solution of sodium chloride (brine) to the aqueous layer can decrease the solubility of your organic product, driving it into the organic phase during extraction.

Troubleshooting Guide

Issue 1: An emulsion has formed during my aqueous work-up, and the layers will not separate.

• Causality: Emulsions are often caused by the presence of salts, fine solid particulates, or compounds that act as surfactants. The byproducts from the S-Isopropyl chlorothioformate quench can sometimes contribute to emulsion formation.

• Troubleshooting Steps:

  • Patience: Allow the separatory funnel to stand undisturbed for a period. Sometimes, emulsions will break on their own.

  • Brine Wash: Add a small amount of saturated aqueous sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Filtration: Filter the entire mixture through a pad of Celite® or glass wool. This can remove fine particulates that are stabilizing the emulsion.

  • Solvent Addition: Add a small amount of a different organic solvent. For example, if you are using ethyl acetate, adding a small amount of THF can sometimes help.

  • Centrifugation: If the emulsion persists and the scale of the reaction allows, transferring the mixture to centrifuge tubes and spinning can force the layers to separate.

Issue 2: I am unsure if all the S-Isopropyl chlorothioformate has been removed. How can I check for its presence?

• Causality: Incomplete quenching or inefficient extraction can leave residual S-Isopropyl chlorothioformate in your product.

• Analytical Monitoring:

  • Thin-Layer Chromatography (TLC): This is the most common and rapid method.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive method for detecting volatile impurities. A small aliquot of your organic layer can be analyzed to confirm the absence of the starting material. Various capillary columns, such as those with a methyl silicone phase, can be used for separation.[14] Sulfur-specific detectors like the Sulfur Chemiluminescence Detector (SCD) can provide excellent sensitivity and selectivity for sulfur-containing compounds.[15][16][17]

Experimental Protocols & Methodologies

Protocol 1: Standard Quenching and Extraction Procedure

This protocol is a general starting point for reactions where the product is expected to be soluble in a common organic solvent and stable to a mild base.

• Preparation: In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate. Cool this solution to 0 °C in an ice bath with gentle stirring.

• Quenching: Slowly add the reaction mixture dropwise to the cold sodium bicarbonate solution. Monitor for gas evolution and control the addition rate to prevent excessive foaming.

• Extraction: Once the addition is complete and gas evolution has ceased, transfer the mixture to a separatory funnel. Extract the aqueous layer three times with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing: Combine the organic extracts and wash sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

If TLC analysis of your crude product shows impurities, column chromatography is the next step.

• Stationary Phase: Silica gel is the most common stationary phase for purifying products from these reactions.

• Mobile Phase (Eluent): The choice of eluent is critical and should be determined by TLC analysis. A good starting point is a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate). The polarity is gradually increased to elute the compounds from the column.

• Procedure:

  • Dry-load the crude product onto a small amount of silica gel if it is not readily soluble in the initial eluent.

  • Run the column, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and concentrate under reduced pressure.

Expert Tip: Sulfur-containing compounds can sometimes be challenging to separate on silica gel. If you experience issues, consider using a different stationary phase, such as alumina, or employing reverse-phase chromatography.

Safety First: Handling S-Isopropyl Chlorothioformate

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[18][19]

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling vapors.[18]

• Moisture Sensitivity: This compound reacts with moisture.[1][20] Handle under an inert atmosphere (e.g., nitrogen or argon) and use dry glassware and solvents.

• Spills: In case of a spill, absorb the material with an inert absorbent like vermiculite or sand.[18] Do not use water.[2]

This guide provides a comprehensive overview of the key considerations for removing unreacted S-Isopropyl chlorothioformate from reaction mixtures. By understanding the principles behind each step and anticipating potential challenges, you can develop robust and reliable work-up procedures to ensure the successful isolation of your target compounds.

References

• Analysis of Sulfur Compounds by Capillary Column Gas Chromatography with Sulfur Chemiluminescence Detection. (n.d.). Restek.

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611. Retrieved from [Link]

• Using Gas Chromatography for the Analysis of Ultra Low Sulfur Compounds in Gaseous Fuels. (2020). AZoM. Retrieved from [Link]

• Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. (n.d.). SilcoTek. Retrieved from [Link]

• Material Safety Data Sheet - Ethyl chlorothioformate. (n.d.). Cole-Parmer. Retrieved from [Link]

• Analysis of both sulfur and non-sulfur compounds using a single gas chromatograph with parallel sulfur chemiluminescence and the. (n.d.). SciSpace. Retrieved from [Link]

• Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). (n.d.). ResearchGate. Retrieved from [Link]

• Quality and Safety of S-Octyl Chlorothioformate: What Buyers Need to Know. (n.d.). LinkedIn. Retrieved from [Link]

• Separation of sulfur compounds on a silica PLOT column; COS and H 2 S... (n.d.). ResearchGate. Retrieved from [Link]

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597–2611. Retrieved from [Link]

• TLC Visualization Methods. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• A Practical Guide to TLC (Thin Layer Chromatography). (2022). YouTube. Retrieved from [Link]

• Detection and thin-layer chromatography of sulfur compounds. I. Sulfoxides, sulfones and sulfides. (1966). Journal of Chromatography A, 22(2), 323-329. Retrieved from [Link]

• Material Safety Data Sheet ISOPROPYL CHLOROFORMATE. (2025). Retrieved from [Link]

• Detailed Analysis for the Solvolysis of Isopropenyl Chloroformate. (2025). ResearchGate. Retrieved from [Link]

• Sulfur compounds identification and quantification from Allium spp. fresh leaves. (2025). Retrieved from [Link]

• S-propyl chlorothioformate. (n.d.). PubChem. Retrieved from [Link]

• Analytical Methods. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. (2010). International Journal of Molecular Sciences, 11(7), 2597-2611. Retrieved from [Link]

• Analytical Methods. (n.d.). Japan Ministry of the Environment. Retrieved from [Link]

• Workup for Removing Amines. (n.d.). University of Rochester. Retrieved from [Link]

• Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. (2025). ResearchGate. Retrieved from [Link]

• Isopropyl chloroformate. (n.d.). PubChem. Retrieved from [Link]

• Quenching Reactive Substances. (2006). Virginia Tech Chemistry Department. Retrieved from [Link]

• Workup for Polar and Water-Soluble Solvents. (n.d.). University of Rochester. Retrieved from [Link]

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• Ammonia Solution in Isopropanol. (2023). Reddit. Retrieved from [Link]

• Method for synthesizing chloromethyl isopropyl carbonate. (n.d.). Google Patents.

• Radical reaction of S-phenyl chlorothioformate with alkyl iodides: free radical-mediated carboxylation approach. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Preparation method of chloromethyl isopropyl carbonate. (n.d.). Google Patents.

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Reference Data & Comparative Studies

comparative study of chlorothioformates for the derivatization of biogenic amines

An In-Depth Comparative Guide to Chlorothioformates for the Derivatization of Biogenic Amines

For researchers, scientists, and drug development professionals, the accurate quantification of biogenic amines is a critical task in fields ranging from food safety to neuroscience. These low molecular weight organic bases are often present at trace levels in complex matrices and possess physicochemical properties—such as high polarity and low volatility—that challenge direct analysis by modern chromatographic techniques. Chemical derivatization is an essential strategy to overcome these analytical hurdles. This guide provides a comprehensive comparative analysis of chlorothioformate reagents for the derivatization of primary and secondary biogenic amines, offering field-proven insights and detailed experimental protocols to aid in method development and selection.

The Analytical Challenge of Biogenic Amines

Biogenic amines (BAs) like histamine, tyramine, putrescine, and cadaverine are formed through the decarboxylation of amino acids by microorganisms. Their presence can be an indicator of food spoilage and lack of hygiene during food processing and storage.[1] In humans, elevated levels of BAs can lead to adverse health effects, including allergic reactions, hypertension, and respiratory distress.[1]

Direct analysis of BAs via gas chromatography (GC) or high-performance liquid chromatography (HPLC) is often impractical. Their high polarity leads to poor retention on common non-polar GC columns and reversed-phase HPLC columns, while their low volatility hinders their use in GC without modification.[2][3] Derivatization addresses these issues by chemically modifying the amine functional groups to:

• Decrease polarity and increase volatility for GC analysis.[2][3]

• Increase hydrophobicity for better retention in reversed-phase HPLC.[4]

• Introduce a chromophore or fluorophore for enhanced UV or fluorescence detection.[5][6]

• Improve ionization efficiency for mass spectrometry (MS) detection.[4][7]

The Mechanism of Chlorothioformate Derivatization

Chlorothioformates (Cl-C(S)-OR) are highly reactive electrophilic reagents that readily undergo nucleophilic substitution with the primary and secondary amino groups of biogenic amines.[8] The unprotonated amino group acts as a nucleophile, attacking the electrophilic carbon of the chlorothioformate. This results in the displacement of the chloride leaving group and the formation of a stable, less polar, and more volatile thiocarbamate derivative, which is amenable to chromatographic analysis.[4] The reaction is typically carried out in an alkaline medium to ensure the amine is in its more reactive, unprotonated state.[9]

Caption: General reaction of a biogenic amine with a chlorothioformate reagent.

Comparative Analysis of Chlorothioformate Reagents

The choice of the alkyl or aryl group (R) on the chlorothioformate reagent significantly influences the properties of the resulting derivative and the suitability of the analytical method. While numerous derivatizing agents exist, this section focuses on a comparative evaluation of common and emerging chlorothioformates.

Reagent	Abbreviation	Key Advantages	Key Disadvantages	Primary Application
Ethyl Chlorothioformate	ECF	Forms stable derivatives; excellent for GC-MS analysis; reagent is relatively inexpensive.[10]	Requires careful control of reaction conditions to avoid side products.	GC-MS analysis of a broad range of metabolites, including BAs in food and biological samples.[10][11][12]
Methyl Chlorothioformate	MCF	Produces highly volatile derivatives suitable for GC-MS; can be used with stable isotopes for quantitative analysis.[13]	Limited specific studies on a wide range of biogenic amines compared to ECF.	Quantitative analysis of amino and organic acids; potential application for BAs.[13]
O-2-Naphthyl chlorothioformate	The bulky naphthyl group increases hydrophobicity for RP-HPLC and provides a UV chromophore.[4]	Lack of extensive experimental data and established protocols for BA analysis; performance is largely unproven.[4][8]	Theoretical alternative for HPLC-UV analysis of primary and secondary amines.[6][8]

Ethyl Chlorothioformate (ECF)

ECF is a versatile and widely used derivatizing agent for compounds containing amino and carboxylic acid groups.[10] The derivatization is rapid, and the resulting N-ethoxycarbonyl derivatives are stable and exhibit excellent chromatographic properties, particularly for GC-MS analysis.[11][12] This makes ECF a robust choice for the comprehensive analysis of biogenic amines in complex matrices like food samples and serum.[10][11] The method's reliability has been demonstrated in the analysis of histamine, putrescine, cadaverine, and spermidine in tuna, with interassay average recoveries ranging from 57% to 79%.[11]

Methyl Chlorothioformate (MCF)

Similar to ECF, MCF is effective for derivatizing amino and carboxylic acid groups, producing stable and volatile derivatives suitable for GC-MS.[13] A key advantage of MCF is its application in stable isotope labeling for absolute quantification. By using a deuterated version of the reagent (d3-MCF) or solvent (d4-methanol), an internal standard is generated during the derivatization step, which can correct for variations in sample preparation and analysis.[13] While extensively validated for amino and organic acids, its application to a broad spectrum of biogenic amines requires further specific studies.

O-2-Naphthyl chlorothioformate

This reagent introduces a bulky and aromatic naphthyl group onto the amine, which is expected to increase the hydrophobicity of the derivative, thereby improving retention in reversed-phase chromatography.[4] The naphthyl group also acts as a chromophore, theoretically enabling UV-based detection and quantification.[8] However, there is a significant lack of published studies detailing its analytical performance for biogenic amine analysis.[4] Therefore, while it presents a theoretically viable option, it requires substantial method development and validation.[8]

Experimental Protocol: ECF Derivatization for GC-MS Analysis of Biogenic Amines in Fish

This protocol is a validated method for the determination of biogenic amines in fish tissue, adapted from established procedures.[11] It is crucial for ensuring the self-validating nature of the described method.

Materials and Reagents

• Ethyl Chlorothioformate (ECF)

• Trichloroacetic acid (TCA) solution (e.g., 10%)

• Sodium hydroxide (NaOH) solution (e.g., 5 M)

• Pyridine

• Ethanol

• Sodium bicarbonate

• Extraction solvent (e.g., diethyl ether or chloroform)

• Anhydrous sodium sulfate

• Biogenic amine standards (e.g., histamine, putrescine, cadaverine, tyramine, spermidine)

• Internal Standard (IS) solution (e.g., 1,7-diaminoheptane)

Workflow Diagram

Caption: Workflow for ECF derivatization of biogenic amines in fish samples.

Step-by-Step Methodology

• Sample Homogenization: Weigh approximately 5 grams of fish tissue into a centrifuge tube. Add the internal standard solution.

• Extraction: Add 10 mL of 10% TCA solution. Homogenize the mixture for 2-3 minutes using a high-speed homogenizer. Causality: TCA precipitates proteins and other macromolecules, releasing the biogenic amines into the acidic aqueous phase.

• Centrifugation: Centrifuge the homogenate at approximately 10,000 x g for 10 minutes at 4°C.

• Alkalization: Carefully transfer the supernatant to a new reaction vial. Add 5 M NaOH to raise the pH above 11. Causality: The derivatization reaction with ECF is most efficient under alkaline conditions where the amine groups are deprotonated and thus more nucleophilic.[9]

• Derivatization Reaction: Add 500 µL of ethanol, 200 µL of pyridine, and 100 µL of ECF to the alkalized supernatant. Causality: Pyridine acts as a catalyst and an acid scavenger, driving the reaction to completion.

• Vortexing: Immediately cap the vial and vortex vigorously for 30-60 seconds to ensure thorough mixing and reaction.

• Neutralization: Add 1 mL of saturated sodium bicarbonate solution to neutralize any remaining acidic components.

• Solvent Extraction: Add 2 mL of the extraction solvent (e.g., diethyl ether). Vortex for 1 minute to extract the derivatized amines into the organic phase. Causality: The derivatized thiocarbamates are non-polar and will partition into the organic solvent, separating them from the aqueous sample matrix.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to achieve clear separation of the aqueous and organic layers.

• Drying: Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate. This removes any residual water that could interfere with the GC analysis.

• GC-MS Analysis: Transfer the dried organic extract to a GC vial. Inject an appropriate volume (e.g., 1 µL) into the GC-MS system for analysis.

Conclusion and Recommendations

The derivatization of biogenic amines is an indispensable step for their reliable and sensitive analysis. Chlorothioformates, particularly ethyl chlorothioformate (ECF), offer a robust and effective method for this purpose, especially when coupled with GC-MS.

• For routine, broad-spectrum analysis of biogenic amines in complex matrices , Ethyl Chlorothioformate (ECF) is the recommended reagent due to its proven track record, formation of stable derivatives, and extensive documentation.[10][11][12]

• For quantitative studies requiring the highest accuracy and precision , Methyl Chlorothioformate (MCF) combined with stable isotope-labeled reagents or solvents presents a superior option for overcoming matrix effects and variability.[13]

• For researchers exploring novel HPLC-based methods , O-2-Naphthyl chlorothioformate is a candidate for investigation, but it requires significant investment in method development and validation due to the current lack of empirical data.[4][8]

Ultimately, the selection of the most appropriate chlorothioformate reagent will depend on the specific analytical objectives, the nature of the analyte and sample matrix, and the available instrumentation.[6][7]

References

• Benchchem.
• Benchchem.
• Önal, A. (2013). Recent analytical approaches to the analysis of biogenic amines in food samples. Food Chemistry.
• Staruszkiewicz, W. F., & Bond, J. F. (2012). Rapid Determination and Confirmation of Biogenic Amines in Tuna Loin by Gas Chromatography/Mass Spectrometry Using Ethylchloroformate Derivative.
• Harduf, Z., Nir, T., & Juven, B. J. (1988). High-performance liquid chromatography of biogenic amines, derivatized with 9-fluorenylmethyl chloroformate.
• Qiu, Y., et al. (2012). GC-MS with ethyl chloroformate derivatization for comprehensive analysis of metabolites in serum and its application to human uremia. Analytical and Bioanalytical Chemistry.
• Lkhagva, A., et al. (2019). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry.
• Huidobro, C. A., et al. (2012).
• Koc, F., & Sert, D. (2019). Literature update of analytical methods for biogenic amines determination in food and beverages. MOST Wiedzy.
• Azmi, N. A., et al. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of Analytical Methods in Chemistry.
• Azmi, N. A., et al. (2019). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Semantic Scholar.
• Azmi, N. A., et al. (2019). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. ScienceOpen.
• Benchchem. A Comparative Guide to Derivatization Agents for LC-MS Analysis of Amines.
• Hanc, A., et al. (2018). Quantitative analysis of amino and organic acids by methyl chloroformate derivatization and GC-MS/MS analysis.

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A Comparative Guide to Amine Protecting Groups: Evaluating S-Isopropyl Chlorothioformate Against the Stalwarts, Boc and Fmoc

For researchers, scientists, and professionals in drug development, the strategic selection of protecting groups is a cornerstone of successful multi-step organic synthesis.[1][2] These temporary shields for reactive functional groups are pivotal in preventing unwanted side reactions, thereby ensuring high yields and purity of the target molecule.[3] In the realm of peptide synthesis and the construction of complex nitrogen-containing molecules, the tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) groups have long stood as the dominant strategies for amine protection.[3][4]

This guide provides an in-depth, objective comparison of these two industry standards against a lesser-known but potentially valuable alternative: the S-isopropyl thiocarbamate group, installed via S-Isopropyl chlorothioformate. We will delve into the mechanistic underpinnings, practical applications, and comparative efficiencies of each, supported by experimental data and detailed protocols to inform your synthetic strategy.

The Established Standards: A Tale of Two Strategies

The fundamental difference between the Boc and Fmoc strategies lies in their lability under opposing chemical conditions, a concept known as orthogonality.[3][5] This orthogonality is the bedrock of modern solid-phase peptide synthesis (SPPS), allowing for the selective removal of the Nα-protecting group at each step without disturbing the protecting groups on amino acid side chains.[6][7]

The Boc Group: Acid-Labile Protection

The tert-butyloxycarbonyl (Boc) group is a carbamate-based protecting group that is readily cleaved under acidic conditions.[8][9] Its introduction is typically achieved by reacting an amine with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[10][11]

Mechanism of Boc Protection and Deprotection

The protection reaction involves the nucleophilic attack of the amine on one of the carbonyl carbons of (Boc)₂O, forming a tetrahedral intermediate that collapses to the N-Boc protected amine, tert-butanol, and carbon dioxide.[10]

Deprotection is efficiently achieved with strong acids like trifluoroacetic acid (TFA).[12] The acid protonates the carbamate, leading to the formation of a stable tert-butyl cation and a carbamic acid, which spontaneously decarboxylates to release the free amine.[10][12]

dot

Caption: Mechanism of Boc protection of an amine.

dot

Caption: Mechanism of acid-catalyzed Boc deprotection.

Advantages:

• Robustness: The Boc group is stable to a wide range of nucleophiles and bases.[11]

• Aggregation Prevention: The strong acidic conditions used for deprotection can help disrupt secondary structures, making the Boc strategy favorable for synthesizing long or hydrophobic peptides prone to aggregation.[6][]

Disadvantages:

• Harsh Deprotection: Repeated use of strong acid (TFA) can lead to the degradation of sensitive residues and cleavage of the peptide from the resin support.[14]

• Side Reactions: The liberated tert-butyl cation is a reactive electrophile that can alkylate nucleophilic side chains (e.g., Trp, Met). This necessitates the use of "scavengers" in the cleavage cocktail.[8][15]

The Fmoc Group: Base-Labile Protection

Developed as a milder alternative to Boc, the 9-fluorenylmethyloxycarbonyl (Fmoc) group is cleaved under mild basic conditions, typically with a solution of 20% piperidine in DMF.[16][17] This forms the basis of the fully orthogonal Fmoc/tBu strategy, where acid-labile tert-butyl (tBu) groups are used for side-chain protection.[3][6]

Mechanism of Fmoc Protection and Deprotection

The Fmoc group is introduced using reagents like Fmoc-Cl or Fmoc-OSu under basic conditions, following a standard nucleophilic acyl substitution pathway.[18][19]

Deprotection is initiated by a base abstracting the acidic proton on the fluorenyl ring system. This induces an E1cB-type elimination, releasing the unstable carbamic acid (which decarboxylates) and dibenzofulvene (DBF).[18][19]

dot

Caption: Mechanism of base-catalyzed Fmoc deprotection.

Advantages:

• Mild Deprotection: The use of a weak base preserves acid-sensitive functionalities, making Fmoc chemistry ideal for synthesizing modified peptides (e.g., phosphopeptides, glycopeptides). [14]* Orthogonality: The Fmoc/tBu strategy is a fully orthogonal system, allowing for precise synthetic control. [3][20]* Reaction Monitoring: The DBF byproduct has a strong UV absorbance, allowing for real-time monitoring of the deprotection reaction. [16] Disadvantages:

• DBF Adduct Formation: The liberated dibenzofulvene is an electrophile that can react with the newly deprotected amine. The base, piperidine, serves a dual role by also acting as a scavenger for DBF. [16][19]* Base-Promoted Side Reactions: Some sequences can be susceptible to base-catalyzed side reactions, such as aspartimide formation. [21]

The Challenger: S-Isopropyl Thiocarbamate Protection

S-Isopropyl chlorothioformate reacts with amines to form S-isopropyl thiocarbamates. While not a mainstream protecting group in peptide synthesis, its unique properties merit evaluation. The replacement of the carbamate oxygen with sulfur alters the electronic properties and, consequently, the stability and reactivity of the protecting group.

Proposed Mechanism of Protection

The protection mechanism is analogous to that of other chloroformates, involving the nucleophilic attack of the amine on the electrophilic carbonyl carbon of S-isopropyl chlorothioformate.

dot

Caption: Protection of an amine with S-Isopropyl chlorothioformate.

Key Chemical Properties and Expected Performance

Based on the chemistry of S-isopropyl chlorothioformate and thiocarbamates, we can infer its potential performance characteristics:

• Stability: Thiocarbamates are generally more stable to hydrolysis (both acidic and basic) than their carbamate counterparts due to the lower electronegativity and better soft-character match of sulfur with the carbonyl carbon. This increased stability could be advantageous in syntheses requiring harsh conditions where Boc or even Cbz groups might be labile.

• Deprotection: The enhanced stability implies that deprotection would require more forcing conditions than for Boc or Fmoc. While stable to standard TFA or piperidine treatments, cleavage might be achievable under specific conditions involving heavy metal salts, strong reducing agents, or oxidative conditions, which could form the basis of a new orthogonal strategy. Solvolysis studies of S-isopropyl chlorothioformate suggest it proceeds through a stepwise SN1 mechanism, indicating the formation of a resonance-stabilized acylium ion intermediate. [22]

Head-to-Head Comparison: Performance Metrics

The choice of a protecting group is a multifactorial decision based on the specific requirements of the synthetic route. Here, we compare the three groups across key performance indicators.

Feature	Boc (tert-butyloxycarbonyl)	Fmoc (9-fluorenylmethyloxycarbonyl)	S-Isopropyl Thiocarbamate
Protecting Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	Fmoc-OSu, Fmoc-Cl	S-Isopropyl chlorothioformate
Protection Conditions	Base (e.g., NaOH, TEA, DMAP), various solvents [10][23]	Base (e.g., NaHCO₃, pyridine), various solvents [18]	Base (e.g., pyridine, TEA), aprotic solvent
Lability	Acid-labile [8]	Base-labile [16]	Expected high stability
Deprotection Conditions	Strong acid (e.g., TFA, HCl) [12]	Weak base (20% Piperidine in DMF) [24]	Likely requires specific, harsher conditions (e.g., heavy metals, strong redox agents)
Byproducts of Deprotection	Isobutylene, CO₂ (tert-butyl cation intermediate) [15]	Dibenzofulvene (DBF), CO₂ [19]	Isopropyl thiol, CO₂
Orthogonality	Orthogonal to Fmoc and other base-labile groups [2][18]	Orthogonal to Boc and other acid-labile groups [3][6]	Potentially orthogonal to both Boc and Fmoc
Key Advantage	Robust, good for aggregation-prone sequences []	Mild deprotection, compatible with sensitive functionalities [14]	High stability, potential for new orthogonal schemes
Key Disadvantage	Harsh deprotection, requires scavengers [14][15]	Potential for base-catalyzed side reactions [21]	Lack of established, mild deprotection protocols; reagent toxicity/odor

Experimental Protocols

The following protocols provide a framework for the protection and deprotection of a generic primary amine (R-NH₂).

Protocol 1: Boc Protection of an Amine

• Materials: Amine substrate, di-tert-butyl dicarbonate ((Boc)₂O), triethylamine (TEA), dichloromethane (DCM).

• Procedure:

  • Dissolve the amine (1.0 equiv.) in DCM.

  • Add TEA (1.5 equiv.).

  • Add (Boc)₂O (1.2 equiv.) portion-wise to the stirred solution. [23] 4. Stir the reaction mixture at room temperature and monitor by TLC.

  • Upon completion, dilute with DCM, wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography. [23]

Protocol 2: Boc Deprotection

• Materials: Boc-protected amine, trifluoroacetic acid (TFA), DCM.

• Procedure:

  • Dissolve the Boc-protected amine in DCM.

  • Add an equal volume of TFA (e.g., 1:1 DCM/TFA solution). [12] 3. Stir the mixture at room temperature for 30-60 minutes.

  • Monitor the reaction by TLC.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • The resulting amine salt can be used directly or neutralized with a base.

Protocol 3: Fmoc Protection of an Amine

• Materials: Amine substrate, N-(9-Fluorenylmethyloxycarbonyloxy)succinimide (Fmoc-OSu), sodium bicarbonate (NaHCO₃), 1,4-Dioxane, Water.

• Procedure:

  • Dissolve the amine (1.0 equiv.) in a 1:1 mixture of dioxane and 10% aqueous NaHCO₃ solution.

  • Add a solution of Fmoc-OSu (1.1 equiv.) in dioxane dropwise. [18] 3. Stir the reaction vigorously at room temperature for 4-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute with water and extract with ethyl acetate.

  • Wash the organic layer with 1 M HCl and brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

Protocol 4: Fmoc Deprotection

• Materials: Fmoc-protected amine, piperidine, N,N-Dimethylformamide (DMF).

• Procedure:

  • Dissolve the Fmoc-protected amine in DMF.

  • Add piperidine to create a 20% (v/v) solution. [16][24] 3. Stir the mixture at room temperature. The reaction is typically complete within 30 minutes.

  • Monitor by TLC.

  • Concentrate the reaction mixture under high vacuum to remove DMF and piperidine.

  • The crude product can be purified by chromatography or precipitation.

Comparative Experimental Workflow

To truly evaluate the efficiency and orthogonality of S-Isopropyl chlorothioformate, a head-to-head experiment is required. The following workflow illustrates how one might structure such a comparison.

dot

Caption: Workflow for comparing Boc, Fmoc, and S-Isopropyl Thiocarbamate.

Conclusion and Future Outlook

The Boc and Fmoc protecting groups remain the undisputed workhorses of amine protection, particularly in peptide synthesis, due to their well-understood chemistry, commercial availability of reagents, and robust, predictable performance. The choice between them is dictated by the specific needs of the synthesis: the Boc strategy is favored for its robustness and ability to handle difficult sequences, while the Fmoc strategy excels with its mild deprotection conditions suitable for sensitive substrates. [6][] S-Isopropyl chlorothioformate introduces the S-isopropyl thiocarbamate group, which, based on fundamental chemical principles, offers significantly higher stability than its carbamate cousins. This enhanced stability presents both a challenge and an opportunity. The primary challenge lies in the development of efficient and selective deprotection protocols that do not rely on overly harsh conditions which would limit its applicability. However, should such protocols be developed, the S-isopropyl thiocarbamate group could emerge as a valuable tool, offering a new axis of orthogonality. It could prove highly effective in complex syntheses where extreme stability is required, allowing chemists to perform transformations that would cleave both Boc and Fmoc groups. Further research is warranted to fully explore the synthetic potential of this promising, yet underutilized, protecting group.

References

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group.
• Benchchem. (n.d.). A Head-to-Head Battle of Protecting Groups: Assessing the Stability of Fmoc vs. Boc in Peptide Synthesis.
• Total Synthesis. (n.d.). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• Chemistry Steps. (n.d.). Boc Protecting Group for Amines.
• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection.
• Fiveable. (n.d.). Orthogonal Protection Definition - Organic Chemistry Key Term.
• LGC Standards. (n.d.). Focus on FMOC chemistry.
• Benchchem. (n.d.). The Chemistry of the Boc Protecting Group.
• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal.
• NIH. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Benchchem. (n.d.). Application Notes and Protocols for the Boc Protection of Heteroaromatic Amines.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• NIH. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.
• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection.
• Total Synthesis. (n.d.). Protecting Groups In Organic Chemistry.
• NIH. (n.d.). Advances in Fmoc solid‐phase peptide synthesis.
• Benchchem. (n.d.). Comparative study of Boc versus Fmoc protecting groups in synthesis.
• Benchchem. (n.d.). Role of the Fmoc protecting group in peptide synthesis.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Wikipedia. (n.d.). Protecting group.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• ResearchGate. (n.d.). (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of....
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection - Wordpress.
• BOC Sciences. (n.d.). Fmoc vs Boc: Choosing the Right Amino Acid Derivative.
• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis | PPTX.
• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• SciELO. (n.d.). A Greener, Efficient and Catalyst-Free Ultrasonic-Assisted Protocol for the N-Fmoc Protection of Amines.
• Lokey Lab Protocols. (2017). Fmoc.
• NIH. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group.
• ResearchGate. (n.d.). Green Chemistry.
• MDPI. (n.d.). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• University of Windsor. (n.d.). Protecting Groups.
• University of Windsor. (n.d.). Alcohol Protecting Groups.

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• 2. media.neliti.com [media.neliti.com]
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• 4. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
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A Senior Application Scientist's Guide to Analytical Method Validation Using S-Isopropyl Chlorothioformate Derivatization

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Derivatization in Modern Analytical Chemistry

In the landscape of pharmaceutical development and scientific research, the accurate quantification of analytes is paramount. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are mainstays in the analytical chemist's toolkit. However, many molecules of interest, such as amino acids, biogenic amines, and pharmaceuticals, possess physicochemical properties—high polarity, low volatility, and lack of a strong chromophore—that make their direct analysis challenging.

Chemical derivatization offers a powerful solution to this analytical conundrum. By chemically modifying an analyte, we can enhance its volatility for GC analysis or improve its retention and detectability in HPLC.[1] This guide provides an in-depth exploration of analytical method validation with a focus on a versatile yet specific derivatizing agent: S-Isopropyl chlorothioformate (IPTF). We will delve into the causality behind its application, provide a framework for its validation based on international guidelines, and objectively compare its potential performance with established alternatives.

The "Why" of S-Isopropyl Chlorothioformate (IPTF) Derivatization

S-Isopropyl chlorothioformate belongs to the family of chloroformate derivatizing agents. Its utility stems from its reactivity towards primary and secondary amines, as well as hydroxyl and thiol groups, to form stable thiocarbamate, carbonate, or thiocarbonate derivatives, respectively.

The reaction mechanism of IPTF with a nucleophile, such as a primary amine, is a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the chlorothioformate. This is followed by the elimination of a chloride ion, resulting in the formation of a stable S-isopropyl thiocarbamate derivative.[2] The reaction is typically carried out in a buffered alkaline solution to ensure the amino group is deprotonated and thus more nucleophilic.

The primary advantages of using IPTF for derivatization include:

• Increased Volatility: The addition of the isopropylthio group significantly increases the volatility of polar analytes, making them amenable to GC analysis.

• Improved Chromatographic Behavior: Derivatization reduces the polarity of the analyte, leading to better peak shapes and improved resolution in both GC and reversed-phase HPLC.

• Enhanced Stability: The resulting derivatives are generally stable, which is a crucial aspect for reliable and reproducible quantitative analysis.

A Framework for Validation: Adhering to Scientific Integrity and Regulatory Expectations

The validation of an analytical method is the process of demonstrating that it is suitable for its intended purpose.[3] This is not merely a checklist exercise but a scientific endeavor to ensure the reliability and integrity of the data generated. The principles outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) provide a harmonized framework for this process.

The core parameters to be evaluated during the validation of an analytical method employing IPTF derivatization are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Precision within-laboratory variations: different days, different analysts, different equipment, etc.

• Detection Limit (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Stability: The chemical stability of the analyte in a given matrix under specific conditions for specified intervals and the stability of the derivatized product.

Below is a logical workflow for the validation of an analytical method using IPTF derivatization.

Caption: Workflow for the validation of an IPTF-based analytical method.

Experimental Protocols

Detailed Protocol for S-Isopropyl Chlorothioformate (IPTF) Derivatization of Primary Amines

This protocol provides a general procedure for the derivatization of a primary amine with IPTF for subsequent GC or HPLC analysis. Optimization will be required for specific analytes and matrices.

Materials and Reagents:

• S-Isopropyl chlorothioformate (IPTF)

• Analyte standard or sample containing the primary amine

• Borate buffer (0.1 M, pH 9.0)

• Acetonitrile (HPLC or GC grade)

• Hydrochloric acid (1 M)

• Organic solvent for extraction (e.g., hexane, ethyl acetate)

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation:

  • Prepare a solution of the analyte in a suitable solvent. For aqueous samples, pH adjustment may be necessary.

• Derivatization Reaction:

  • In a reaction vial, combine 100 µL of the analyte solution with 200 µL of 0.1 M borate buffer (pH 9.0).

  • Add 100 µL of a freshly prepared 10 mM solution of IPTF in acetonitrile.

  • Vortex the mixture vigorously for 1 minute.

  • Allow the reaction to proceed at room temperature for 15-30 minutes. Optimization of reaction time and temperature may be necessary.

• Reaction Quenching and Extraction:

  • Stop the reaction by adding 50 µL of 1 M HCl.

  • Add 500 µL of the extraction solvent (e.g., hexane) and vortex for 1 minute.

  • Centrifuge to separate the phases.

  • Carefully transfer the organic (upper) layer to a clean vial.

  • Dry the organic extract over a small amount of anhydrous sodium sulfate.

• Analysis:

  • The derivatized sample is now ready for injection into the GC or for solvent exchange into a mobile phase-compatible solvent for HPLC analysis.

Performance Comparison with Alternative Derivatizing Agents

While IPTF is a potent derivatizing agent, it is essential to consider its performance in the context of other widely used reagents. The choice of derivatizing agent is dictated by the analyte, the matrix, and the analytical instrumentation available.[4]

A prominent alternative for the derivatization of primary and secondary amines is 9-fluorenylmethyl chloroformate (FMOC-Cl).[5] FMOC-Cl reacts with amines to form highly fluorescent and UV-active derivatives, making it particularly suitable for HPLC with fluorescence or UV detection.[6]

Below is a comparative overview of IPTF and FMOC-Cl:

Feature	S-Isopropyl Chlorothioformate (IPTF)	9-fluorenylmethyl chloroformate (FMOC-Cl)
Primary Application	GC-MS, HPLC-UV	HPLC-Fluorescence, HPLC-UV
Target Analytes	Primary/secondary amines, hydroxyls, thiols	Primary/secondary amines
Detection Method	Mass Spectrometry, UV	Fluorescence, UV
Derivative Properties	Increases volatility, good stability	Highly fluorescent, strong UV absorbance, good stability
Advantages	Suitable for GC, versatile for multiple functional groups	Excellent sensitivity with fluorescence detection
Considerations	Lacks a strong chromophore for high sensitivity UV detection	Less suitable for GC due to the high molecular weight of the derivative

Quantitative Performance of Alternative Derivatization Methods

While specific, comprehensive validation data for IPTF is not widely published, we can benchmark its expected performance against well-validated methods using alternative derivatizing agents for similar analytes like amino acids.

Table 1: Performance Data for Amino Acid Analysis using Trifluoroacetyl/Ester Derivatization for GC-MS

Amino Acid	Linearity (µg/mL)	Correlation Coefficient (r)	Precision (%RSD, n=3)	LOD (ng injected)
Alanine	1 - 40	>0.99	< 15	1
Valine	1 - 40	>0.99	< 15	1
Leucine	1 - 40	>0.99	< 15	1
Proline	1 - 40	>0.99	< 15	1
Phenylalanine	1 - 40	>0.99	< 15	1

Table 2: Performance Data for Glyphosate and AMPA Analysis using FMOC-Cl Derivatization for LC-MS/MS [7]

Analyte	Linearity (µg/kg)	Correlation Coefficient (r²)	Mean Recovery (%)	Precision (%RSDr)	LOQ (µg/kg)
Glyphosate	10 - 500	>0.99	95 - 105	< 10	10
AMPA	10 - 500	>0.99	92 - 102	< 12	10

Validation in Practice: A Step-by-Step Approach

The following outlines the experimental design for validating an analytical method using IPTF derivatization, with acceptance criteria based on ICH guidelines.

Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte in the presence of interferences.

• Protocol:

  • Analyze a blank matrix sample to check for interfering peaks at the retention time of the analyte.

  • Spike the matrix with known impurities and degradation products and analyze to ensure they are resolved from the analyte peak.

  • Perform forced degradation studies (acid, base, oxidation, heat, light) on the analyte and analyze the stressed samples to demonstrate separation of the analyte from its degradation products.

• Acceptance Criteria: The analyte peak should be free of interference from other components, and peak purity should be confirmed if using a photodiode array detector.

Linearity and Range

• Objective: To establish a linear relationship between analyte concentration and instrument response over a defined range.

• Protocol:

  • Prepare a series of at least five calibration standards of the analyte spanning the expected working range.

  • Derivatize and analyze each standard in triplicate.

  • Plot the mean response versus the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r) should be ≥ 0.99. The y-intercept should be insignificant compared to the response at the lowest concentration.

Accuracy

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Perform recovery studies by spiking a blank matrix with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare and analyze at least three replicates at each concentration level.

  • Calculate the percent recovery at each level.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% for drug substance and 95.0% to 105.0% for drug product.

Precision

• Objective: To assess the degree of scatter between a series of measurements.

• Protocol:

  • Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

LOD and LOQ

• Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified.

• Protocol:

  • Estimate LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

  • Confirm the LOQ by analyzing a standard at the determined concentration and demonstrating acceptable precision and accuracy.

• Acceptance Criteria: The LOQ should be demonstrated with a precision of RSD ≤ 10%.

Robustness

• Objective: To evaluate the method's reliability when subjected to small, deliberate changes in method parameters.

• Protocol:

  • Identify critical method parameters (e.g., pH of the buffer, reaction time, reaction temperature, mobile phase composition, column temperature, flow rate).

  • Vary each parameter within a realistic range (e.g., pH ± 0.2 units, temperature ± 5°C).

  • Analyze the sample under each modified condition and assess the impact on the results (e.g., retention time, peak area, resolution).

• Acceptance Criteria: The results should remain within the acceptance criteria for system suitability and precision.

Stability of Derivatives

• Objective: To determine the stability of the IPTF-derivatized analyte over time.

• Protocol:

  • Prepare a derivatized sample and store it under typical autosampler conditions (e.g., room temperature, 4°C).

  • Analyze the sample at various time points (e.g., 0, 4, 8, 12, 24 hours).

  • Compare the results to the initial analysis.

• Acceptance Criteria: The change in analyte concentration should be within ± 5% of the initial value.

Conclusion: A Path to Reliable Analytical Data

The validation of an analytical method, particularly one involving a derivatization step with a reagent like S-Isopropyl chlorothioformate, is a rigorous but essential process. It provides the scientific evidence that the method is fit for its intended purpose, ensuring the generation of accurate, reliable, and reproducible data. While published performance data for IPTF is not as extensive as for some other derivatizing agents, the principles of method validation remain universal. By following the framework outlined in this guide, researchers can confidently develop and validate robust analytical methods using IPTF derivatization, contributing to the advancement of science and the development of safe and effective medicines.

References

• Culea, M., Iordache, A. M., Horj, E., Mesaros, C., & Bleiziffer, R. (n.d.). GC-MS METHODS FOR AMINO ACIDS DETERMINATION IN DIFFERENT BIOLOGICAL EXTRACTS. Retrieved from [Link]

• Kaspar, H. (2009). Amino acid analysis in biological fluids by GC-MS. Retrieved from [Link]

• Baskal, S., et al. (2021). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. Amino Acids, 53(10), 1517-1534.
• Dettmer, K., et al. (2011). Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. Methods in molecular biology (Clifton, N.J.), 708, 117-33.
• Kirschbaum, J., et al. (1993). High-performance Liquid Chromatography of Biogenic Amines, Derivatized With 9-fluorenylmethyl Chloroformate.
• Kevill, D. N., & D'Souza, M. J. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International journal of molecular sciences, 11(7), 2597–2611.

• ResearchGate. (n.d.). Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). Retrieved from [Link]

• Martinello, M., et al. (2025). The Development and Validation of an LC-MS/MS Method for the Determination of Glyphosate, AMPA, and Glufosinate in Honey Following FMOC-Cl Derivatization: Application to Italian Samples. Foods, 14(23), 4050.
• Chen, Y. H., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry.

• ResearchGate. (n.d.). Derivatization reaction of FMOC-Cl with an amine and an alcohol. Retrieved from [Link]

• Wang, H., et al. (2007). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification.

• Morris, M. (n.d.). Analytical Method Development and Validation Studies in Pharmaceutical Sciences. Retrieved from [Link]

• Molnár-Perl, I. (2005). Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride. Literature overview and further study.

• ResearchGate. (n.d.). Validation of Analytical Methods Based on Chromatographic Techniques: An Overview. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization reactions of primary and secondary aliphatic amines using OPA and FMOC. Retrieved from [Link]

• Martinello, M., et al. (2025). The Development and Validation of an LC-MS/MS Method for the Determination of Glyphosate, AMPA, and Glufosinate in Honey Following FMOC-Cl Derivatization: Application to Italian Samples. Foods, 14(23), 4050.
• Kevill, D. N., & D'Souza, M. J. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597–2611.
• Yamaguchi, M., et al. (2003). Recent progress in derivatization methods for LC and CE analysis. Journal of pharmaceutical and biomedical analysis, 30(6), 1655–1687.

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A Comparative Guide to the Reactivity of S-Isopropyl Chlorothioformate and Isopropyl Chloroformate

For researchers, scientists, and professionals in drug development, the selection of an appropriate acylating agent is a critical decision that influences reaction efficiency, selectivity, and overall synthetic strategy. This guide provides an in-depth technical comparison of two such reagents: S-Isopropyl chlorothioformate and Isopropyl chloroformate. By examining their fundamental chemical properties, reaction mechanisms, and relative reactivity—supported by experimental evidence—this document aims to equip you with the knowledge to make an informed choice for your specific synthetic needs.

Introduction: Acylating Agents in Modern Synthesis

S-Isopropyl chlorothioformate and isopropyl chloroformate are both valuable reagents in organic synthesis, primarily utilized for the introduction of an isopropoxycarbonyl or an S-isopropyl thiocarbonyl moiety, respectively. These functional groups are key components in a wide array of molecules, including pharmaceuticals, agrochemicals, and polymers.[1][2] Their utility stems from their ability to react with various nucleophiles, such as amines and alcohols, to form stable carbamates, carbonates, and their thio-analogs.

While structurally similar, the substitution of the ester oxygen in isopropyl chloroformate with a sulfur atom in S-isopropyl chlorothioformate leads to significant differences in their reactivity. This guide will dissect these differences, providing a clear rationale for selecting one reagent over the other.

The Heart of the Matter: A Head-to-Head Reactivity Comparison

The central question for any synthetic chemist is: which reagent is more reactive? The answer, supported by both theoretical principles and experimental data, points towards isopropyl chloroformate as the more reactive species in nucleophilic acyl substitution reactions with "hard" nucleophiles like amines.

Mechanistic Underpinnings of Reactivity

The reactivity of these compounds is governed by the principles of nucleophilic acyl substitution.[3] This reaction typically proceeds through a tetrahedral intermediate, and the stability of the leaving group is a key determinant of the reaction rate.[4][5] A better leaving group is a weaker base, which corresponds to a lower pKa of its conjugate acid.[5]

Let's consider the leaving groups for our two compounds of interest: isopropoxide (-O-iPr) from isopropyl chloroformate and isopropanethiolate (-S-iPr) from S-isopropyl chlorothioformate. To predict their relative leaving group ability, we can examine the pKa values of their conjugate acids, isopropanol and isopropanethiol.

Leaving Group	Conjugate Acid	pKa of Conjugate Acid	Leaving Group Basicity
Isopropoxide	Isopropanol	~17.1[6]	Stronger Base
Isopropanethiolate	Isopropanethiol	~10.6	Weaker Base

Based on this data, isopropanethiolate is a significantly weaker base than isopropoxide, which would suggest it is a better leaving group. However, in the context of nucleophilic acyl substitution at a carbonyl (or thiocarbonyl) center, other factors come into play, most notably the "Hard and Soft Acids and Bases" (HSAB) theory.

Amines are considered "hard" nucleophiles, and they tend to react more readily with "hard" electrophilic centers. The carbonyl carbon in isopropyl chloroformate is a harder electrophile than the thiocarbonyl carbon in S-isopropyl chlorothioformate. This principle is supported by kinetic studies on the aminolysis of phenyl chloroformates and their thiono-analogs, which show that the rate constants for the reaction of secondary alicyclic amines are larger for the chloroformates.[7][8] This preference of the hard amine nucleophile for the harder carbonyl center of the chloroformate is a dominant factor in determining the overall reaction rate.

The reaction mechanism for chloroformates can also be solvent-dependent. For instance, the solvolysis of isopropyl chloroformate can proceed through dual pathways: an addition-elimination mechanism favored in more nucleophilic solvents and a unimolecular fragmentation-ionization mechanism in highly ionizing solvents. In contrast, S-isopropyl chlorothioformate solvolysis tends to be dominated by a stepwise SN1 mechanism.

Visualizing the Reaction Pathway

The following diagrams illustrate the generalized mechanisms for the reaction of S-Isopropyl chlorothioformate and isopropyl chloroformate with an amine to form the corresponding thiocarbamate and carbamate.

Caption: Generalized reaction of S-Isopropyl Chlorothioformate.

Caption: Generalized reaction of Isopropyl Chloroformate.

Experimental Protocol: A Comparative Kinetic Analysis of Carbamate Formation

To empirically determine the relative reactivity of S-Isopropyl chlorothioformate and isopropyl chloroformate, a comparative kinetic study can be performed by monitoring the rate of carbamate formation with a model amine. This can be achieved using techniques such as in-situ IR spectroscopy or by quenching aliquots of the reaction mixture at various time points and analyzing the product formation by HPLC or GC.

Materials:

• S-Isopropyl chlorothioformate

• Isopropyl chloroformate

• Aniline (or another suitable primary or secondary amine)

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Triethylamine (or another suitable non-nucleophilic base)

• Internal standard (e.g., dodecane for GC analysis)

• Quenching solution (e.g., a dilute solution of a secondary amine in the case of monitoring substrate disappearance, or a dilute acid solution)

Experimental Workflow:

Caption: Workflow for comparative kinetic analysis.

Step-by-Step Methodology:

• Preparation: Prepare stock solutions of S-Isopropyl chlorothioformate, isopropyl chloroformate, aniline, and the internal standard in anhydrous DCM.

• Reaction Setup: In two separate, dry, and inert atmosphere-purged reaction vessels equipped with magnetic stirrers and maintained at a constant temperature (e.g., 25 °C), add a solution of aniline and triethylamine in DCM.

• Initiation: Simultaneously initiate the reactions by adding the respective chloroformate stock solution to each vessel.

• Sampling and Quenching: At predetermined time intervals (e.g., 1, 2, 5, 10, 20, 30 minutes), withdraw an aliquot from each reaction mixture and immediately quench it in a vial containing the appropriate quenching solution.

• Analysis: Analyze the quenched samples by GC or HPLC to determine the concentration of the carbamate product or the remaining chloroformate relative to the internal standard.

• Data Processing: Plot the concentration of the product formed (or substrate consumed) against time for both reactions. Determine the initial rate of each reaction from the slope of the initial linear portion of the curve.

• Comparison: Compare the initial rates to quantitatively assess the relative reactivity of the two chloroformates under the tested conditions.

Summary and Recommendations

The evidence strongly suggests that isopropyl chloroformate is more reactive than S-isopropyl chlorothioformate towards hard nucleophiles like amines . This is primarily attributed to the harder electrophilic nature of the carbonyl carbon in the chloroformate, which is preferentially attacked by hard amine nucleophiles.

Therefore, for syntheses requiring rapid and efficient formation of carbamates from amines, isopropyl chloroformate would be the reagent of choice . Its higher reactivity will likely lead to shorter reaction times and potentially higher yields.

Conversely, S-isopropyl chlorothioformate may be advantageous in situations where a lower reactivity is desired , for instance, to achieve greater selectivity in the presence of multiple nucleophilic sites or when a more controlled reaction is necessary.

Ultimately, the choice of reagent will depend on the specific requirements of the synthesis, including the nature of the nucleophile, the desired reaction rate, and the potential for side reactions. The experimental protocol outlined above provides a framework for making an empirical determination of the optimal reagent for your particular application.

References

• Vertex Technology. (n.d.). Exploring Isopropyl Chloroformate: Properties, Applications, and Manufacturing.
• Castro, E. A., Santos, J. G., Tellez, J., & de la Guardia, M. (1999). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution. The Journal of Organic Chemistry, 64(23), 8490-8495.
• Castro, E. A., et al. (1997). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chlorothionoformates. The Journal of Organic Chemistry, 62(1), 125-128.

• National Center for Biotechnology Information. (n.d.). Isopropyl chloroformate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). S-propyl chlorothioformate. PubChem. Retrieved from [Link]

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• Ashenhurst, J. (2023, June 6). Nucleophilic Acyl Substitution 3: Leaving Group Ability and pKa [Video]. YouTube. [Link]

• Liang, F., Yanai, M., Suzuki, Y., & Tsuda, A. (2020). Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates. Organic Chemistry Portal. Retrieved from [Link]

• Hartman, W. W., & Brethen, M. R. (n.d.). Ethyl n-methylcarbamate. Organic Syntheses Procedure. Retrieved from [Link]

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597–2611.

• LibreTexts Chemistry. (2023, November 23). 21.2 Nucleophilic Acyl Substitution Reactions. Retrieved from [Link]

• LibreTexts Chemistry. (2024, March 17). 21.2: Nucleophilic Acyl Substitution Reactions. Retrieved from [Link]

• Reddit. (2016, August 9). What causes the pKa difference between isopropyl alcohol, t-butanol, and ethanol?. Retrieved from [Link]

• Spaces. (n.d.). 2-propanol. Retrieved from [Link]

• Wikipedia. (n.d.). Isopropyl mercaptan. Retrieved from [Link]

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• Wikipedia. (n.d.). Chloroformate. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics of Carbamate Formation and Breakdown. Retrieved from [Link]

• PubMed. (2009, April 30). Kinetics and mechanism of carbamate formation from CO2(aq), carbonate species, and monoethanolamine in aqueous solution. Retrieved from [Link]

• Sci-Hub. (n.d.). Structure–reactivity correlations in the aminolysis of aryl chloroformates. Retrieved from [Link]

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cost-benefit analysis of using S-Isopropyl chlorothioformate in large-scale synthesis

This guide provides an in-depth cost-benefit analysis of S-Isopropyl chlorothioformate (IPCTF) for large-scale chemical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple cataloging of properties to offer a comparative framework against viable alternatives. We will explore the nuanced interplay of reactivity, process economics, safety, and environmental impact, supported by experimental considerations to guide your decision-making in an industrial context.

S-Isopropyl Chlorothioformate: A Profile

S-Isopropyl chlorothioformate, with the chemical structure (CH₃)₂CHSCOCl, is a reactive chemical intermediate. Its primary utility in organic synthesis is as an efficient acylating agent for the introduction of the isopropoxythiocarbonyl group.[1] This functional group is a precursor for synthesizing S-thioesters, which are valuable building blocks in the creation of pharmaceuticals and agrochemicals.[1][2]

The core value of IPCTF lies in its directness. It offers a straightforward, often single-step, method to form a thioester linkage via nucleophilic substitution, typically reacting with alcohols, amines, or thiols. However, its adoption in a large-scale manufacturing setting necessitates a rigorous evaluation of its overall process viability compared to other synthetic strategies.

The Strategic Alternatives

While other S-alkyl chlorothioformates (e.g., S-ethyl, S-propyl) are direct analogues, the most fundamental alternative to using IPCTF for creating related structures like xanthates is the classical multi-component approach.[1][3][4] This well-established method involves the reaction of an alcohol (in this case, isopropanol) with carbon disulfide (CS₂) in the presence of a strong base, such as sodium or potassium hydroxide, to form an alkali metal xanthate salt (ROCSSM).[5][6] This salt can then be used in subsequent reactions.

For the broader goal of converting carbonyls into thiocarbonyls, reagents like Lawesson's Reagent and Phosphorus Pentasulfide (P₄S₁₀) are common, but they serve a different synthetic purpose—thionation rather than acylation—and are therefore not direct functional alternatives to IPCTF.[7]

In-Depth Comparative Analysis: IPCTF vs. The CS₂ Route

The choice between a specialized reagent like IPCTF and a commodity-based route is a classic process chemistry dilemma. The decision hinges on a multi-faceted analysis of performance, cost, safety, and environmental footprint.

Performance and Reactivity

S-Isopropyl chlorothioformate is a highly reactive electrophile. The chlorothioformate group readily undergoes nucleophilic attack, leading to clean and often high-yielding substitutions.[1] Solvolysis studies indicate that it can react through a unimolecular (Sₙ1) pathway, forming a resonance-stabilized acylium ion, which underscores its reactivity.[8] This directness can be a significant advantage, potentially reducing reaction times and simplifying product purification by minimizing side-product formation.

The alternative CS₂ route to form a xanthate is robust and widely used, particularly in mineral flotation applications.[9] However, for fine chemical synthesis, it involves the in situ generation of the reactive species. The completeness of this initial reaction and the stability of the resulting xanthate salt can influence the yield and purity of the final product. Thioesters, in general, can be unstable, making efficient and clean synthesis paramount to avoid losses during isolation.[2]

Cost-Benefit Analysis: A Question of Scale

In large-scale synthesis, cost is rarely confined to the price of raw materials. A comprehensive techno-economic analysis must account for capital expenditure (CapEx) and operating expenditure (OpEx), which includes processing costs, waste disposal, and cycle time.[10][11]

Factor	S-Isopropyl Chlorothioformate (IPCTF)	Alternative: Isopropanol + CS₂ + Base	Analysis & Justification
Raw Material Cost	Moderate to High	Low	IPCTF is a specialized chemical. Isopropanol, carbon disulfide, and caustic soda/potash are inexpensive, high-volume industrial commodities.[5]
Process Complexity	Low (Typically a single synthetic step)	Moderate (Two-step process: xanthate formation then subsequent reaction)	A single-step reaction reduces equipment occupancy, labor, and potential points of failure, which can significantly lower operating costs.[11]
Reaction Yield & Purity	Often High & Clean	Variable; can be high but may require more optimization	The direct nature of the IPCTF reaction can lead to cleaner conversions and simpler downstream purification, reducing solvent use and processing time.
Cycle Time	Potentially Shorter	Potentially Longer	Fewer processing steps generally correlate with a shorter manufacturing cycle, increasing plant throughput.
Capital Expenditure	Potentially Lower for new lines	Potentially Higher for new lines	A simpler, single-stage process may require less complex reactor setups and ancillary equipment compared to a multi-stage process.
Overall Economics	Favorable for high-value products where purity and process simplicity are critical.	Favorable for large-volume, lower-margin products where raw material cost is the dominant factor.	The higher upfront cost of IPCTF can be offset by reduced operational costs, making it economically viable for many pharmaceutical and fine chemical applications.[10]

Safety, Handling, and Environmental Impact

The operational hazards associated with both synthetic routes are significant and demand robust engineering controls and stringent adherence to safety protocols.

Factor	S-Isopropyl Chlorothioformate (IPCTF)	Alternative: Isopropanol + CS₂ + Base	Analysis & Justification
Primary Hazards	Corrosive, toxic, moisture-sensitive.[4][12]	CS₂: Extremely flammable (Flash Point ~ -30°C), toxic. Isopropanol: Flammable.[13][14] Base: Corrosive.	Both routes involve highly hazardous materials. The extreme flammability and low autoignition temperature of CS₂ represent a particularly severe fire and explosion risk.
Required PPE	Chemical-resistant suits, gloves, eye/face protection, respiratory protection.[3][12]	Chemical-resistant gloves, eye/face protection, flame-retardant clothing. Explosion-proof equipment is mandatory for CS₂.[13]	Stringent PPE is non-negotiable for both processes. The handling of CS₂ requires specialized, grounded, and bonded equipment to prevent static discharge.[13]
Storage	Cool, dry, well-ventilated area away from heat. Containers must be tightly sealed.[12]	CS₂: Requires specialized flammable liquid storage. Isopropanol: Standard flammable liquid storage.[14]	Improper storage of chloroformates has been linked to explosions, and they must be kept out of refrigerators.[12]
Waste Generation	Generates chloride salts (e.g., HCl or NaCl) as byproducts.	Generates water. The main environmental concern is the handling and potential release of unreacted CS₂ or the xanthate product itself.	The chemical industry is increasingly focused on reducing hazardous waste streams and adopting greener manufacturing principles.[15][16]
Environmental Fate	Byproducts are typically inorganic salts. The molecule itself will hydrolyze.	Chloroform, a related organochlorine, can persist in groundwater and breaks down in the air to form other toxic chemicals like phosgene.[17]	While 90% of environmental chloroform is from natural sources, anthropogenic releases are a concern.[17]

Experimental Workflows & Protocols

The following sections provide standardized protocols for representative synthetic transformations. These are intended as a guide and must be adapted and optimized for specific substrates and scales.

Workflow Visualization

A clear visualization of the process flow highlights the operational differences between the two methodologies.

Caption: Experimental workflow for thioester synthesis using IPCTF.

Caption: Two-stage workflow for xanthate ester synthesis via the CS₂ route.

Protocol: Synthesis of an S-Isopropyl Thioester using IPCTF

Objective: To synthesize an S-isopropyl thioester from a thiol.

• Reactor Preparation: A suitable reactor is rendered inert (e.g., by nitrogen or argon purge) and charged with an appropriate anhydrous solvent (e.g., dichloromethane or THF).

• Reagent Addition: The thiol substrate and a non-nucleophilic base (e.g., pyridine or triethylamine, 1.1 equivalents) are dissolved in the solvent and cooled to 0°C.

• IPCTF Addition: S-Isopropyl chlorothioformate (1.05 equivalents) is added dropwise to the stirred solution, maintaining the temperature at 0-5°C.

• Reaction: The reaction is stirred at 0°C and monitored for completion by a suitable analytical method (e.g., TLC, LC-MS). The reaction is typically complete within 1-3 hours.

• Workup: The reaction mixture is quenched by the addition of water or a dilute acid solution.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with the reaction solvent. The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and filtered.

• Isolation: The solvent is removed under reduced pressure, and the crude product is purified by distillation, crystallization, or column chromatography to yield the pure S-isopropyl thioester.

Protocol: Synthesis of Sodium Isopropyl Xanthate via CS₂ Route

Objective: To prepare the xanthate salt intermediate.

• Reactor Preparation: A reactor equipped with robust agitation and cooling is charged with isopropanol and cooled to 10-15°C.

• Base Addition: A concentrated aqueous solution of sodium hydroxide (1.0 equivalent) is added slowly, ensuring the temperature does not exceed 30°C.

• CS₂ Addition: Carbon disulfide (1.0 equivalent) is added dropwise to the slurry under vigorous stirring. This step is highly exothermic and requires careful temperature control, keeping it below 40°C.[5]

• Reaction: The mixture is stirred for 2-4 hours until the formation of the yellow xanthate salt is complete.

• Isolation (if required): The resulting sodium isopropyl xanthate can be used as an aqueous solution or isolated as a solid, though it is often used directly in the next step.[5] This intermediate is then reacted with an electrophile to form the final product.

Conclusion and Strategic Recommendations

The decision to use S-Isopropyl chlorothioformate in large-scale synthesis is a strategic one, balancing reagent cost against process efficiency and safety.

Caption: Decision logic for reagent selection in large-scale synthesis.

• S-Isopropyl chlorothioformate is the preferred reagent when:

  • The final product has a high market value (e.g., pharmaceuticals), where the raw material cost is a smaller fraction of the total production cost.

  • Process simplicity, high purity, and rapid cycle times are critical to meet production targets and minimize operational expenditure.

  • The facility is well-equipped for handling corrosive and toxic liquid reagents but may have limitations regarding the bulk handling of extremely flammable gases/liquids like CS₂.

• The Carbon Disulfide (CS₂) route is more advantageous when:

  • The product is a commodity or a lower-margin intermediate where minimizing raw material cost is the paramount economic driver.

  • The production scale is exceptionally large, justifying the capital investment in specialized equipment required for the safe handling of carbon disulfide.

  • Slightly longer cycle times and potentially more complex purification steps are acceptable.

Ultimately, a comprehensive process hazard analysis (PHA) and a detailed techno-economic evaluation are indispensable for making the final, data-driven decision for any specific large-scale manufacturing campaign.[10]

References

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• CHLOROFORM
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• New Eco-Friendly Xanthate-Based Flotation Agents. (2021). Minerals, 11(9), 987.
• The Role of S-Octyl Chlorothioformate in Modern Chemical Synthesis. (n.d.).
• Reduction of Carbonyl Compounds to their Corresponding of Alcohols with [Zn(BH4)2(2-MeOpy)] & [Zn(BH4)2(2-Mepy)] as New Reducing Agents (A Comparison Study). (n.d.).
• What are the Applications of Xanthates to Flotation. (2020, November 8). 911Metallurgist.
• The Application of Xanthate in Froth Flot
• Schaber, S. D., Gerogiorgis, D. I., et al. (2011). Economic Analysis of Integrated Continuous and Batch Pharmaceutical Manufacturing: A Case Study. Industrial & Engineering Chemistry Research.
• The Safety and Handling of Isopropyl Alcohol in Industrial Settings. (n.d.).
• Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. (2010, June 29).
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• Ethyl chlorothioform
• Pashko, M. O., Pashkov, K. V., et al. (2020). Methyl chlorothioformate as a convenient reagent for thionoester synthesis. RSC Advances.
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• Reducing Carbon Footprints in Chemical Manufacturing with Green Chemistry. (2024, November 27).
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Assessing the Stability of Thiocarbamates Derived from S-Isopropyl Chlorothioformate: A Comparative Guide

For researchers and professionals in drug development, the stability of a chemical moiety is a critical parameter influencing its viability as a therapeutic agent or a prodrug. Thiocarbamates, a versatile class of compounds, have found applications in medicine and agricultural chemicals.[1] This guide provides an in-depth technical assessment of the stability of thiocarbamates derived from S-Isopropyl chlorothioformate, offering a comparative perspective against other alternatives, supported by established chemical principles and detailed experimental protocols.

Understanding the Inherent Reactivity of the Precursor: S-Isopropyl Chlorothioformate

The stability of a thiocarbamate is intrinsically linked to the reactivity of its synthetic precursors. S-Isopropyl chlorothioformate is known to undergo solvolysis, and understanding its reaction mechanism provides foundational insights. Studies on the solvolysis of isopropyl chlorothioformate reveal a dominant stepwise SN1 mechanism in most solvents, with a notable exception in 100% ethanol where a bimolecular pathway is favored.[2][3] This suggests that the isopropyl group can stabilize a developing positive charge on the carbonyl carbon, facilitating the departure of the chloride leaving group.

The hydrolysis of S-Isopropyl chlorothioformate has been observed to yield 2-propanethiol, indicating that alkyl-sulfur bond fission does not occur during this process.[2] This reactivity profile suggests that while the precursor is reactive enough for efficient synthesis of thiocarbamates, the resulting S-isopropyl thiocarbamate linkage may be susceptible to nucleophilic attack, particularly under hydrolytic conditions.

Key Degradation Pathways of Thiocarbamates

Thiocarbamates are generally susceptible to several degradation pathways, which must be rigorously evaluated to determine their shelf-life and in vivo stability.

• Hydrolysis: This is a primary degradation route for thiocarbamates. The process can be catalyzed by both acids and bases. Many thiocarbamates undergo slow decomposition in aqueous solutions to form carbon disulfide and an amine, a process that is accelerated by acids.[4] The mechanism of hydrolysis can be complex, with studies on S-aryl thiocarbamate esters indicating a dissociative E1cB (Elimination Unimolecular conjugate Base) mechanism under alkaline conditions.[5] For N-phenyl carbamates and thiocarbamates, the aromaticity of the substituent on the oxygen or sulfur atom is critical for hydrolytic reactivity, with aryl derivatives being significantly less stable than their alkyl counterparts.[5]

• Oxidation: The sulfur atom in the thiocarbamate linkage is susceptible to oxidation. Sequential oxidation to the corresponding sulfoxide and then sulfone can occur.[6] These oxidative transformations can significantly decrease the hydrolytic stability of the parent thiocarbamate.[6]

• Thermal Decomposition: Elevated temperatures can lead to the degradation of thiocarbamates. Thermal analysis of dithiocarbamate complexes, a related class of compounds, has been studied using techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to determine their thermal stability.[7] The decomposition of thiocarbamates at high temperatures can generate poisonous gases, including carbon disulfide, oxides of sulfur, and oxides of nitrogen.[4]

Below is a diagram illustrating the primary degradation pathways for a generic S-isopropyl thiocarbamate.

Caption: Primary degradation pathways for S-isopropyl thiocarbamates.

Comparative Stability Assessment: S-Isopropyl Thiocarbamates vs. Alternatives

Moiety	Relative Hydrolytic Stability	Relative Oxidative Stability	Rationale & Supporting Evidence
S-Isopropyl Thiocarbamate	Moderate	Moderate to Low	The electron-donating isopropyl group on the sulfur atom is expected to offer moderate stability against hydrolysis compared to S-aryl derivatives. However, the sulfur atom remains a site for potential oxidation.
S-Aryl Thiocarbamate	Low	Moderate	The aromatic ring on the sulfur atom can delocalize electron density, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack, thus decreasing hydrolytic stability. N-phenyl carbamates and thiocarbamates have shown short half-lives at physiological pH.[5]
O-Alkyl Carbamate	High	High	The oxygen atom in the carbamate linkage is less prone to oxidation compared to the sulfur atom in thiocarbamates. O-alkyl carbamates are generally considered chemically stable against hydrolysis.
O-Aryl Carbamate	Moderate to Low	High	Similar to S-aryl thiocarbamates, the aryl group can influence the electrophilicity of the carbonyl carbon, affecting hydrolytic stability.[5]

Experimental Protocols for Stability Assessment

To rigorously assess the stability of thiocarbamates derived from S-Isopropyl chlorothioformate, a well-designed experimental plan is essential. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone of such an assessment.

The following diagram outlines a typical workflow for developing and executing a stability study.

Caption: Workflow for assessing thiocarbamate stability.

Development of a Stability-Indicating HPLC Method

A robust stability-indicating HPLC method should be able to separate the parent thiocarbamate from all potential degradation products, impurities, and formulation excipients.

A. Initial Method Scouting:

• Column: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is often necessary to resolve all components.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile or Methanol

• Detector: A UV detector set at a wavelength where the thiocarbamate has maximum absorbance (determined by UV-Vis spectrophotometry). A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintain at a constant temperature, e.g., 30 °C.

B. Forced Degradation Studies: Forced degradation studies are crucial to generate potential degradation products and to demonstrate the specificity of the analytical method.[8]

• Acid Hydrolysis: Incubate the thiocarbamate solution in 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: Incubate the thiocarbamate solution in 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: Treat the thiocarbamate solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose a solid sample of the thiocarbamate to 80 °C for 48 hours. Dissolve and analyze.

• Photolytic Degradation: Expose a solution of the thiocarbamate to UV light (e.g., 254 nm) for 24 hours.

C. Method Validation: The developed HPLC method must be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[9]

Kinetic Stability Studies

Once a validated stability-indicating HPLC method is in place, kinetic studies can be performed to determine the degradation rate and half-life of the thiocarbamate under various conditions.

A. Hydrolytic Stability:

• Prepare stock solutions of the S-isopropyl thiocarbamate in a suitable organic solvent (e.g., acetonitrile).

• Spike the stock solution into buffers of different pH values (e.g., pH 2.0, 7.4, and 9.0) to a final concentration of approximately 100 µg/mL. The final concentration of the organic solvent should be kept low (<5%) to avoid affecting the aqueous stability.

• Incubate the solutions at a constant temperature (e.g., 37 °C).

• At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Quench the degradation if necessary (e.g., by neutralizing acidic or basic samples).

• Analyze the samples by the validated HPLC method to determine the remaining concentration of the parent thiocarbamate.

• Plot the natural logarithm of the concentration versus time. If the degradation follows first-order kinetics, the plot will be linear, and the rate constant (k) can be determined from the slope. The half-life (t₁/₂) can then be calculated using the equation: t₁/₂ = 0.693 / k.

B. Oxidative Stability:

• Follow a similar procedure as for hydrolytic stability, but incubate the thiocarbamate solution in a buffer (e.g., pH 7.4) containing an oxidizing agent (e.g., 0.1% H₂O₂).

Conclusion

The stability of thiocarbamates derived from S-Isopropyl chlorothioformate is a multifaceted issue that requires a thorough understanding of their inherent chemical properties and a systematic experimental approach for assessment. While direct comparative data is scarce, a scientific evaluation based on the reactivity of the precursor and the established degradation pathways of related thiocarbamate structures provides a strong foundation for predicting their stability profile. The S-isopropyl group is expected to confer moderate hydrolytic stability, likely superior to S-aryl analogues but potentially inferior to O-alkyl carbamates. The sulfur atom, however, remains a point of vulnerability for oxidation.

For drug development professionals, a rigorous evaluation of hydrolytic, oxidative, and thermal stability using validated, stability-indicating analytical methods is paramount. The protocols and comparative insights provided in this guide offer a comprehensive framework for conducting such assessments, enabling informed decisions in the selection and optimization of thiocarbamate-containing drug candidates.

References

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611. [Link]

• ResearchGate. (n.d.). Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). Retrieved from [Link]

• INCHEM. (1988). Thiocarbamate pesticides: a general introduction (EHC 76, 1988). Retrieved from [Link]

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597-2611. [Link]

• Kanchi, S., Singh, P., & Bisetty, K. (2014). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Journal of Chemistry, 2014, 1-21. [Link]

• ResearchGate. (n.d.). Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Retrieved from [Link]

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• Dong, M. W., & Huynh-Ba, K. (2020). Stability Studies and Testing of Pharmaceuticals: An Overview. LCGC International, 33(6), 23-32. [Link]

• Li, J., et al. (2024). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. RSC Advances, 14(32), 22896-22900. [Link]

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• ResearchGate. (n.d.). Advances in the synthesis of thiocarbamates. Retrieved from [Link]

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• Del Grosso, E., et al. (2017). Development and validation of a stability-indicating HPLC-UV method for the determination of Thiocolchicoside and its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 132, 119-126. [Link]

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• Chandru, K., Gilbert, A., & Butch, C. J. (2013). The relative rates of thiol-thioester exchange and hydrolysis for alkyl and aryl thioalkanoates in water. Scientific reports, 3, 2935. [Link]

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cross-reactivity studies of S-Isopropyl chlorothioformate with other functional groups

A Comparative Guide to the Cross-Reactivity of S-Isopropyl Chlorothioformate

Introduction: The Role and Reactivity of S-Isopropyl Chlorothioformate

S-Isopropyl chlorothioformate, with the chemical structure C4H7ClOS[1], is a versatile reagent in organic synthesis. It belongs to the family of chlorothioformates, which are sulfur analogs of chloroformates. The core of its reactivity lies in the electrophilic carbonyl carbon, which is activated by two electron-withdrawing groups: the chlorine atom and the sulfur atom. The chlorine atom serves as an excellent leaving group, making the molecule highly susceptible to nucleophilic acyl substitution.

This guide provides a comprehensive analysis of the cross-reactivity of S-Isopropyl chlorothioformate with a range of common functional groups. Understanding this reactivity profile is paramount for chemists in drug development and materials science to predict reaction outcomes, minimize side-product formation, and design selective synthetic strategies. The insights presented here are derived from established chemical principles and supported by kinetic and mechanistic studies on chlorothioformates and related compounds.[2][3]

Fundamental Reactivity Principles

The reaction of S-Isopropyl chlorothioformate with a nucleophile (Nu-H) generally proceeds through a nucleophilic acyl substitution mechanism, specifically an addition-elimination pathway.

Caption: Generalized Addition-Elimination Mechanism.

The rate and selectivity of this reaction are governed by several factors:

• Nucleophilicity: Stronger nucleophiles react faster. The general order of nucleophilicity for neutral species is R-NH₂ > R-OH > R-SH. However, the corresponding anions (alkoxides R-O⁻ and especially thiolates R-S⁻) are significantly more nucleophilic.

• Basicity of the Nucleophile: A base is often required. It serves a dual purpose: deprotonating the nucleophile to increase its reactivity (e.g., converting an alcohol to a more nucleophilic alkoxide) and neutralizing the hydrochloric acid (HCl) byproduct, which could otherwise protonate the starting nucleophile or catalyze side reactions.

• Steric Hindrance: Bulky groups on either the nucleophile or the isopropyl moiety can slow the reaction rate.

• Solvent Effects: The choice of solvent is critical. Aprotic, non-nucleophilic solvents (e.g., dichloromethane, THF, toluene) are preferred to avoid solvolysis of the highly reactive chlorothioformate.[2][3]

Comparative Cross-Reactivity Analysis

The following sections detail the reactivity of S-Isopropyl chlorothioformate with key functional groups, ranked from most to least reactive under typical synthetic conditions.

Amines (Primary and Secondary)

• Product: S-alkyl Thiocarbamates.[4]

• Relative Reactivity: Very High.

• Mechanism: Amines are excellent nucleophiles and readily attack the electrophilic carbonyl carbon. The reaction is often rapid and highly exothermic, frequently requiring cooling to control the reaction rate and prevent side-product formation. A stoichiometric amount of a non-nucleophilic base (e.g., triethylamine, pyridine) is typically added to scavenge the HCl generated.[5]

Reaction Scheme: R₂NH + (CH₃)₂CHSCOCl → (CH₃)₂CHSCO-NR₂ + HCl

This reaction is a cornerstone for the synthesis of thiocarbamates, a class of compounds with significant applications, including in herbicides.[4][6]

Thiols

• Product: Dithiocarbonates.

• Relative Reactivity: High (as thiolate).

• Mechanism: While neutral thiols are moderately nucleophilic, their conjugate bases, thiolates (RS⁻), are exceptionally potent nucleophiles due to the high polarizability of sulfur.[7] The reaction is almost always performed in the presence of a strong base (e.g., NaOH, NaH, or an amine base) to deprotonate the thiol.

Reaction Scheme: R-SH + (CH₃)₂CHSCOCl + Base → (CH₃)₂CHSCO-SR + [Base-H]⁺Cl⁻

The acidity of thiols (pKa ≈ 10-11) is significantly greater than that of alcohols (pKa ≈ 16-18), meaning they can be fully deprotonated by milder bases to form the highly reactive thiolate anion.[7]

Alcohols (Primary and Secondary)

• Product: O-alkyl S-isopropyl thionocarbonates.

• Relative Reactivity: Moderate.

• Mechanism: Alcohols are less nucleophilic than amines. Consequently, the reaction is slower and typically requires the presence of a base (like pyridine or triethylamine) to proceed at a practical rate. The base deprotonates the alcohol to form the more nucleophilic alkoxide ion. Solvolysis studies of chlorothioformates in alcoholic solvents demonstrate this reactivity, with bimolecular pathways often dominating.[2][3][8]

Reaction Scheme: R-OH + (CH₃)₂CHSCOCl + Base → (CH₃)₂CHSCO-OR + [Base-H]⁺Cl⁻

Water (Hydrolysis)

• Product: Isopropyl thiol, Carbonyl Sulfide (COS), and HCl.

• Relative Reactivity: Low to Moderate.

• Mechanism: S-Isopropyl chlorothioformate is sensitive to moisture and will hydrolyze, although typically at a slower rate than its reaction with amines or thiolates. The initial product is an unstable thiocarbonic acid, which can decompose. Studies on the hydrolysis of S-isopropyl chlorothioformate have shown that alkyl-sulfur bond fission is not a major pathway; instead, the reaction proceeds with the loss of the chloride ion.[2] This underscores the critical need for anhydrous conditions in all reactions involving this reagent to maximize the yield of the desired product.

Reaction Scheme: (CH₃)₂CHSCOCl + H₂O → [(CH₃)₂CHSCOOH] → (CH₃)₂CHSH + CO₂ (or COS + H₂O) + HCl

Summary of Reactivity

The relative reactivity of S-Isopropyl chlorothioformate with common functional groups is summarized below. This data is qualitative and based on established principles of nucleophilicity and reaction kinetics.

Functional Group	Nucleophile	Product Class	Relative Reactivity	Required Conditions
Primary/Secondary Amine	R₂NH	Thiocarbamate	Very High	Amine base or other scavenger for HCl
Thiol	RSH	Dithiocarbonate	High	Strong base to form thiolate
Primary/Secondary Alcohol	ROH	Thionocarbonate	Moderate	Base catalyst/scavenger (e.g., pyridine)
Water	H₂O	Hydrolysis Products	Low-Moderate	Uncatalyzed; avoided with anhydrous setup
Carboxylic Acid	RCOOH	Mixed Thioanhydride	Low	Requires activating agent; generally not favorable

Experimental Protocols for Cross-Reactivity Assessment

To empirically determine the selectivity of S-Isopropyl chlorothioformate, a competitive reaction experiment can be designed. This protocol serves as a self-validating system by directly comparing the outcomes when multiple nucleophiles are present.

Protocol: Competitive Reactivity Study

Objective: To determine the preferential reactivity of S-Isopropyl chlorothioformate towards an amine versus an alcohol.

Materials:

• S-Isopropyl chlorothioformate

• Benzylamine (Primary Amine)

• Benzyl alcohol (Primary Alcohol)

• Triethylamine (Et₃N, as HCl scavenger)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

Workflow Diagram:

Caption: Workflow for the competitive cross-reactivity experiment.

Step-by-Step Procedure:

• Preparation: In a flame-dried, nitrogen-flushed 100 mL round-bottom flask, dissolve benzylamine (1.0 eq) and benzyl alcohol (1.0 eq) in anhydrous DCM (40 mL). Add triethylamine (1.1 eq).

• Causality (Why these choices?): Using equimolar amounts of the nucleophiles ensures a fair competition. Triethylamine is a non-nucleophilic base that will neutralize the HCl byproduct without competing in the primary reaction. Anhydrous DCM is an inert solvent that prevents unwanted hydrolysis.

• Reaction Setup: Cool the solution to 0°C in an ice bath with magnetic stirring.

• Causality (Why cool the reaction?): The reaction with the amine is expected to be highly exothermic. Starting at 0°C helps to control the reaction rate, prevent thermal decomposition, and improve selectivity.

• Reagent Addition: Dissolve S-Isopropyl chlorothioformate (1.0 eq) in anhydrous DCM (10 mL) and add it to the flask dropwise via a dropping funnel over 20 minutes.

• Monitoring: After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the chlorothioformate is no longer detected.

• Workup: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel, wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product mixture using ¹H NMR spectroscopy and GC-MS. The ratio of the S-isopropyl N-benzylthiocarbamate to the O-benzyl S-isopropyl thionocarbonate can be determined by integrating characteristic peaks in the NMR spectrum or by the relative peak areas in the gas chromatogram.

Expected Outcome: Based on the principles of nucleophilicity, the thiocarbamate product from the reaction with benzylamine is expected to be the major or exclusive product, demonstrating the higher reactivity of amines over alcohols.

Conclusion

S-Isopropyl chlorothioformate is a highly reactive electrophile that exhibits a distinct reactivity profile towards common functional groups. The order of reactivity is generally Amines > Thiols (as Thiolates) > Alcohols > Water . This selectivity is primarily driven by the nucleophilicity of the reacting species. For researchers and drug development professionals, a firm grasp of this reactivity hierarchy is essential for the successful application of this reagent. By carefully controlling reaction conditions—specifically through the use of anhydrous solvents, appropriate bases, and temperature modulation—chemists can steer the reaction towards the desired product and achieve high yields and selectivity in their synthetic endeavors.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of S-Isopropyl Chlorothioformate

As researchers and developers, our work with highly reactive reagents like S-Isopropyl chlorothioformate is fundamental to innovation. However, with the power of such reagents comes the profound responsibility of ensuring safety through meticulous handling and disposal. This guide moves beyond mere procedural lists to provide a deep, scientifically-grounded framework for managing S-Isopropyl chlorothioformate waste. Our objective is to empower you with the knowledge to not only comply with safety standards but to understand the chemical principles that make these procedures essential.

Hazard Profile & Immediate Safety Imperatives

S-Isopropyl chlorothioformate is a highly reactive, corrosive, and lachrymatory chemical.[1][2] Its danger is multifaceted, demanding a comprehensive approach to safety that begins before the cap is ever removed. Understanding its properties is the first step in mitigating risk.

Hazard Classification	Description & Immediate Actions
Lachrymator	Vapors are extremely irritating and cause immediate, profuse tearing, potentially leading to delayed pulmonary edema.[1][3] Action: All handling must occur within a certified chemical fume hood.[4] Standard safety glasses are insufficient; chemical splash goggles and a full-face shield are mandatory to protect against both splashes and vapors.[3]
Corrosive	Causes severe chemical burns to skin and eyes upon contact.[1] Action: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a flame-resistant lab coat, and closed-toe shoes. Ensure an eyewash station and safety shower are immediately accessible.[5]
Water-Reactive & Flammable	Reacts with water, moisture, and alcohols, potentially violently, to release toxic and corrosive fumes like hydrogen chloride (HCl).[6][7] It is also a flammable liquid with a low flash point.[1] Action: Keep away from all sources of ignition, including heat, sparks, and open flames.[8] Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[9] Store in a cool, dry, well-ventilated area away from incompatible materials.[1]
Toxic	Harmful if swallowed or inhaled.[1][8] Decomposition upon heating can produce highly toxic gases such as phosgene or carbonyl sulfide.[6][10] Action: Avoid breathing vapors. In case of accidental inhalation, immediately move to fresh air and seek emergency medical help.[8]

The Disposal Workflow: A Step-by-Step Protocol

The correct disposal procedure is dictated by the quantity of the waste material. The primary distinction is between small, lab-scale quantities that can be safely neutralized in-house and larger or bulk quantities that must be handled by professional hazardous waste services.

Protocol 2.1: In-Lab Neutralization of Small Quantities (<50 mL)

This protocol is designed for safely hydrolyzing small amounts of S-Isopropyl chlorothioformate into less reactive compounds before collection. The fundamental principle is a controlled basic hydrolysis. The chlorothioformate is reactive towards nucleophiles, and a hydroxide solution will hydrolyze it. The basic solution serves the dual purpose of acting as the reactant and neutralizing the corrosive hydrogen chloride byproduct.

Materials Required:

• Certified Chemical Fume Hood

• Appropriate PPE (as detailed in Section 1)

• Stir plate and magnetic stir bar

• Large glass beaker (at least 10x the volume of the chlorothioformate)

• Ice bath

• 10% aqueous sodium hydroxide (NaOH) or 10% sodium carbonate (Na₂CO₃) solution

• Dropping funnel or glass pipette

• pH paper or pH meter

• Appropriately labeled hazardous waste container

Step-by-Step Methodology:

• Workspace Preparation: Conduct all steps within a certified chemical fume hood. Ensure the work area is clear of incompatible materials, especially flammables and oxidizers. Don all required PPE.

• Prepare Neutralization Bath: Place the large beaker in an ice bath on top of the stir plate. Fill the beaker with a volume of cold 10% NaOH solution approximately 5-10 times the volume of the waste chlorothioformate. Begin gentle stirring. Causality: The ice bath and large volume of base are critical for absorbing the heat generated during the exothermic hydrolysis reaction, preventing boiling and the release of hazardous vapors.[6]

• Controlled Addition: Slowly add the S-Isopropyl chlorothioformate to the stirring basic solution drop by drop using a pipette or dropping funnel. Causality: A slow rate of addition is paramount to control the reaction rate and temperature. Adding the reagent too quickly can lead to an uncontrolled, violent reaction.[11]

• Reaction Completion: Once the addition is complete, allow the mixture to stir for a minimum of 2 hours (overnight is preferable) to ensure the hydrolysis reaction is complete. The reaction breaks down the S-Isopropyl chlorothioformate into isopropyl mercaptan, sodium chloride, and sodium carbonate.

• Verification: Carefully check the pH of the solution to ensure it remains basic (pH > 9). If the solution is neutral or acidic, it indicates that an insufficient amount of base was used. Cautiously add more base and allow it to stir for another hour before re-testing.

• Waste Collection: Once the reaction is complete and verified, transfer the neutralized solution to a hazardous waste container. The label must clearly state: "Hydrolyzed S-Isopropyl chlorothioformate waste, contains Isopropyl Mercaptan." List all components for the waste management provider.

• Decontamination: Rinse the reaction beaker and stir bar with a suitable solvent (e.g., acetone) and collect the rinsate in the same hazardous waste container.

Protocol 2.2: Management of Bulk Quantities (>50 mL) and Original Containers

DO NOT ATTEMPT TO NEUTRALIZE BULK QUANTITIES.

The risk of an uncontrolled exothermic reaction is too high with larger volumes.

• Container Integrity: Ensure the original container is tightly sealed and in good condition. If the container is compromised, place it within a larger, compatible, and sealed secondary container.

• Proper Labeling: The container must be labeled as hazardous waste in accordance with institutional and regulatory guidelines.[12] The label must clearly identify the contents as "S-Isopropyl Chlorothioformate" and display all relevant hazard pictograms (e.g., corrosive, flammable, toxic).

• Segregated Storage: Store the container in a designated, secure satellite accumulation area for hazardous waste.[12] Ensure it is segregated from incompatible materials.[13]

• Professional Disposal: Arrange for pickup by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[14][15]

Emergency Procedures: Spills and Exposures

Rapid and correct response to an emergency is critical.

Emergency Type	Response Protocol
Small Spill (<100 mL inside a fume hood)	1. Alert & Isolate: Alert personnel in the immediate area. Keep the fume hood sash as low as possible. 2. Absorb: Cover the spill with a non-combustible absorbent material like sand, vermiculite, or a 1:1:1 mixture of sodium carbonate, bentonite (clay cat litter), and sand.[2] Do NOT use paper towels or other combustible materials. 3. Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated, sealable waste container. 4. Decontaminate: Wipe the spill area with a 60-70% ethanol solution, followed by a thorough wash with soap and water.[1] Collect all cleaning materials as hazardous waste.
Large Spill (>100 mL or any spill outside a fume hood)	1. Evacuate: Immediately evacuate the laboratory, closing all doors behind you. 2. Alert: Activate the nearest fire alarm and notify your institution's EHS and emergency response teams. Provide them with the chemical name and spill location. 3. Isolate: Prevent re-entry to the area. 4. Await Professionals: Do not attempt to clean up a large spill yourself.
Personnel Exposure	Eyes: Immediately flush with copious amounts of water at an eyewash station for at least 20-30 minutes, holding the eyelids open.[1] Seek immediate medical attention. Skin: Immediately flush the affected area with water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention. Inhalation: Immediately move to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8] Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of S-Isopropyl chlorothioformate.

Caption: Decision workflow for S-Isopropyl Chlorothioformate disposal.

Conclusion

The responsible management of S-Isopropyl chlorothioformate is a non-negotiable aspect of laboratory safety and professional integrity. By understanding the chemistry behind its hazards and adhering strictly to the protocols for neutralization and disposal, we protect ourselves, our colleagues, and our environment. Always prioritize safety, and when in doubt, consult your institution's Environmental Health & Safety department.

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A Researcher's Guide to the Safe Handling of S-Isopropyl chlorothioformate

S-Isopropyl chlorothioformate is a valuable reagent in organic synthesis, frequently employed in the creation of pharmaceuticals and other complex molecules. However, its utility is matched by its significant hazardous properties. This guide provides essential, field-proven safety protocols and logistical information for researchers, scientists, and drug development professionals. Our objective is to empower you with the knowledge to handle this chemical with the utmost confidence and safety, ensuring the integrity of your research and the protection of your team.

Hazard Assessment: Understanding the Risks

S-Isopropyl chlorothioformate is a corrosive, flammable, and highly toxic substance. A thorough understanding of its properties is the foundation of a robust safety plan. The primary dangers are associated with its reactivity, particularly with water, and its severe effects upon contact or inhalation.

Hazard Classification	Description	Potential Consequences
Acute Toxicity, Inhalation	May be fatal if inhaled.[1]	Can cause severe respiratory tract irritation, lung edema (fluid in the lungs), and potentially death.[2] The effects may be delayed.[2]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][3]	Immediate contact can lead to chemical burns, pain, and blisters.[2]
Serious Eye Damage	Causes severe eye damage.[3] It is a lachrymator, meaning it induces tearing.[2]	Contact can cause severe burns and potentially irreversible eye damage.[2]
Flammability	Highly flammable liquid and vapor.[3] Vapors are heavier than air and can travel to an ignition source.[2]	Poses a significant fire and explosion risk, especially when handled near open flames, sparks, or heat sources.[1][2]
Reactivity	Reacts with water, producing toxic and corrosive fumes like hydrogen chloride and phosgene.[2]	Contact with moisture can lead to a violent reaction and the release of dangerous gases.[2][4]
Acute Toxicity, Oral	Harmful if swallowed.[3]	Ingestion can cause abdominal pain, a burning sensation, and potential shock or collapse.[2]

Core Directive: Personal Protective Equipment (PPE) Protocol

Given the severe hazards, a multi-layered PPE approach is mandatory. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

Respiratory Protection

Due to its high inhalation toxicity and the potential to release hydrogen chloride and phosgene, respiratory protection is non-negotiable.[2]

• Standard Operations (in a certified chemical fume hood): A NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge is required.[3] This cartridge should be specifically rated for organic vapors, hydrogen chloride, and acid gases.

• Emergency Situations (e.g., large spills): A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is essential for any emergency response.[2][4]

Eye and Face Protection

The corrosive and lachrymatory nature of this chemical demands robust eye and face protection.

• Wear tightly fitting, indirectly vented chemical safety goggles that conform to EN 166 (EU) or ANSI Z87.1 (US) standards.[5]

• In addition to goggles, a full-face shield must be worn over the goggles to protect against splashes.[2][4]

Skin and Body Protection

Direct skin contact must be prevented at all times.

• Gloves: Handle with chemically impermeable gloves.[5] Given the reactivity, gloves must be inspected for any signs of degradation or puncture before each use.[5] Disposable nitrile gloves may be suitable for incidental contact, but heavier-duty gloves (e.g., butyl rubber or Viton™) should be considered for tasks with a higher risk of immersion.

• Lab Coat/Apron: A flame-retardant and chemically resistant lab coat is required.[5] For tasks involving larger quantities, a chemically resistant apron over the lab coat is recommended.

• Clothing: Wear long pants and closed-toe shoes. Disposable Tyvek-type sleeves taped to your gloves can provide an additional layer of protection.[3]

PPE Summary for Different Scenarios

Scenario	Respiratory Protection	Eye/Face Protection	Hand & Body Protection
Weighing/Transfer in Fume Hood	Half-face respirator with organic vapor/acid gas cartridge	Chemical safety goggles and full-face shield	Chemical-resistant gloves, flame-retardant lab coat
Performing Reaction in Fume Hood	Half-face respirator with organic vapor/acid gas cartridge	Chemical safety goggles and full-face shield	Chemical-resistant gloves, flame-retardant lab coat, chemical apron
Small Spill Cleanup (<100 mL)	Half-face respirator with organic vapor/acid gas cartridge	Chemical safety goggles and full-face shield	Heavy-duty chemical-resistant gloves, flame-retardant lab coat, chemical apron, disposable sleeves
Large Spill or Emergency	Full-facepiece SCBA	Integrated with SCBA	Fully-encapsulating, chemical-resistant suit[4]

Operational Plan: Safe Handling and Storage

All work with S-Isopropyl chlorothioformate must be conducted within a certified chemical fume hood to ensure adequate ventilation.[5]

Step-by-Step Handling Protocol

• Preparation: Before starting, ensure the fume hood is functioning correctly. Clear the workspace of any unnecessary items and potential ignition sources.[1][5] Ground and bond all receiving equipment to prevent static discharge.[5][6]

• Don PPE: Put on all required PPE as outlined in the section above.

• Inert Atmosphere: If the procedure is sensitive to moisture, ensure the reaction setup is under an inert atmosphere (e.g., nitrogen or argon).

• Dispensing: Use non-sparking tools for all transfers.[5][6] Slowly dispense the required amount of the chemical. Keep the container tightly closed when not in use.[5]

• Post-Handling: After use, tightly seal the container. Wipe down the exterior of the container with a cloth lightly dampened with an appropriate solvent (e.g., isopropanol), ensuring the cloth is disposed of as hazardous waste.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands and forearms thoroughly with soap and water.[5]

Caption: General workflow for handling S-Isopropyl chlorothioformate.

Storage Conditions

Proper storage is crucial to maintain the chemical's stability and prevent accidents.

• Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[3][5]

• The storage area should be a designated flammables cabinet.

• Store locked up and segregated from incompatible materials such as oxidizers, bases, acids, metals, amines, and alcohols.[5]

• Refrigerated storage (≤ 0 °C) is recommended to minimize degradation and vapor pressure.[3]

Emergency Response and Spill Management

Immediate and correct response to an exposure or spill is critical.

First Aid Measures

Exposure Route	Action
Inhalation	Immediately move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate emergency medical help.[5][7]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with large amounts of water for at least 15 minutes, followed by washing with soap and water. Seek immediate medical attention.[3][5]
Eye Contact	Immediately flush eyes with lukewarm water for at least 15-30 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate emergency medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][5]

Spill Response Protocol

• Evacuate: Alert personnel in the immediate area and evacuate.

• Isolate: Isolate the spill area and prevent entry.

• Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or flames).[3][7]

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Containment: For small spills, use an inert absorbent material like Chemizorb®, sand, or absorbent paper.[3] Do not use combustible materials like paper towels. For larger spills, a vapor-suppressing foam may be used.[7]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and spilled substance using non-sparking tools.

• Disposal: Place all contaminated materials into a sealed, labeled, vapor-tight plastic bag or container for hazardous waste disposal.[3]

• Decontaminate: Wash the spill area with 60-70% ethanol followed by a soap and water solution.[3]

Caption: Decision tree for responding to a chemical spill.

Disposal Plan: Waste Management

All waste generated from the use of S-Isopropyl chlorothioformate is considered hazardous waste.

• Unused Chemical: Dispose of the original chemical through your institution's hazardous waste program. It should be sent to an appropriate treatment and disposal facility, such as a chemical incinerator equipped with an afterburner and scrubber.[5]

• Contaminated Materials: All contaminated items, including gloves, absorbent materials, disposable lab coats, and empty containers, must be collected in a designated, sealed hazardous waste container.[3] Empty containers retain product residue and can be dangerous; they should be handled as hazardous waste.[8]

• Decontamination of Glassware: Reusable glassware should be triple-rinsed with a suitable organic solvent (e.g., acetone or ethanol) in a fume hood. The rinsate must be collected as hazardous waste. After rinsing, the glassware can be washed with soap and water.

Never dispose of S-Isopropyl chlorothioformate or contaminated materials down the drain or in regular trash.[2]

References

• National Center for Biotechnology Information. S-propyl chlorothioformate. PubChem Compound Database. Available from: [Link]

• Material Safety Data Sheet ISOPROPYL CHLOROFORMATE. Available from: [Link]

• National Center for Biotechnology Information. Isopropyl chloroformate. PubChem Compound Database. Available from: [Link]

• Thermo Fisher Scientific. SAFETY DATA SHEET - Isopropyl chloroacetate. Available from: [Link]

• International Programme on Chemical Safety and the European Commission. ICSC 0287 - ISOPROPYL CHLOROFORMATE. International Chemical Safety Cards. Available from: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. ICSC 0287 - ISOPROPYL CHLOROFORMATE [chemicalsafety.ilo.org]
• 3. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isopropyl chloroformate | C4H7ClO2 | CID 7917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. ISOPROPYL CHLOROFORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. assets.thermofisher.com [assets.thermofisher.com]